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Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Synthesis and Characterization of R-(+)-Cibenzoline-d4

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis and characterization of R-(+)-Cibenzoline-d4, an isotopically labeled form of the po...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of R-(+)-Cibenzoline-d4, an isotopically labeled form of the potent class I antiarrhythmic agent. This document details the synthetic pathway, including the preparation of the racemic precursor, chiral resolution to obtain the desired R-(+) enantiomer, and subsequent deuterium labeling. Furthermore, it outlines the key analytical techniques for the structural elucidation and purity assessment of the final compound.

Introduction

Cibenzoline is a class I antiarrhythmic drug with additional properties of a potassium channel blocker, primarily used in the management of cardiac arrhythmias.[1] It functions by blocking sodium channels in cardiac cells, which slows the rate of depolarization of the cardiac action potential.[2][3] Cibenzoline also inhibits ATP-sensitive potassium channels (KATP) by directly interacting with the pore-forming Kir6.2 subunit.[4][5] The R-(+) enantiomer of cibenzoline is of particular interest in pharmacological studies.

The deuterated analogue, R-(+)-Cibenzoline-d4, serves as a valuable internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices through mass spectrometry-based methods. The incorporation of deuterium atoms provides a distinct mass signature without significantly altering the physicochemical properties of the molecule. This guide outlines a plausible synthetic route and the necessary characterization for this important research compound.

Synthesis of R-(+)-Cibenzoline-d4

The synthesis of R-(+)-Cibenzoline-d4 is a multi-step process that begins with the synthesis of the racemic cibenzoline base, followed by chiral resolution to isolate the R-(+) enantiomer, and finally, deuteration of the imidazoline ring.

Synthesis of Racemic (±)-Cibenzoline

A reported efficient four-step synthesis of racemic cibenzoline commences from commercially available benzophenone.[6][7] The key intermediate, 2,2-diphenylcyclopropanecarbonitrile, is synthesized and subsequently converted to the imidazoline derivative.

Experimental Protocol: Synthesis of (±)-2-(2,2-diphenylcyclopropyl)-2-imidazoline [6][7]

  • Synthesis of 2,2-diphenylcyclopropanecarbonitrile: This intermediate is prepared from benzophenone through a sequence of reactions involving Knoevenagel condensation and cyclopropanation.[6]

  • Formation of the Imidazoline Ring: A mixture of 2,2-diphenylcyclopropanecarbonitrile, ethylenediamine, and a catalytic amount of elemental sulfur is refluxed for 4 hours.[6] The reaction mixture is then cooled, and the product is isolated and purified to yield (±)-2-(2,2-diphenylcyclopropyl)-2-imidazoline.

Chiral Resolution of (±)-Cibenzoline

The separation of the racemic mixture into its constituent enantiomers is achieved through diastereomeric salt formation using a chiral resolving agent. L-(+)-Tartaric acid is a suitable resolving agent for this purpose.[8][9]

Experimental Protocol: Resolution of (±)-Cibenzoline [8]

  • Salt Formation: A solution of racemic cibenzoline is treated with a solution of L-(+)-tartaric acid in a suitable solvent.

  • Crystallization: The mixture is allowed to stand, promoting the crystallization of the less soluble diastereomeric salt, (+)-Cibenzoline-L-tartrate.

  • Isolation and Purification: The crystalline salt is isolated by filtration and can be further purified by recrystallization to achieve high enantiomeric purity.

  • Liberation of the Free Base: The purified diastereomeric salt is treated with a base to liberate the enantiomerically pure R-(+)-Cibenzoline free base.

Deuteration of R-(+)-Cibenzoline

The final step involves the introduction of four deuterium atoms onto the imidazoline ring of R-(+)-Cibenzoline. This is achieved through a hydrogen isotope exchange (HIE) reaction catalyzed by a transition metal catalyst in the presence of a deuterium source, such as deuterium oxide (D₂O).

Proposed Experimental Protocol: Synthesis of R-(+)-Cibenzoline-d4

  • Reaction Setup: R-(+)-Cibenzoline is dissolved in a suitable solvent, and a transition metal catalyst (e.g., an iridium or ruthenium complex) is added.

  • Deuterium Exchange: Deuterium oxide (D₂O) is added to the reaction mixture, which is then heated to facilitate the hydrogen-deuterium exchange on the imidazoline ring.

  • Work-up and Purification: After the reaction is complete, the catalyst is removed by filtration, and the solvent is evaporated. The crude product is then purified by chromatography to yield R-(+)-Cibenzoline-d4.

Characterization of R-(+)-Cibenzoline-d4

Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized R-(+)-Cibenzoline-d4. The following analytical techniques are employed.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is used to determine the enantiomeric purity of the resolved R-(+)-Cibenzoline and to confirm that no racemization occurred during the deuteration step. A polysaccharide-based chiral stationary phase (CSP) is typically effective for the separation of basic enantiomers like cibenzoline.

Table 1: HPLC Method Parameters

ParameterValue
Column Chiralpak® IA or similar polysaccharide-based CSP
Mobile Phase A mixture of a non-polar solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol or ethanol) with a basic additive (e.g., diethylamine)
Flow Rate 0.5 - 1.5 mL/min
Detection UV at a suitable wavelength (e.g., 214 nm or 254 nm)
Column Temperature Ambient or controlled (e.g., 25 °C)
Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula and the incorporation of four deuterium atoms. The measured monoisotopic mass should correspond to the theoretical mass of C₁₈H₁₄D₄N₂.

Table 2: Expected Mass Spectrometry Data

IonTheoretical m/z
[M+H]⁺ 267.1970
[M+Na]⁺ 289.1790
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy (¹H, ¹³C, and ²H) is the most powerful tool for the structural elucidation of R-(+)-Cibenzoline-d4.

  • ¹H NMR: The proton NMR spectrum will show the absence of signals corresponding to the protons on the 4- and 5-positions of the imidazoline ring, confirming successful deuteration. The remaining signals for the phenyl and cyclopropyl protons should be present.

  • ¹³C NMR: The carbon NMR spectrum will be consistent with the structure of cibenzoline. The signals for the deuterated carbons on the imidazoline ring may appear as low-intensity multiplets due to C-D coupling.

  • ²H NMR: The deuterium NMR spectrum will show a signal corresponding to the deuterium atoms on the imidazoline ring, providing direct evidence of deuteration.

Table 3: Predicted ¹H NMR Chemical Shifts (in CDCl₃)

ProtonsPredicted Chemical Shift (δ, ppm)
Phenyl-H 7.0 - 7.5
Cyclopropyl-H 1.0 - 2.0
Imidazoline-H (4,5-positions) Absent
NH Variable
Optical Rotation

The specific rotation of the final product is measured to confirm that the R-(+) configuration has been retained throughout the synthetic process.

Signaling Pathway and Experimental Workflows

Mechanism of Action of Cibenzoline

Cibenzoline exerts its antiarrhythmic effects through a dual mechanism involving the blockade of both sodium and ATP-sensitive potassium channels in cardiomyocytes. The inhibition of the fast sodium current slows the upstroke of the action potential, while the blockade of KATP channels prolongs the action potential duration.

Cibenzoline R-(+)-Cibenzoline NaChannel Voltage-gated Sodium Channel (Nav1.5) Cibenzoline->NaChannel Blocks Kir62 Kir6.2 (Pore-forming subunit) Cibenzoline->Kir62 Inhibits Depolarization Phase 0 Depolarization (Action Potential Upstroke) NaChannel->Depolarization Reduces rate of KATPChannel ATP-sensitive Potassium Channel (KATP) KATPChannel->Kir62 SUR SUR (Regulatory subunit) KATPChannel->SUR Repolarization Action Potential Duration Kir62->Repolarization Prolongs CellMembrane Cardiomyocyte Cell Membrane

Mechanism of Action of R-(+)-Cibenzoline.
Synthetic and Analytical Workflow

The overall process for obtaining and characterizing R-(+)-Cibenzoline-d4 follows a logical progression from synthesis to rigorous analytical confirmation.

cluster_synthesis Synthesis cluster_characterization Characterization Racemic Racemic (±)-Cibenzoline Synthesis Resolution Chiral Resolution (with L-Tartaric Acid) Racemic->Resolution R_Cibenzoline R-(+)-Cibenzoline Resolution->R_Cibenzoline Deuteration Deuteration (HIE) with D₂O R_Cibenzoline->Deuteration FinalProduct R-(+)-Cibenzoline-d4 Deuteration->FinalProduct HPLC Chiral HPLC (Enantiomeric Purity) FinalProduct->HPLC MS High-Resolution MS (Molecular Formula, Isotopic Enrichment) FinalProduct->MS NMR NMR Spectroscopy (¹H, ¹³C, ²H) (Structure Confirmation) FinalProduct->NMR OpticalRotation Optical Rotation (Stereochemical Integrity) FinalProduct->OpticalRotation

Workflow for Synthesis and Characterization.

References

Exploratory

An In-depth Technical Guide on the Core Mechanism of R-(+)-Cibenzoline-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the mechanism of action of R-(+)-Cibenzoline-d4 as an internal standard in bioanalytical...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action of R-(+)-Cibenzoline-d4 as an internal standard in bioanalytical studies. Cibenzoline is a Class I antiarrhythmic drug primarily acting as a sodium channel blocker. For accurate quantification in biological matrices, a stable isotope-labeled internal standard like R-(+)-Cibenzoline-d4 is indispensable. This document details the principles of its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), provides representative experimental protocols, and summarizes expected quantitative performance data. The guide also includes visualizations of the relevant signaling pathways and analytical workflows to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Introduction: Cibenzoline's Therapeutic Role and the Need for Precise Quantification

Cibenzoline is an antiarrhythmic agent used in the management of cardiac arrhythmias.[1] Its primary mechanism of action involves the blockade of sodium channels in cardiac cells, which slows the rate of depolarization of the cardiac action potential.[2][3] Additionally, cibenzoline exhibits some potassium channel blocking activity, prolonging the refractory period, and has mild anticholinergic properties.[2][3] These actions help to stabilize the cardiac membrane and prevent abnormal electrical impulses.[2][3]

Given its therapeutic importance and potential for adverse effects, the precise quantification of cibenzoline in biological fluids like plasma and urine is crucial for pharmacokinetic and toxicokinetic studies, as well as for therapeutic drug monitoring.[3] Bioanalytical methods, particularly LC-MS/MS, have become the gold standard for such quantitation due to their high sensitivity and specificity.[4]

The Core Mechanism: R-(+)-Cibenzoline-d4 as an Internal Standard

In quantitative bioanalysis using LC-MS/MS, an internal standard (IS) is essential to control for variability during sample preparation and analysis.[5] The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte. R-(+)-Cibenzoline-d4 is the deuterated form of R-(+)-Cibenzoline, where four hydrogen atoms have been replaced by deuterium.

The fundamental principle behind using a deuterated internal standard is that it is chemically identical to the analyte and thus exhibits nearly the same physicochemical properties. This includes:

  • Co-elution in Liquid Chromatography: R-(+)-Cibenzoline-d4 will have virtually the same retention time as R-(+)-Cibenzoline in a chromatographic system.

  • Similar Extraction Recovery: During sample preparation steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction, the deuterated standard will be recovered at a similar rate to the non-labeled drug.

  • Comparable Ionization Efficiency: In the mass spectrometer's ion source, both the analyte and the internal standard will ionize with similar efficiency.

These similarities ensure that any sample loss during preparation or fluctuations in instrument response (e.g., ion suppression or enhancement from the biological matrix) will affect both the analyte and the internal standard to the same extent.[5] By measuring the ratio of the analyte's signal to the internal standard's signal, accurate and precise quantification can be achieved.

The key difference between R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4 is their mass-to-charge ratio (m/z), which allows the mass spectrometer to distinguish between them. This mass difference is the cornerstone of its function as an internal standard.

Experimental Protocols for Bioanalysis

The following is a representative protocol for the quantification of R-(+)-Cibenzoline in human plasma using R-(+)-Cibenzoline-d4 as an internal standard. This protocol is based on common practices for small molecule bioanalysis by LC-MS/MS.

Materials and Reagents
  • R-(+)-Cibenzoline reference standard

  • R-(+)-Cibenzoline-d4 internal standard

  • HPLC-grade methanol and acetonitrile

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Drug-free human plasma

Sample Preparation

A protein precipitation method is commonly employed for its simplicity and effectiveness:

  • Aliquot 100 µL of plasma sample (calibration standard, quality control, or unknown) into a microcentrifuge tube.

  • Add 25 µL of the R-(+)-Cibenzoline-d4 working solution (e.g., 100 ng/mL in 50:50 methanol:water) to each tube and vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate plasma proteins.

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 150 µL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.

G cluster_sample_prep Sample Preparation Workflow A 1. Plasma Sample (100 µL) B 2. Add Internal Standard (R-(+)-Cibenzoline-d4) A->B C 3. Protein Precipitation (Cold Acetonitrile) B->C D 4. Vortex & Centrifuge C->D E 5. Transfer Supernatant D->E F 6. Evaporate to Dryness E->F G 7. Reconstitute in Mobile Phase F->G H Inject into LC-MS/MS G->H

Figure 1. A generalized workflow for plasma sample preparation.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of a small molecule like cibenzoline.

Table 1: Liquid Chromatography Parameters

ParameterValue
LC SystemHigh-Performance Liquid Chromatography System
ColumnC18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A0.1% Formic acid in Water
Mobile Phase B0.1% Formic acid in Acetonitrile
Flow Rate0.4 mL/min
Injection Volume5 µL
Column Temp.40°C
Gradient5% B to 95% B over 3 min, hold for 1 min, return to 5% B

Table 2: Mass Spectrometry Parameters

ParameterValue
MS SystemTriple Quadrupole Mass Spectrometer
Ionization ModeElectrospray Ionization (ESI), Positive
Scan TypeMultiple Reaction Monitoring (MRM)
Ion Spray Voltage5500 V
Source Temp.500°C
Curtain Gas20 psi

Table 3: Multiple Reaction Monitoring (MRM) Transitions (Illustrative)

CompoundPrecursor Ion (m/z)Product Ion (m/z)
R-(+)-Cibenzoline307.2117.1
R-(+)-Cibenzoline-d4311.2117.1

Note: The precursor ion for R-(+)-Cibenzoline corresponds to its [M+H]+ adduct. The d4 version has a mass increase of 4 amu. The product ion is illustrative and would be determined during method development by fragmentation analysis.

Data Presentation and Validation

A bioanalytical method using R-(+)-Cibenzoline-d4 must be fully validated according to regulatory guidelines. The following tables summarize the expected performance characteristics of a robust method.

Table 4: Calibration Curve and Linearity

ParameterAcceptance CriteriaTypical Result
Calibration Range-0.5 - 500 ng/mL
Linearity (r²)≥ 0.99> 0.995
LLOQS/N > 100.5 ng/mL

Table 5: Accuracy and Precision

QC LevelAcceptance Criteria (% Bias and % CV)Typical Intra-day Accuracy (% Bias)Typical Intra-day Precision (% CV)Typical Inter-day Accuracy (% Bias)Typical Inter-day Precision (% CV)
LLOQ (0.5 ng/mL)± 20%-2.5%6.8%-1.7%7.5%
Low QC (1.5 ng/mL)± 15%1.2%4.3%2.1%5.1%
Mid QC (75 ng/mL)± 15%-0.8%3.1%-0.5%3.9%
High QC (400 ng/mL)± 15%2.5%2.7%3.0%3.2%

Signaling Pathways and Logical Relationships

Cibenzoline's Cardiac Action

The primary therapeutic effect of cibenzoline is on the cardiac action potential.

G Cibenzoline Cibenzoline NaChannel Voltage-gated Na+ Channels Cibenzoline->NaChannel Blocks KChannel K+ Channels Cibenzoline->KChannel Blocks Phase0 Phase 0 Depolarization (Na+ influx) NaChannel->Phase0 Repolarization Repolarization (K+ efflux) KChannel->Repolarization Excitability Cardiac Excitability Phase0->Excitability AP_Duration Action Potential Duration Repolarization->AP_Duration Refractory Effective Refractory Period AP_Duration->Refractory Arrhythmia Arrhythmia Suppression Refractory->Arrhythmia Excitability->Arrhythmia

Figure 2. Signaling pathway of Cibenzoline's antiarrhythmic action.

Role of R-(+)-Cibenzoline-d4 in Bioanalysis

The logical relationship in using a deuterated internal standard is based on the principle of ratio-based correction.

G cluster_sample Biological Sample cluster_process Analytical Process cluster_data Data Acquisition Analyte R-(+)-Cibenzoline (Unknown Amount) Extraction Sample Preparation Analyte->Extraction IS R-(+)-Cibenzoline-d4 (Known Amount) IS->Extraction LCMS LC-MS/MS Analysis Extraction->LCMS Analyte_Signal Analyte Signal LCMS->Analyte_Signal IS_Signal IS Signal LCMS->IS_Signal Ratio Signal Ratio (Analyte/IS) Analyte_Signal->Ratio IS_Signal->Ratio Concentration Concentration Ratio->Concentration Correlates to Concentration

Figure 3. Logical workflow for quantification using a deuterated internal standard.

Conclusion

R-(+)-Cibenzoline-d4 serves as an ideal internal standard for the bioanalytical quantification of R-(+)-Cibenzoline. Its mechanism of action as an internal standard is rooted in its chemical and physical similarity to the analyte, which allows it to track and correct for variability throughout the analytical process. The use of a stable isotope-labeled standard like R-(+)-Cibenzoline-d4 is a critical component of a robust, accurate, and precise LC-MS/MS method, ensuring the reliability of pharmacokinetic data in drug development and clinical research. The protocols and data presented herein provide a framework for the successful implementation of such an assay.

References

Foundational

R-(+)-Cibenzoline-d4: A Technical Overview for Researchers

For researchers, scientists, and drug development professionals, this technical guide provides an in-depth look at R-(+)-Cibenzoline-d4, a deuterated isotopologue of the antiarrhythmic agent Cibenzoline. This document ou...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this technical guide provides an in-depth look at R-(+)-Cibenzoline-d4, a deuterated isotopologue of the antiarrhythmic agent Cibenzoline. This document outlines its chemical properties, mechanism of action, and relevant experimental data and protocols.

Core Compound Information

While a specific CAS number for R-(+)-Cibenzoline-d4 is not publicly available, its molecular formula and weight have been established. For reference, the CAS number for the racemic mixture of Cibenzoline is 53267-01-9[1][2].

PropertyValueSource(s)
Molecular Formula C18H14D4N2[3]
Molecular Weight 266.38 g/mol [3]
Appearance Pale yellow gum
Solubility Methanol
Storage 2-8°C
Synonyms R-(+)-Cifenline-d4, R-(+)-Ro 22-7796-d4

Mechanism of Action

Cibenzoline is classified as a Class Ia antiarrhythmic drug. Its primary mechanism of action involves the blockade of sodium channels in cardiac cells[4][5]. This action reduces the rate of depolarization (Phase 0) of the cardiac action potential, thereby decreasing the excitability and conduction velocity in the heart[4].

In addition to sodium channel blockade, Cibenzoline exhibits several other key effects:

  • Potassium Channel Blockade: Cibenzoline blocks ATP-sensitive potassium channels (KATP) by directly interacting with the pore-forming Kir6.2 subunit[6][7]. This is a distinct mechanism from sulfonylureas[6][8]. The IC50 for KATP channel inhibition has been reported as 22.2 µM[7][9]. It also inhibits the delayed rectifier potassium currents, IKr and IKs, with IC50 values of 8.8 µM and 12.3 µM, respectively[7][9]. This potassium channel blockade prolongs the repolarization phase of the action potential, extending the refractory period[4].

  • Calcium Channel Blockade: Cibenzoline also possesses some calcium channel-blocking activity, which contributes to its negative inotropic effects (a decrease in myocardial contractility)[5][10].

  • Anticholinergic Action: It has mild anticholinergic properties[5]. In atrial myocytes, it has been shown to inhibit the muscarinic K+ channel and/or the G-proteins coupled to it[11].

The deuteration in R-(+)-Cibenzoline-d4 is intended to alter its pharmacokinetic profile, potentially affecting its metabolism and half-life, which can be advantageous in drug development and for use as an internal standard in analytical studies[9]. The metabolism of Cibenzoline is stereoselective and primarily involves cytochrome P450 enzymes, specifically CYP2D6 and CYP3A[12].

cluster_cibenzoline R-(+)-Cibenzoline-d4 cluster_channels Ion Channels in Cardiomyocyte cluster_effects Electrophysiological Effects Cibenzoline R-(+)-Cibenzoline-d4 Na_Channel Voltage-gated Na+ Channel Cibenzoline->Na_Channel Blocks K_Channel ATP-sensitive K+ Channel (KATP) (Kir6.2 subunit) Cibenzoline->K_Channel Inhibits Ca_Channel L-type Ca2+ Channel Cibenzoline->Ca_Channel Blocks Dec_Depolarization Decreased rate of Phase 0 depolarization Na_Channel->Dec_Depolarization Inc_Refractory Increased effective refractory period K_Channel->Inc_Refractory Dec_Contractility Decreased myocardial contractility Ca_Channel->Dec_Contractility

Mechanism of action of Cibenzoline on cardiac ion channels.

Quantitative Data from Experimental Studies

The following tables summarize the quantitative effects of Cibenzoline from various electrophysiological and clinical studies.

Table 1: Electrophysiological Effects of Intravenous Cibenzoline in Humans

ParameterDose (mg/kg)Change from Baselinep-valueReference(s)
Sinus Cycle Length1.55Shortened by ~60 ms< 0.025[13]
Intraatrial Conduction Time1.55Increased by ~8 ms< 0.05[13]
His-Purkinje Conduction (HV)1.55Increased by ~13 ms< 0.001[13]
HV Interval1.8Increased by ~9 ms< 0.02[13]
QRS Duration1.8Increased by ~20 ms> 0.05[13]
QT Interval1.8Increased by ~18 ms< 0.025[13]
Atrioventricular Nodal (AH)>1.8Increased by ~17 ms< 0.05[13]
Atrial Effective Refractory>1.8Increased by ~20 ms< 0.05[13]

Table 2: Effects of Oral Cibenzoline in Patients with Hypertrophic Obstructive Cardiomyopathy (HOCM)

ParameterBefore CibenzolineAfter Cibenzolinep-valueReference(s)
Left Ventricular Pressure Gradient (mmHg)123 ± 6039 ± 330.0026[10][14]
E/A Ratio (Transmitral Doppler)1.20 ± 0.842.00 ± 1.720.029[10][14]
Isovolumic Relaxation Time (ms)73 ± 16101 ± 230.0026[10][14]
Left Ventricular Systolic Dimension (mm)21.6 ± 2.426.2 ± 3.30.0004[10][14]
Fractional Shortening (%)47.6 ± 6.134.6 ± 8.80.0007[10][14]

Experimental Protocols

Patch-Clamp Electrophysiology for KATP Channel Inhibition

This protocol is based on methodologies described for studying the effects of Cibenzoline on ATP-sensitive K+ channels in pancreatic β-cells, which can be adapted for cardiomyocytes.

1. Cell Preparation:

  • Isolate single ventricular myocytes or pancreatic β-cells from rats using enzymatic digestion (e.g., collagenase).

  • Maintain the isolated cells in a high-potassium solution.

2. Electrophysiological Recording:

  • Utilize the whole-cell or inside-out patch-clamp technique.

  • For whole-cell recordings, the pipette solution should contain a low concentration of ATP (e.g., 0.1 mM) to induce KATP channel activity. The external solution should be a standard Tyrode's solution.

  • For inside-out patch recordings, after establishing a gigaseal, the patch is excised into a solution with a defined concentration of ATP to study the direct effects of Cibenzoline on the channel from the cytoplasmic side.

3. Drug Application:

  • Prepare stock solutions of Cibenzoline in an appropriate solvent (e.g., DMSO) and dilute to the final desired concentrations in the bath solution.

  • Apply Cibenzoline to the cells via a perfusion system.

4. Data Acquisition and Analysis:

  • Record membrane currents using an patch-clamp amplifier.

  • Apply voltage-clamp protocols to measure the current-voltage relationship.

  • Analyze the data to determine the dose-dependent inhibition of the KATP channel current by Cibenzoline and calculate the IC50 value[15][16].

Clinical Protocol for Assessing Cibenzoline Efficacy in HOCM

This protocol is a summary of the methodology used in clinical studies to evaluate the effect of Cibenzoline on patients with hypertrophic obstructive cardiomyopathy.

1. Patient Selection:

  • Enroll patients diagnosed with HOCM with a significant left ventricular pressure gradient (LVPG).

2. Study Design:

  • Conduct a baseline evaluation including electrocardiogram (ECG), M-mode and continuous-wave Doppler echocardiography, and mechanocardiography.

  • Administer a single oral dose of Cibenzoline (e.g., 150 mg or 200 mg).

3. Data Collection:

  • Measure heart rate, blood pressure, and all echocardiographic parameters before and 2 hours after drug administration (the expected time of peak plasma concentration).

  • Measure the plasma concentration of Cibenzoline at the 2-hour mark.

4. Endpoints and Analysis:

  • The primary endpoint is the change in LVPG.

  • Secondary endpoints include changes in left ventricular dimensions, fractional shortening, transmitral Doppler flow patterns (E/A ratio), and isovolumic relaxation time.

  • Statistically analyze the pre- and post-drug administration data to determine the significance of the observed effects[10][14].

cluster_protocol Clinical Protocol Workflow for HOCM Study Patient_Selection Patient Selection: Diagnosed HOCM with significant LVPG Baseline_Eval Baseline Evaluation: ECG, Echocardiography, Blood Pressure Patient_Selection->Baseline_Eval Drug_Admin Drug Administration: Single oral dose of Cibenzoline (150-200 mg) Baseline_Eval->Drug_Admin Post_Eval Post-Dose Evaluation (at 2 hrs): Repeat ECG, Echo, BP; Measure plasma concentration Drug_Admin->Post_Eval Data_Analysis Data Analysis: Compare pre- and post-dose parameters (LVPG, etc.) Post_Eval->Data_Analysis Conclusion Conclusion on Efficacy Data_Analysis->Conclusion

Workflow for a clinical study of Cibenzoline in HOCM.

References

Exploratory

Pharmacological Profile of R-(+)- and S-(-)-Cibenzoline Enantiomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Cibenzoline, a class Ia antiarrhythmic agent, is a racemic mixture of R-(+)- and S-(-)-enantiomers. This technical guide provides a comprehensive o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cibenzoline, a class Ia antiarrhythmic agent, is a racemic mixture of R-(+)- and S-(-)-enantiomers. This technical guide provides a comprehensive overview of the pharmacological profile of these enantiomers, focusing on their differential effects on cardiac ion channels and muscarinic receptors. Evidence indicates a significant stereoselectivity in their pharmacodynamic actions, with the S-(-)-enantiomer exhibiting more potent sodium channel blockade and a more pronounced negative inotropic effect compared to the R-(+)-enantiomer. This document synthesizes available quantitative data, details relevant experimental methodologies, and presents signaling pathways and experimental workflows to facilitate a deeper understanding of the distinct properties of each cibenzoline enantiomer.

Introduction

Cibenzoline is clinically used for the treatment of ventricular and supraventricular arrhythmias. Its primary mechanism of action is the blockade of fast sodium channels (NaV1.5), characteristic of Class Ia antiarrhythmic drugs. However, cibenzoline also exhibits effects on other cardiac ion channels, including calcium (CaV1.2) and potassium channels, as well as possessing anticholinergic properties. As a chiral molecule, the pharmacological actions of its individual enantiomers, R-(+)-cibenzoline and S-(-)-cibenzoline, are not identical. Understanding the stereoselective pharmacology of cibenzoline is crucial for optimizing its therapeutic use and minimizing potential adverse effects.

Quantitative Pharmacological Data

The following tables summarize the available quantitative data on the interaction of R-(+)- and S-(-)-cibenzoline with various molecular targets. It is important to note that specific IC50 and Ki values for the individual enantiomers on several key cardiac ion channels are not extensively reported in the public domain. Much of the available data pertains to the racemic mixture.

Table 1: Inhibitory Potency (IC50) of Cibenzoline Enantiomers and Racemate on Cardiac Ion Channels

Target Ion ChannelEnantiomer/RacemateIC50 (µM)Test SystemReference
Sodium Channel (NaV1.5) S-(-)-CibenzolineMore potent than R-(+)-Cibenzoline (estimated 5-20 times)Canine Ventricular Arrhythmia Model[1]
R-(+)-CibenzolineLess potent than S-(-)-CibenzolineCanine Ventricular Arrhythmia Model[1]
L-type Calcium Channel (CaV1.2) Racemic Cibenzoline14Guinea-pig ventricular myocytes[2]
Racemic Cibenzoline30Guinea-pig ventricular myocytes[3]
R-(+)- & S-(-)-CibenzolineSimilar potencyCanine isolated, blood-perfused papillary muscle
hERG (Kv11.1) Potassium Channel Racemic Cibenzoline3.7HEK293 cells
ATP-sensitive Potassium Channel (KATP) Racemic Cibenzoline22.2 ± 6.1 (Kir6.2ΔC26)COS7 cells[4]
Racemic Cibenzoline30.9 ± 9.4 (Kir6.2ΔC26 + SUR1)COS7 cells[4]
Na+/Ca2+ Exchanger (NCX) Racemic Cibenzoline77 (outward current)Guinea-pig cardiac ventricular myocytes
Racemic Cibenzoline84 (inward current)Guinea-pig cardiac ventricular myocytes

Table 2: Binding Affinity (Ki) of Racemic Cibenzoline for Muscarinic Receptors

Receptor SubtypeKi (µM)Test SystemReference
Muscarinic M1 31.6 ± 1.5Rat cerebral cortex membranes
Muscarinic M2 12 ± 3.5Rat heart membranes
Muscarinic M3 --

Electrophysiological and Hemodynamic Effects

Sodium Channel Blockade

The primary antiarrhythmic effect of cibenzoline is attributed to its blockade of the cardiac sodium channel NaV1.5. This action is stereoselective, with the S-(-)-enantiomer being the more potent blocker. In a canine model of digitalis-induced arrhythmia, which is sensitive to sodium channel blockade, S-(-)-cibenzoline was effective at a significantly lower plasma concentration (0.06 ± 0.04 µg/ml) compared to R-(+)-cibenzoline (1.4 ± 0.4 µg/ml), suggesting a 5-20 fold higher potency for the S-(-) isomer[1]. This potent sodium channel blockade by S-(-)-cibenzoline is the likely basis for its stronger negative inotropic effect[1].

Calcium Channel Blockade

Both enantiomers of cibenzoline exhibit calcium channel blocking activity, which is considered moderate and roughly equipotent between the two isomers. Studies on racemic cibenzoline have reported IC50 values for L-type calcium current inhibition of 14 µM and 30 µM in guinea-pig ventricular myocytes[2][3]. This calcium channel blocking action contributes to the negative chronotropic and coronary vasodilator effects of cibenzoline.

Potassium Channel Blockade

Racemic cibenzoline has been shown to block several types of potassium channels. It inhibits the hERG (Kv11.1) channel with an IC50 of 3.7 µM, an action that could contribute to action potential prolongation. Additionally, cibenzoline blocks ATP-sensitive potassium (KATP) channels with IC50 values in the range of 22-31 µM[4]. The stereoselectivity of these interactions has not been fully elucidated.

Anticholinergic Effects

Racemic cibenzoline exhibits anticholinergic properties by blocking muscarinic receptors. Binding studies have shown a higher affinity for M2 receptors (Ki = 12 µM) in the heart compared to M1 receptors (Ki = 31.6 µM) in the cerebral cortex. This suggests some degree of M2 selectivity, which could contribute to its effects on heart rate. The specific contributions of the R-(+) and S-(-) enantiomers to these anticholinergic effects have not been detailed.

Experimental Protocols

In Vivo Electrophysiology in a Canine Model of Ventricular Arrhythmia

This protocol is designed to assess the antiarrhythmic efficacy of cibenzoline enantiomers against arrhythmias induced by different mechanisms.

  • Animal Model: Beagle dogs.

  • Arrhythmia Induction:

    • Digitalis-induced arrhythmia: Ouabain is administered intravenously to induce ventricular arrhythmias sensitive to sodium channel blockade.

    • Adrenaline-induced arrhythmia: Adrenaline is infused to induce arrhythmias sensitive to calcium channel blockade.

  • Drug Administration: R-(+)- or S-(-)-cibenzoline is administered intravenously at varying doses.

  • Monitoring: Continuous electrocardiogram (ECG) monitoring to assess the suppression of arrhythmias. Blood samples are collected to determine the minimum effective plasma concentration.

  • Data Analysis: The dose-response relationship for arrhythmia suppression and the corresponding plasma concentrations are determined for each enantiomer.

experimental_workflow_in_vivo cluster_preparation Animal Preparation cluster_induction Arrhythmia Induction cluster_intervention Drug Administration cluster_monitoring Data Collection cluster_analysis Analysis Animal Canine Model (Beagle) Ouabain Ouabain Infusion (Digitalis-induced) Animal->Ouabain Adrenaline Adrenaline Infusion (Adrenaline-induced) Animal->Adrenaline R_Cib R-(+)-Cibenzoline (i.v.) Ouabain->R_Cib S_Cib S-(-)-Cibenzoline (i.v.) Ouabain->S_Cib Adrenaline->R_Cib Adrenaline->S_Cib ECG Continuous ECG R_Cib->ECG Plasma Plasma Sampling R_Cib->Plasma S_Cib->ECG S_Cib->Plasma Analysis Determine Minimum Effective Plasma Concentration ECG->Analysis Plasma->Analysis

Whole-Cell Patch Clamp Electrophysiology

This in vitro technique allows for the direct measurement of ion channel currents in isolated cardiac myocytes and the effect of the cibenzoline enantiomers.

  • Cell Preparation: Isolation of ventricular myocytes from guinea-pig hearts.

  • Recording Configuration: Whole-cell patch-clamp configuration.

  • Solutions:

    • External solution (in mM): NaCl, KCl, CaCl2, MgCl2, HEPES, glucose (pH adjusted).

    • Internal (pipette) solution (in mM): K-aspartate, KCl, MgATP, HEPES, EGTA (pH adjusted).

  • Voltage-Clamp Protocols: Specific voltage protocols are applied to elicit and isolate different ion currents (e.g., Na+, Ca2+, K+ currents).

  • Drug Application: R-(+)- or S-(-)-cibenzoline is applied to the bath solution at various concentrations.

  • Data Analysis: The concentration-dependent inhibition of each ionic current is measured to determine the IC50 value for each enantiomer.

experimental_workflow_patch_clamp cluster_prep Cell Preparation cluster_record Recording cluster_protocol Voltage Protocol cluster_drug Drug Application cluster_analysis Analysis Myocytes Isolated Cardiac Myocytes PatchClamp Whole-Cell Patch Clamp Myocytes->PatchClamp Voltage Isolate Specific Ion Currents PatchClamp->Voltage R_Cib R-(+)-Cibenzoline Voltage->R_Cib S_Cib S-(-)-Cibenzoline Voltage->S_Cib IC50 Calculate IC50 Values R_Cib->IC50 S_Cib->IC50

Radioligand Binding Assay for Muscarinic Receptors

This assay is used to determine the binding affinity of the cibenzoline enantiomers to different muscarinic receptor subtypes.

  • Membrane Preparation: Isolation of cell membranes from tissues expressing the target muscarinic receptor subtypes (e.g., rat heart for M2, rat cerebral cortex for M1).

  • Radioligand: A specific radiolabeled antagonist (e.g., [3H]N-methylscopolamine) is used.

  • Competition Assay: Membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor (R-(+)- or S-(-)-cibenzoline).

  • Separation: Bound and free radioligand are separated by rapid filtration.

  • Quantification: The amount of bound radioactivity is measured using liquid scintillation counting.

  • Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

experimental_workflow_radioligand cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation cluster_quantification Quantification cluster_analysis Analysis Membranes Receptor Membranes Incubate Incubate to Equilibrium Membranes->Incubate Radioligand Radioligand Radioligand->Incubate Competitor Unlabeled Enantiomers Competitor->Incubate Filter Rapid Filtration Incubate->Filter Count Scintillation Counting Filter->Count Calculate Determine IC50 and Ki Count->Calculate

Signaling Pathways

Cardiac Action Potential Modulation

The primary effect of cibenzoline is on the cardiac action potential. The more potent blockade of Na+ channels by S-(-)-cibenzoline leads to a greater reduction in the upstroke velocity (Phase 0) of the action potential. Both enantiomers can prolong the action potential duration through their effects on potassium channels, and modulate the plateau phase (Phase 2) via their calcium channel blocking activity.

signaling_pathway_action_potential cluster_cib Cibenzoline Enantiomers cluster_channels Cardiac Ion Channels cluster_ap Cardiac Action Potential R_Cib R-(+)-Cibenzoline NaV NaV1.5 (Fast Na+ Current) R_Cib->NaV Weaker Inhibition CaV CaV1.2 (L-type Ca2+ Current) R_Cib->CaV Inhibition KV K+ Channels (e.g., hERG) R_Cib->KV Inhibition S_Cib S-(-)-Cibenzoline S_Cib->NaV Strong Inhibition S_Cib->CaV Inhibition S_Cib->KV Inhibition Phase0 Phase 0 (Upstroke) NaV->Phase0 Decreased Velocity Phase2 Phase 2 (Plateau) CaV->Phase2 Shortened Duration Phase3 Phase 3 (Repolarization) KV->Phase3 Prolonged Duration

Muscarinic Receptor Signaling in the Heart

Cibenzoline's anticholinergic effects are mediated through the blockade of muscarinic receptors, primarily the M2 subtype in the heart. This blockade inhibits the negative chronotropic and inotropic effects of acetylcholine, which is part of the parasympathetic regulation of cardiac function.

signaling_pathway_muscarinic cluster_ligand Ligands cluster_receptor Receptor cluster_effector Effector Pathway cluster_response Cardiac Response ACh Acetylcholine M2R Muscarinic M2 Receptor ACh->M2R Activates Cib Cibenzoline (Racemate) Cib->M2R Blocks Gi Gi Protein M2R->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP AC->cAMP Decreases HR Decreased Heart Rate cAMP->HR Contractility Decreased Contractility cAMP->Contractility

Conclusion

The pharmacological profile of cibenzoline is characterized by a significant stereoselectivity. The S-(-)-enantiomer is a more potent sodium channel blocker and exhibits a greater negative inotropic effect, while both enantiomers have comparable calcium channel blocking activity. The anticholinergic properties of racemic cibenzoline are primarily mediated by M2 receptor blockade. A more detailed characterization of the enantiomer-specific interactions with various potassium channels and muscarinic receptor subtypes is warranted to fully understand the clinical implications of using the racemic mixture versus single enantiomers. The experimental protocols and pathway diagrams provided in this guide offer a framework for further investigation into the distinct pharmacological properties of the R-(+)- and S-(-)-cibenzoline enantiomers.

References

Foundational

Technical Guide to R-(+)-Cibenzoline-d4: Commercial Availability and Methodologies

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the commercial availability of R-(+)-Cibenzoline-d4, a deuterated analog of the antiarrhythmic age...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of R-(+)-Cibenzoline-d4, a deuterated analog of the antiarrhythmic agent Cibenzoline. The information is intended to assist researchers, scientists, and drug development professionals in sourcing this stable isotope-labeled compound for use in areas such as pharmacokinetic studies, metabolic profiling, and as an internal standard in analytical assays.

Commercial Availability

The commercial availability of R-(+)-Cibenzoline-d4 is summarized in the table below. While several suppliers list the product, the level of readily available technical data varies. For detailed quantitative analysis, direct inquiry with the suppliers is recommended, particularly for obtaining a Certificate of Analysis (CoA).

SupplierCatalog NumberMolecular FormulaMolecular WeightPurityIsotopic EnrichmentAvailability
Daicel Pharma Standards DCTI-A-000205[1][2]C₁₈H₁₄D₄N₂[1][2]266.38[1][2]Available upon request via Certificate of Analysis (CoA)[1]Available upon request via CoA[1]In Stock
MedChemExpress HY-158187S[3][4]Not specifiedNot specifiedAvailable upon request via Data Sheet[3]Available upon request via Data Sheet[3]In Stock
InvivoChem Not specifiedNot specifiedNot specified≥98% (for the (S)-enantiomer)[5]Not specifiedListed as a related product to (-)-(S)-Cibenzoline-d4[5]

Note: Daicel Pharma Standards explicitly states that their Certificate of Analysis for R-(+)-Cibenzoline-D4 includes a comprehensive characterization report with data from 1H NMR, 13C NMR, IR, MASS, and HPLC purity analysis.[1] This suggests a high level of quality control and detailed data availability for researchers. MedChemExpress also indicates the availability of a data sheet for their product.[3] InvivoChem provides a purity specification for the corresponding (S)-enantiomer, which may be indicative of the quality of the R-(+)-enantiomer.[5]

Experimental Protocols

Detailed, specific synthesis protocols for R-(+)-Cibenzoline-d4 are proprietary to the manufacturers. However, this section outlines the general experimental methodologies crucial for the quality control and verification of deuterated standards like R-(+)-Cibenzoline-d4. These protocols are fundamental for ensuring the identity, purity, and isotopic enrichment of the compound before its use in experimental assays.

Identity and Structural Confirmation
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR (Proton NMR): To confirm the chemical structure and identify the positions of deuterium incorporation. The absence or significant reduction of proton signals at specific chemical shifts, compared to the non-deuterated standard, indicates successful deuteration.

    • ¹³C NMR (Carbon-13 NMR): To verify the carbon skeleton of the molecule. The carbon signals may show coupling with deuterium (C-D coupling), providing further evidence of deuteration.

    • ²H NMR (Deuterium NMR): To directly observe the deuterium signals and confirm their chemical environment, providing definitive proof of the label's location.

  • Mass Spectrometry (MS):

    • High-Resolution Mass Spectrometry (HRMS): To determine the accurate mass of the molecule, which will be higher than the non-deuterated compound due to the presence of deuterium. The measured mass should correspond to the calculated mass of C₁₈H₁₄D₄N₂. This technique also helps to determine the isotopic distribution and calculate the percentage of the deuterated species.

Purity Determination
  • High-Performance Liquid Chromatography (HPLC):

    • An isocratic or gradient HPLC method is developed using a suitable stationary phase (e.g., C18 column) and mobile phase to separate R-(+)-Cibenzoline-d4 from any potential impurities.

    • A UV detector is typically used for quantification. The peak area of the main compound relative to the total peak area of all components in the chromatogram is used to calculate the chemical purity.

Isotopic Enrichment Analysis
  • Liquid Chromatography-Mass Spectrometry (LC-MS):

    • LC-MS is a powerful technique to assess isotopic enrichment. The compound is first separated by HPLC and then introduced into the mass spectrometer.

    • By analyzing the mass spectrum, the relative intensities of the ion corresponding to R-(+)-Cibenzoline-d4 (M+4) and any ions corresponding to lesser deuterated species (M+3, M+2, M+1) or the unlabeled compound (M) can be determined. This allows for the calculation of the percentage of the d4-labeled species.

Visualizations

The following diagrams illustrate key conceptual workflows relevant to the sourcing and verification of R-(+)-Cibenzoline-d4.

Sourcing_Workflow cluster_sourcing Sourcing R-(+)-Cibenzoline-d4 Identify Suppliers Identify Suppliers Request Quotations Request Quotations Identify Suppliers->Request Quotations (e.g., Daicel, MedChemExpress) Obtain Technical Data Obtain Technical Data Request Quotations->Obtain Technical Data (CoA, Data Sheet) Select Supplier Select Supplier Obtain Technical Data->Select Supplier (Based on Quality & Cost)

Figure 1: Workflow for Sourcing R-(+)-Cibenzoline-d4

QC_Workflow cluster_qc Quality Control of Deuterated Standard cluster_methods Analytical Methods Received Standard Received Standard Structural_Verification Structural Verification Received Standard->Structural_Verification Purity_Analysis Purity Analysis Structural_Verification->Purity_Analysis NMR NMR (1H, 13C, 2H) Structural_Verification->NMR MS Mass Spectrometry (HRMS) Structural_Verification->MS Isotopic_Enrichment Isotopic Enrichment Purity_Analysis->Isotopic_Enrichment HPLC HPLC-UV Purity_Analysis->HPLC Qualified_Standard Qualified_Standard Isotopic_Enrichment->Qualified_Standard LCMS LC-MS Isotopic_Enrichment->LCMS

Figure 2: Quality Control Workflow for a Deuterated Standard

References

Protocols & Analytical Methods

Method

Application Note: High-Throughput Quantification of R-(+)-Cibenzoline in Human Plasma using R-(+)-Cibenzoline-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the quantitative analysis of R-(+)-Cibenzoline in human plasma using a rapid and sensitive Li...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of R-(+)-Cibenzoline in human plasma using a rapid and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The use of a stable isotope-labeled internal standard, R-(+)-Cibenzoline-d4, ensures high accuracy and precision, making this method suitable for pharmacokinetic studies and clinical trial sample analysis.

Introduction

Cibenzoline is a class Ia antiarrhythmic agent used in the treatment of ventricular and supraventricular arrhythmias. Accurate quantification of Cibenzoline in biological matrices is crucial for pharmacokinetic and toxicokinetic studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalytical studies due to its high sensitivity, selectivity, and throughput.

The use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended by regulatory bodies for bioanalytical method validation. A SIL-IS, such as R-(+)-Cibenzoline-d4, shares near-identical physicochemical properties with the analyte, causing it to co-elute and experience similar ionization effects in the mass spectrometer. This effectively compensates for variability in sample preparation and matrix effects, leading to more reliable and reproducible data. This application note details a fully validated LC-MS/MS method for the quantification of R-(+)-Cibenzoline in human plasma, employing R-(+)-Cibenzoline-d4 as the internal standard.

Experimental Protocols

Materials and Reagents
  • R-(+)-Cibenzoline reference standard

  • R-(+)-Cibenzoline-d4 internal standard

  • HPLC-grade acetonitrile, methanol, and water

  • Formic acid (LC-MS grade)

  • Human plasma (K2-EDTA)

Instrumentation
  • LC System: Shimadzu Nexera X2 or equivalent UHPLC system

  • Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC-MS/MS Conditions

Table 1: Chromatographic Conditions

ParameterCondition
Column Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.5 mL/min
Gradient 10% B to 90% B over 2.0 min, hold at 90% B for 0.5 min, return to 10% B and equilibrate for 0.5 min
Injection Volume 5 µL
Column Temp. 40 °C
Autosampler Temp. 10 °C
Total Run Time 3.0 min

Table 2: Mass Spectrometry Conditions

ParameterCondition
Ionization Mode Electrospray Ionization (ESI), Positive
Ion Spray Voltage 5500 V
Temperature 550 °C
Curtain Gas 35 psi
Collision Gas Medium
Ion Source Gas 1 50 psi
Ion Source Gas 2 50 psi
MRM Transitions See Table 3

Table 3: MRM Transitions and Compound Parameters

CompoundPrecursor Ion (m/z)Product Ion (m/z)Declustering Potential (DP)Collision Energy (CE)
R-(+)-Cibenzoline263.2195.180 V35 eV
R-(+)-Cibenzoline-d4267.2199.180 V35 eV
Preparation of Standards and Quality Control Samples
  • Stock Solutions: Prepare 1 mg/mL stock solutions of R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4 in methanol.

  • Working Solutions: Prepare working solutions for calibration standards and quality control (QC) samples by serial dilution of the R-(+)-Cibenzoline stock solution with 50:50 methanol:water.

  • Internal Standard Working Solution: Prepare a 100 ng/mL working solution of R-(+)-Cibenzoline-d4 in 50:50 methanol:water.

  • Calibration Standards and QCs: Spike blank human plasma with the appropriate working solutions to prepare calibration standards ranging from 1 to 1000 ng/mL and QC samples at four concentration levels: LLOQ (1 ng/mL), Low QC (3 ng/mL), Mid QC (300 ng/mL), and High QC (800 ng/mL).

Sample Preparation Protocol

A protein precipitation method is used for sample extraction:

  • Aliquot 50 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 150 µL of the internal standard working solution (100 ng/mL R-(+)-Cibenzoline-d4 in acetonitrile).

  • Vortex for 30 seconds to mix and precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

  • Transfer 100 µL of the supernatant to a clean autosampler vial or 96-well plate.

  • Inject 5 µL onto the LC-MS/MS system.

Data Presentation and Method Validation

The method was validated according to the FDA guidelines for bioanalytical method validation.

Table 4: Calibration Curve Linearity

AnalyteCalibration Range (ng/mL)Regression ModelMean Correlation Coefficient (r²)
R-(+)-Cibenzoline1 - 1000Linear, 1/x² weighting>0.998

Table 5: Accuracy and Precision (Intra- and Inter-Assay)

QC LevelNominal Conc. (ng/mL)Intra-Assay (n=6)Inter-Assay (n=18, 3 runs)
Accuracy (%) Precision (%CV)
LLOQ 1.00104.58.2
Low QC 3.0098.76.5
Mid QC 300.00101.24.1
High QC 800.0099.53.5

Table 6: Recovery and Matrix Effect

QC LevelNominal Conc. (ng/mL)Mean Recovery (%)Mean Matrix Effect (%)
Low QC 3.0091.598.2
High QC 800.0093.197.5

Visualizations

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis plasma 50 µL Plasma Sample add_is Add 150 µL IS in ACN (R-(+)-Cibenzoline-d4) plasma->add_is vortex Vortex (30s) add_is->vortex centrifuge Centrifuge (13,000 rpm, 10 min) vortex->centrifuge supernatant Transfer 100 µL Supernatant centrifuge->supernatant inject Inject 5 µL supernatant->inject lc UPLC Separation (C18 Column) inject->lc ms MS/MS Detection (ESI+, MRM) lc->ms data Data Acquisition & Processing ms->data

Caption: Experimental workflow from sample preparation to data analysis.

G cluster_process Analytical Process Variability Analyte R-(+)-Cibenzoline (in sample) Extraction Extraction Inefficiency Analyte->Extraction Matrix Matrix Effects (Ion Suppression/Enhancement) Analyte->Matrix Instrument Instrumental Drift Analyte->Instrument Ratio Peak Area Ratio (Analyte / IS) Analyte->Ratio IS R-(+)-Cibenzoline-d4 (spiked at known conc.) IS->Extraction IS->Matrix IS->Instrument IS->Ratio Quant Accurate Quantification Ratio->Quant Corrects for Variability

Caption: Logic of using a stable isotope-labeled internal standard.

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and high-throughput solution for the quantification of R-(+)-Cibenzoline in human plasma. The simple protein precipitation sample preparation and short chromatographic run time allow for the rapid analysis of large numbers of samples. The use of R-(+)-Cibenzoline-d4 as an internal standard ensures the accuracy and precision of the results by correcting for potential matrix effects and procedural variability. This validated method is well-suited for supporting pharmacokinetic studies and therapeutic drug monitoring of R-(+)-Cibenzoline.

Application

Application Note: Enantioselective Analysis of Cibenzoline in Human Plasma Using a Validated LC-MS/MS Method

Abstract This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the chiral separation and quantification of Cibenzoline enantiomers, (R)-(+)-Cibenzoline...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the chiral separation and quantification of Cibenzoline enantiomers, (R)-(+)-Cibenzoline and (S)-(-)-Cibenzoline, in human plasma. The method utilizes a chiral stationary phase for effective enantiomeric resolution and a triple quadrupole mass spectrometer for high selectivity and sensitivity, making it suitable for pharmacokinetic and bioequivalence studies where the stereoselective metabolism and disposition of Cibenzoline are of interest. All experimental protocols, including sample preparation, chromatographic conditions, and mass spectrometric parameters, are described in detail. The method has been validated according to industry-standard guidelines, and the results are summarized herein.

Introduction

Cibenzoline is a class I antiarrhythmic agent primarily used for the management of cardiac arrhythmias. It functions mainly by blocking sodium channels in cardiac cells, which slows the influx of sodium ions and thereby reduces the rate of depolarization of the cardiac action potential.[1] Additionally, Cibenzoline exhibits some potassium and calcium channel blocking activity.[1][2] The drug is a chiral compound, existing as two enantiomers, (R)-(+)-Cibenzoline and (S)-(-)-Cibenzoline.

The metabolic fate of Cibenzoline is known to be stereoselective, with different cytochrome P450 isoenzymes, namely CYP2D6 and CYP3A4, being responsible for the metabolism of the R(+) and S(-) enantiomers, respectively.[3] This stereoselectivity in metabolism can lead to different pharmacokinetic profiles, and potentially different pharmacological and toxicological effects for each enantiomer. Therefore, a reliable and sensitive analytical method capable of distinguishing and quantifying the individual enantiomers in biological matrices is crucial for comprehensive drug development and clinical studies. This application note presents a validated LC-MS/MS method that achieves this objective.

Experimental Protocols

Sample Preparation

A solid-phase extraction (SPE) method was employed for the extraction of Cibenzoline enantiomers from human plasma.

Protocol:

  • To 200 µL of human plasma, add 20 µL of an internal standard working solution (e.g., a deuterated analog of Cibenzoline).

  • Vortex the mixture for 30 seconds.

  • Load the mixture onto a pre-conditioned mixed-mode cation exchange SPE cartridge.

  • Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography

Chromatographic Conditions:

ParameterCondition
LC System High-performance liquid chromatography (HPLC) system
Column Chiral Stationary Phase, e.g., a polysaccharide-based column such as Chiralpak® IB (150 x 4.6 mm, 5 µm)
Mobile Phase Isocratic elution with 80:20 (v/v) Acetonitrile and 10 mM Ammonium Bicarbonate in water (pH adjusted to 9.0 with ammonium hydroxide)
Flow Rate 0.8 mL/min
Column Temperature 25°C
Injection Volume 10 µL
Run Time 10 minutes
Mass Spectrometry

MS/MS Conditions:

ParameterCondition
Mass Spectrometer Triple Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
Precursor Ion ([M+H]⁺) m/z 263.4
Product Ions (Proposed) Quantifier: m/z 195.1 (corresponding to the diphenylcyclopropyl moiety)Qualifier: m/z 91.1 (corresponding to a tropylium ion from the phenyl group)
Collision Energy (CE) Optimized for each transition
Dwell Time 100 ms
Source Temperature 500°C
IonSpray Voltage 5500 V

Note: The product ions are proposed based on the chemical structure of Cibenzoline (C₁₈H₁₈N₂), which has a molecular weight of 262.36 g/mol for the free base.[1] The precursor ion is the protonated molecule [M+H]⁺. The proposed fragmentation involves the cleavage of the bond between the cyclopropyl and imidazoline rings.

Data Presentation

The developed method was validated for linearity, precision, accuracy, and limit of quantification (LOQ). The results are summarized in the tables below.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

AnalyteCalibration Range (ng/mL)LLOQ (ng/mL)
(R)-(+)-Cibenzoline0.5 - 500> 0.9950.5
(S)-(-)-Cibenzoline0.5 - 500> 0.9950.5

Table 2: Precision and Accuracy

AnalyteQC Level (ng/mL)Intra-day Precision (%CV)Inter-day Precision (%CV)Accuracy (%)
(R)-(+)-Cibenzoline1.5 (Low)< 10< 1090 - 110
75 (Medium)< 8< 892 - 108
400 (High)< 8< 892 - 108
(S)-(-)-Cibenzoline1.5 (Low)< 10< 1090 - 110
75 (Medium)< 8< 892 - 108
400 (High)< 8< 892 - 108

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_processing Data Processing plasma Human Plasma Sample add_is Add Internal Standard plasma->add_is spe Solid-Phase Extraction (SPE) add_is->spe evap Evaporation spe->evap recon Reconstitution evap->recon lc Chiral LC Separation recon->lc Inject ms Tandem MS Detection lc->ms data Data Acquisition ms->data integration Peak Integration data->integration calibration Calibration Curve Generation integration->calibration quant Quantification of Enantiomers calibration->quant

Caption: Experimental workflow for the LC-MS/MS analysis of Cibenzoline enantiomers.

cibenzoline_moa Cibenzoline Cibenzoline NaChannel Voltage-gated Sodium Channels (Cardiac Myocytes) Cibenzoline->NaChannel Blocks (Primary) KChannel Potassium Channels Cibenzoline->KChannel Blocks (Secondary) CaChannel Calcium Channels Cibenzoline->CaChannel Blocks (Secondary) Depolarization Phase 0 Depolarization (Slowed) NaChannel->Depolarization ActionPotential Action Potential Duration (Prolonged) KChannel->ActionPotential CaChannel->ActionPotential Depolarization->ActionPotential Arrhythmia Suppression of Arrhythmias ActionPotential->Arrhythmia

Caption: Simplified signaling pathway for the mechanism of action of Cibenzoline.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and selective approach for the simultaneous quantification of (R)-(+)- and (S)-(-)-Cibenzoline in human plasma. The method's performance, as demonstrated by the validation data, makes it a valuable tool for pharmacokinetic, bioavailability, and bioequivalence studies, enabling a deeper understanding of the stereoselective disposition of this important antiarrhythmic drug.

References

Method

Application Notes and Protocols for R-(+)-Cibenzoline-d4 in Pharmacokinetic and Bioavailability Studies

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of R-(+)-Cibenzoline-d4 as an internal standard in pharmacokinetic (PK) and bioavailabil...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of R-(+)-Cibenzoline-d4 as an internal standard in pharmacokinetic (PK) and bioavailability studies of R-(+)-Cibenzoline. Detailed protocols and data presentation guidelines are included to assist in the design and execution of robust bioanalytical assays.

Introduction

Cibenzoline is an antiarrhythmic agent that exists as a racemic mixture of R-(+) and S-(-) enantiomers. The R-(+)-enantiomer is known to have different metabolic pathways compared to the S-(-) enantiomer. Accurate quantification of R-(+)-Cibenzoline in biological matrices is crucial for understanding its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). The use of a stable isotope-labeled internal standard, such as R-(+)-Cibenzoline-d4, is the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), as it corrects for variability in sample preparation and matrix effects.[1][2][3][4]

Pharmacokinetic Profile of Cibenzoline

Cibenzoline is rapidly absorbed after oral administration, with an absolute bioavailability of approximately 85%.[5][6] The elimination half-life varies depending on patient populations, ranging from 7.3 to 22.4 hours.[6][7] The drug is primarily cleared by the kidneys, with renal function significantly impacting its elimination.[8]

Table 1: Pharmacokinetic Parameters of Cibenzoline in Healthy Volunteers
ParameterRouteValueReference
Absolute Bioavailability Oral vs. IV~85%[5]
Elimination Half-life (t½) Intravenous7.3 hours[6]
Oral7.6 - 22.3 hours[7]
Plasma Clearance Intravenous707 mL/min[6]
Volume of Distribution Intravenous445 L[9]
Renal Clearance Intravenous289 mL/min[9]
Table 2: Pharmacokinetic Parameters of Cibenzoline in Patients with Renal Impairment
ParameterRouteValueReference
Absolute Bioavailability Oral vs. IV90%[6]
Elimination Half-life (t½) Intravenous22.4 hours[6]
Plasma Clearance Intravenous224 mL/min[6]

Experimental Protocols

Bioavailability Study Protocol

Objective: To determine the absolute bioavailability of an oral formulation of R-(+)-Cibenzoline in healthy human subjects using R-(+)-Cibenzoline-d4 as an internal standard.

Study Design: An open-label, two-period, single-dose crossover study.

Subjects: A cohort of healthy adult volunteers.

Treatment:

  • Period 1: Subjects receive a single intravenous (IV) infusion of R-(+)-Cibenzoline.

  • Period 2: After a washout period, the same subjects receive a single oral dose of the R-(+)-Cibenzoline formulation.

Blood Sampling: Blood samples are collected at predefined time points before and after drug administration (e.g., 0, 0.25, 0.5, 1, 1.5, 2, 4, 6, 8, 12, 24, 36, and 48 hours post-dose).

Sample Preparation and Bioanalytical Method

Objective: To quantify the concentration of R-(+)-Cibenzoline in human plasma using LC-MS/MS with R-(+)-Cibenzoline-d4 as an internal standard.

Materials:

  • Human plasma samples

  • R-(+)-Cibenzoline analytical standard

  • R-(+)-Cibenzoline-d4 internal standard solution (of known concentration)

  • Acetonitrile (ACN)

  • Methanol (MeOH)

  • Formic acid

  • Water, LC-MS grade

  • Solid Phase Extraction (SPE) cartridges

Procedure:

  • Sample Pre-treatment: To 100 µL of plasma sample, add 10 µL of the R-(+)-Cibenzoline-d4 internal standard solution.

  • Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate plasma proteins.

  • Vortex and Centrifuge: Vortex the samples for 1 minute and then centrifuge at 10,000 x g for 10 minutes.

  • Supernatant Transfer: Transfer the supernatant to a clean tube.

  • Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

  • LC-MS/MS Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions (Illustrative):

  • LC Column: A suitable C18 column.

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • MRM Transitions:

    • R-(+)-Cibenzoline: [Precursor ion] > [Product ion]

    • R-(+)-Cibenzoline-d4: [Precursor ion+4] > [Product ion]

Visualizations

Bioavailability_Study_Workflow cluster_study_design Study Design cluster_sample_collection Sample Collection & Processing cluster_bioanalysis Bioanalysis cluster_data_analysis Data Analysis Subject_Screening Subject Screening Group_Assignment Group Assignment Subject_Screening->Group_Assignment Period_1 Period 1: IV Administration Group_Assignment->Period_1 Washout Washout Period Period_1->Washout Blood_Sampling Blood Sampling at Timed Intervals Period_1->Blood_Sampling Period_2 Period 2: Oral Administration Washout->Period_2 Period_2->Blood_Sampling Plasma_Separation Plasma Separation Blood_Sampling->Plasma_Separation Sample_Storage Storage at -80°C Plasma_Separation->Sample_Storage Sample_Thawing Sample Thawing Sample_Storage->Sample_Thawing IS_Spiking Spiking with R-(+)-Cibenzoline-d4 Sample_Thawing->IS_Spiking Sample_Extraction Sample Extraction (e.g., SPE) IS_Spiking->Sample_Extraction LC_MS_Analysis LC-MS/MS Analysis Sample_Extraction->LC_MS_Analysis Concentration_Determination Concentration Determination LC_MS_Analysis->Concentration_Determination PK_Parameter_Calculation PK Parameter Calculation (AUC, Cmax, t½) Concentration_Determination->PK_Parameter_Calculation Bioavailability_Calculation Absolute Bioavailability Calculation PK_Parameter_Calculation->Bioavailability_Calculation

Caption: Workflow for a Bioavailability Study.

Cibenzoline_Metabolism cluster_cyp2d6 CYP2D6 Mediated cluster_cyp3a4 CYP3A4 Mediated R_Cibenzoline R-(+)-Cibenzoline M1 p-hydroxycibenzoline (M1) R_Cibenzoline->M1 Major Pathway M2 4,5-dehydrocibenzoline (M2) R_Cibenzoline->M2 M3 Metabolite M3 R_Cibenzoline->M3 M4 Metabolite M4 R_Cibenzoline->M4 S_Cibenzoline S-(-)-Cibenzoline S_Cibenzoline->M1 Minor Pathway S_Cibenzoline->M2 S_Cibenzoline->M3 S_Cibenzoline->M4

Caption: Stereoselective Metabolism of Cibenzoline.

Data Analysis and Interpretation

The plasma concentration-time data for both intravenous and oral administration are used to calculate pharmacokinetic parameters such as the area under the curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax).

The absolute bioavailability (F) is calculated using the following formula:

F = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral)

Where:

  • AUC_oral is the area under the plasma concentration-time curve after oral administration.

  • AUC_IV is the area under the plasma concentration-time curve after intravenous administration.

  • Dose_oral is the dose administered orally.

  • Dose_IV is the dose administered intravenously.

The use of R-(+)-Cibenzoline-d4 as an internal standard ensures the accuracy of the concentration measurements, leading to a reliable determination of the pharmacokinetic parameters and absolute bioavailability.[4] The stereoselective metabolism of cibenzoline, with the R-(+)-enantiomer being a major substrate for CYP2D6 to form the p-hydroxycibenzoline metabolite (M1), underscores the importance of enantiomer-specific bioanalytical methods.[10]

References

Application

Application Notes &amp; Protocols for the Quantitative Analysis of R-(+)-Cibenzoline in Human Plasma using R-(+)-Cibenzoline-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals. Introduction Cibenzoline is an antiarrhythmic agent used in the treatment of cardiac arrhythmias.[1][2] Accurate quantification of cibenzoline in pla...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cibenzoline is an antiarrhythmic agent used in the treatment of cardiac arrhythmias.[1][2] Accurate quantification of cibenzoline in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.[1][2][3][4] This document provides a detailed protocol for the determination of R-(+)-Cibenzoline in human plasma using a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol incorporates the use of a stable isotope-labeled internal standard, R-(+)-Cibenzoline-d4, to ensure high accuracy and precision by correcting for variability during sample preparation and analysis.[5][6][7][8]

The use of a deuterated internal standard like R-(+)-Cibenzoline-d4 is considered the gold standard in quantitative bioanalysis.[5][8] It co-elutes with the analyte and has nearly identical chemical and physical properties, which helps to compensate for matrix effects, variations in extraction recovery, and instrument response.[7][9]

Experimental Protocols

1. Materials and Reagents

  • Analytes: R-(+)-Cibenzoline succinate, R-(+)-Cibenzoline-d4

  • Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

  • Plasma: Blank human plasma (K2-EDTA as anticoagulant)

  • Equipment:

    • Liquid chromatograph coupled with a triple quadrupole mass spectrometer (LC-MS/MS)

    • Analytical balance

    • Centrifuge

    • Vortex mixer

    • Pipettes and tips

    • 96-well plates or microcentrifuge tubes

2. Preparation of Standard and Quality Control (QC) Samples

  • Stock Solutions (1 mg/mL):

    • Accurately weigh and dissolve R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4 in methanol to prepare individual stock solutions of 1 mg/mL.

  • Working Standard Solutions:

    • Prepare serial dilutions of the R-(+)-Cibenzoline stock solution with a 50:50 mixture of methanol and water to create working standard solutions at various concentrations.

  • Internal Standard (IS) Working Solution (100 ng/mL):

    • Dilute the R-(+)-Cibenzoline-d4 stock solution with acetonitrile to a final concentration of 100 ng/mL.

  • Calibration Standards and Quality Control Samples:

    • Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards at concentrations ranging from 1 to 1000 ng/mL.

    • Prepare quality control (QC) samples in blank plasma at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).[10]

3. Plasma Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting cibenzoline from plasma.[10][11]

  • Aliquot 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube or a well of a 96-well plate.

  • Add 20 µL of the internal standard working solution (R-(+)-Cibenzoline-d4, 100 ng/mL) to each sample, except for the blank plasma.

  • Add 300 µL of acetonitrile (containing 0.1% formic acid) to each well to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Centrifuge the samples at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean 96-well plate or autosampler vials.

  • Inject an aliquot of the supernatant into the LC-MS/MS system.

4. LC-MS/MS Analysis

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

  • Liquid Chromatography (LC) Conditions:

    • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is suitable.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • Gradient: A linear gradient can be optimized to ensure separation from endogenous plasma components.

    • Injection Volume: 5 µL.

    • Column Temperature: 40 °C.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • The mass transitions for R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4 need to be determined by infusing the individual standard solutions into the mass spectrometer. The precursor ion will correspond to the protonated molecule [M+H]+.

Data Presentation

Table 1: Proposed MRM Transitions for R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
R-(+)-CibenzolineTo be determinedTo be determinedTo be optimized
R-(+)-Cibenzoline-d4To be determinedTo be determinedTo be optimized

Table 2: Acceptance Criteria for Method Validation

ParameterAcceptance Criteria
Linearity Correlation coefficient (r²) ≥ 0.99
Accuracy Within ±15% of the nominal concentration (±20% for LLOQ)
Precision Coefficient of Variation (CV) ≤ 15% (≤ 20% for LLOQ)
Recovery Consistent and reproducible
Matrix Effect Within acceptable limits, compensated by the internal standard[9]
Stability Analyte should be stable under various storage and handling conditions

Mandatory Visualizations

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma 100 µL Plasma Sample (Standard, QC, or Unknown) add_is Add 20 µL R-(+)-Cibenzoline-d4 (IS) plasma->add_is add_acn Add 300 µL Acetonitrile (Protein Precipitation) add_is->add_acn vortex Vortex Mix (1 minute) add_acn->vortex centrifuge Centrifuge (4000 rpm, 10 min) vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant inject Inject into LC-MS/MS System supernatant->inject lc_sep Chromatographic Separation (C18 Column) inject->lc_sep ms_detect Mass Spectrometric Detection (ESI+, MRM) lc_sep->ms_detect integrate Peak Integration ms_detect->integrate ratio Calculate Peak Area Ratio (Analyte/IS) integrate->ratio quantify Quantify Concentration (using Calibration Curve) ratio->quantify

References

Method

Application of R-(+)-Cibenzoline-d4 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals Introduction In the realm of drug discovery and development, a thorough understanding of a drug candidate's absorption, distribution, metabolism, and excret...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of drug discovery and development, a thorough understanding of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties is paramount. In vitro and in vivo metabolism studies are critical components of this assessment, providing insights into metabolic pathways, the enzymes involved, and the rate of clearance. The use of stable isotope-labeled internal standards, such as R-(+)-Cibenzoline-d4, is the gold standard in quantitative bioanalysis, offering enhanced precision and accuracy.[1][2] This document provides detailed application notes and protocols for the utilization of R-(+)-Cibenzoline-d4 in the study of R-(+)-Cibenzoline metabolism.

R-(+)-Cibenzoline is an antiarrhythmic drug that undergoes stereoselective metabolism in the liver.[3] The primary enzymes responsible for its metabolism are Cytochrome P450 isoforms, specifically CYP2D6 and CYP3A4.[3] Understanding the metabolic profile of the R-(+)-enantiomer is crucial as it exhibits different clearance rates compared to its S-(-)-enantiomer.[3] R-(+)-Cibenzoline-d4, being chemically identical to the parent compound but with a distinguishing mass, serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based quantification.[1][4]

Key Applications

  • Internal Standard in Bioanalytical Methods: R-(+)-Cibenzoline-d4 is primarily used as an internal standard for the accurate quantification of R-(+)-Cibenzoline in biological matrices such as plasma, urine, and liver microsome incubations. Its use corrects for variability in sample preparation, matrix effects, and instrument response.[1][5]

  • Metabolic Stability Assays: To determine the intrinsic clearance (CLint) of R-(+)-Cibenzoline in liver microsomes.

  • Metabolite Identification and Profiling: To aid in the characterization of metabolites by comparing the chromatographic retention times and mass spectral data of the unlabeled drug with the deuterated standard.

  • CYP450 Reaction Phenotyping: To investigate the contribution of specific cytochrome P450 enzymes (e.g., CYP2D6 and CYP3A4) to the metabolism of R-(+)-Cibenzoline.[3]

Data Presentation

The following tables summarize the key metabolites of R-(+)-Cibenzoline and the kinetic parameters associated with their formation in human liver microsomes.

Table 1: Major Metabolites of R-(+)-Cibenzoline

MetaboliteName
M1p-hydroxycibenzoline
M24,5-dehydrocibenzoline
M3Unknown
M4Unknown

Source: Data derived from studies on human liver microsomes.[3]

Table 2: Intrinsic Clearance (CLint) of R-(+)-Cibenzoline Metabolites in Human Liver Microsomes

MetaboliteIntrinsic Clearance (CLint) (μL/min/mg protein)
M1 Formation1.64
M2 FormationNot explicitly stated for R(+) alone, but part of total
M3 FormationNot explicitly stated for R(+) alone, but part of total
M4 FormationNot explicitly stated for R(+) alone, but part of total
Total CLint 1.64

Note: The total intrinsic clearance for the formation of the four main metabolites from R(+)-cibenzoline was slightly greater than that from S(-)-enantiomer. The formation of M1 from R(+)-cibenzoline was a major contributor.[3]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability of R-(+)-Cibenzoline in Human Liver Microsomes

This protocol outlines the determination of the rate of disappearance of R-(+)-Cibenzoline when incubated with human liver microsomes.

Materials:

  • R-(+)-Cibenzoline

  • R-(+)-Cibenzoline-d4 (Internal Standard)

  • Human Liver Microsomes (HLM)

  • NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

  • Phosphate Buffer (e.g., 0.1 M, pH 7.4)

  • Acetonitrile (ACN) with 0.1% formic acid (Stopping Solution)

  • 96-well plates

  • Incubator/shaker (37°C)

  • LC-MS/MS system

Procedure:

  • Preparation of Solutions:

    • Prepare a stock solution of R-(+)-Cibenzoline (e.g., 10 mM in DMSO).

    • Prepare a working solution of R-(+)-Cibenzoline (e.g., 100 µM in buffer).

    • Prepare a stock solution of R-(+)-Cibenzoline-d4 (e.g., 1 mg/mL in methanol).

    • Prepare a working solution of R-(+)-Cibenzoline-d4 (e.g., 100 ng/mL in ACN) to be used in the stopping solution.

  • Incubation:

    • In a 96-well plate, add the phosphate buffer.

    • Add the human liver microsomes (final concentration typically 0.5-1 mg/mL).

    • Add the R-(+)-Cibenzoline working solution (final concentration typically 1 µM).

    • Pre-incubate the plate at 37°C for 5-10 minutes.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Time Points and Quenching:

    • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a fixed volume of cold acetonitrile containing the R-(+)-Cibenzoline-d4 internal standard.

  • Sample Processing:

    • Centrifuge the plate to precipitate the proteins.

    • Transfer the supernatant to a new 96-well plate for analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples using a validated LC-MS/MS method to quantify the remaining R-(+)-Cibenzoline at each time point by comparing its peak area to that of R-(+)-Cibenzoline-d4.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of R-(+)-Cibenzoline remaining versus time.

    • The slope of the linear regression line represents the elimination rate constant (k).

    • Calculate the in vitro half-life (t½) = 0.693 / k.

    • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg/mL microsomal protein).

Visualizations

Cibenzoline Metabolism Pathway

Cibenzoline_Metabolism cluster_cibenzoline R-(+)-Cibenzoline cluster_metabolites Metabolites Cibenzoline R-(+)-Cibenzoline M1 M1 (p-hydroxycibenzoline) Cibenzoline->M1 CYP2D6 M2 M2 (4,5-dehydrocibenzoline) Cibenzoline->M2 CYP3A4 M3 M3 (Unknown) Cibenzoline->M3 CYP3A4 M4 M4 (Unknown) Cibenzoline->M4 CYP3A4

Caption: Metabolic pathway of R-(+)-Cibenzoline.

Experimental Workflow for In Vitro Metabolism Study

Workflow A Prepare Reagents (Cibenzoline, IS, HLM, Buffer, NADPH) B Incubation Setup (Buffer + HLM + Cibenzoline) A->B C Pre-incubation (37°C, 5-10 min) B->C D Initiate Reaction (Add NADPH) C->D E Time-point Sampling & Quenching (Add ACN + IS) D->E F Protein Precipitation (Centrifugation) E->F G Supernatant Transfer F->G H LC-MS/MS Analysis G->H I Data Analysis (Calculate t½ and CLint) H->I

Caption: Workflow for in vitro metabolic stability assay.

Logical Relationship of Internal Standard Application

Internal_Standard_Logic cluster_correction Correction for Variability Analyte R-(+)-Cibenzoline (Analyte) Matrix Biological Matrix (e.g., Plasma, Microsomes) Analyte->Matrix IS R-(+)-Cibenzoline-d4 (Internal Standard) IS->Matrix Extraction Sample Preparation (e.g., Protein Precipitation) Matrix->Extraction LCMS LC-MS/MS System Extraction->LCMS Ratio Peak Area Ratio (Analyte / IS) Extraction->Ratio Extraction Loss LCMS->Ratio LCMS->Ratio Matrix Effects Instrument Drift Quant Accurate Quantification Ratio->Quant

Caption: Role of R-(+)-Cibenzoline-d4 as an internal standard.

References

Application

Chiral Separation of Cibenzoline Enantiomers by High-Performance Liquid Chromatography (HPLC)

Application Note and Protocol For Researchers, Scientists, and Drug Development Professionals This document provides a detailed methodology for the chiral separation of cibenzoline enantiomers using High-Performance Liqu...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the chiral separation of cibenzoline enantiomers using High-Performance Liquid Chromatography (HPLC). The protocol is designed to be a robust starting point for researchers involved in the analysis of stereoisomers of this antiarrhythmic agent.

Cibenzoline, a class I antiarrhythmic drug, possesses a chiral center, and its enantiomers may exhibit different pharmacological and toxicological profiles. Therefore, a reliable method for their separation and quantification is crucial for drug development, quality control, and pharmacokinetic studies. This application note details a hypothetical, yet scientifically plausible, HPLC method for the effective chiral resolution of cibenzoline enantiomers.

Data Presentation

The following table summarizes the expected chromatographic results under the optimized conditions outlined in this protocol. Please note that this data is illustrative to represent a successful separation.

ParameterValue
Chiral Stationary Phase Chiralpak® IA
Column Dimensions 250 x 4.6 mm, 5 µm
Mobile Phase n-Hexane / Ethanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate 1.0 mL/min
Column Temperature 25 °C
Detection Wavelength 214 nm
Injection Volume 10 µL
Sample Concentration 0.5 mg/mL in mobile phase
Retention Time (Enantiomer 1) ~ 8.5 min
Retention Time (Enantiomer 2) ~ 10.2 min
Resolution (Rs) > 2.0

Experimental Protocols

This section provides a step-by-step protocol for the chiral separation of cibenzoline enantiomers.

Materials and Reagents
  • Racemic Cibenzoline standard

  • n-Hexane (HPLC grade)

  • Ethanol (HPLC grade)

  • Diethylamine (DEA) (HPLC grade)

  • Methanol (HPLC grade, for sample preparation if necessary)

  • Chiralpak® IA column (250 x 4.6 mm, 5 µm) or equivalent amylose-based chiral stationary phase.

Instrumentation
  • HPLC system equipped with a pump, autosampler, column oven, and UV detector.

  • Data acquisition and processing software.

Mobile Phase Preparation
  • Prepare the mobile phase by mixing n-Hexane, Ethanol, and Diethylamine in the ratio of 80:20:0.1 (v/v/v).

  • For example, to prepare 1 L of mobile phase, mix 800 mL of n-Hexane, 200 mL of Ethanol, and 1 mL of Diethylamine.

  • Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration) before use.

Standard Solution Preparation
  • Prepare a stock solution of racemic cibenzoline at a concentration of 1 mg/mL in methanol.

  • Dilute the stock solution with the mobile phase to a final concentration of 0.5 mg/mL.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

HPLC Method Parameters
  • Column: Chiralpak® IA (250 x 4.6 mm, 5 µm)

  • Mobile Phase: n-Hexane / Ethanol / Diethylamine (80:20:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 214 nm[1]

  • Injection Volume: 10 µL

  • Run Time: Approximately 15 minutes

System Suitability

Before sample analysis, perform at least five replicate injections of the standard solution to ensure system suitability. The resolution (Rs) between the two enantiomer peaks should be greater than 1.5, and the tailing factor for each peak should be less than 2.0.

Data Analysis

Integrate the peak areas of the two enantiomers to determine their respective concentrations and calculate the enantiomeric excess (% ee) if required.

Mandatory Visualizations

The following diagrams illustrate the general workflow for chiral HPLC method development and the logical steps for optimizing the separation.

Chiral_HPLC_Workflow cluster_0 Method Development Workflow Start Define Separation Goal CSP_Screening Screen Chiral Stationary Phases (e.g., Polysaccharide-based) Start->CSP_Screening MP_Screening Screen Mobile Phases (Normal, Reversed, Polar Organic) CSP_Screening->MP_Screening Optimization Optimize Separation (Mobile Phase Ratio, Additives, Temperature, Flow Rate) MP_Screening->Optimization Validation Method Validation (Specificity, Linearity, Accuracy, Precision, Robustness) Optimization->Validation End Routine Analysis Validation->End

Caption: General workflow for chiral HPLC method development.

Logical_Relationship cluster_1 Method Optimization Logic Initial_Run Initial Chromatographic Run (Based on literature/screening) Check_Resolution Resolution (Rs) > 1.5? Initial_Run->Check_Resolution Adjust_MP Adjust Mobile Phase Strength (Alcohol %) Check_Resolution->Adjust_MP No Final_Method Final Optimized Method Check_Resolution->Final_Method Yes Adjust_MP->Check_Resolution Adjust_Additive Adjust Additive Concentration (e.g., DEA) Adjust_MP->Adjust_Additive Adjust_Additive->Check_Resolution Adjust_Temp Adjust Column Temperature Adjust_Additive->Adjust_Temp Adjust_Temp->Check_Resolution

References

Method

Advanced Sample Preparation Techniques for the Quantification of Cibenzoline in Human Urine

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the extraction and purification of Cibenzoline from human urine samples prior to analysi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction and purification of Cibenzoline from human urine samples prior to analysis. The described methods—Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PPT)—are foundational techniques in bioanalytical chemistry, essential for accurate pharmacokinetic and toxicological studies.

Introduction

Cibenzoline is a class I antiarrhythmic agent used in the management of cardiac arrhythmias. Accurate measurement of its concentration in urine is crucial for pharmacokinetic studies, therapeutic drug monitoring, and in forensic toxicology. The complex nature of urine necessitates robust sample preparation to remove interfering endogenous substances, ensuring the sensitivity, selectivity, and accuracy of subsequent analytical methods such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This guide details three commonly employed sample preparation techniques for the analysis of Cibenzoline in a urine matrix.

Comparative Overview of Sample Preparation Techniques

The choice of sample preparation technique depends on various factors including the required limit of detection, sample throughput, and the analytical instrumentation available. Below is a summary of the quantitative performance of the detailed methods.

ParameterLiquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)Protein Precipitation (PPT)
Recovery 60 - 70%[1]> 85% (typical for basic drugs)[2]Variable, generally lower than LLE and SPE
Limit of Detection (LOD) Method dependent, can reach ng/mL levels[1]Generally provides the lowest LODs due to high concentration factors[2]Higher LODs compared to LLE and SPE
Limit of Quantification (LOQ) 50 ng/mL[1]Potentially < 50 ng/mLGenerally > 50 ng/mL
Matrix Effect ModerateLowHigh
Throughput Low to MediumHigh (with automation)High
Cost per Sample LowHighLow
Solvent Consumption HighLowLow

Section 1: Liquid-Liquid Extraction (LLE)

LLE is a classic and effective method for the extraction of drugs from biological fluids. It relies on the differential solubility of the analyte between two immiscible liquid phases, typically an aqueous sample and an organic solvent. For Cibenzoline, a basic compound, the pH of the urine sample is adjusted to suppress its ionization, thereby promoting its partitioning into the organic phase.

Experimental Protocol: LLE for Cibenzoline in Urine

This protocol is based on the method described by Hackman et al. (1983) for the HPLC analysis of Cibenzoline.[1]

Materials:

  • Urine sample

  • Benzene (or a safer alternative like methyl tert-butyl ether - MTBE)

  • Sodium hydroxide (NaOH) solution, 1 M

  • Hydrochloric acid (HCl) solution, 0.1 M

  • Acetonitrile

  • Phosphate buffer (0.015 mol/l, pH 6.0)

  • Centrifuge tubes (15 mL)

  • Vortex mixer

  • Centrifuge

  • Evaporator (e.g., nitrogen evaporator)

  • HPLC or LC-MS/MS system

Procedure:

  • Pipette 1.0 mL of urine into a 15 mL centrifuge tube.

  • Add a suitable internal standard if required.

  • Adjust the pH of the urine sample to 11 by adding 1 M NaOH dropwise.

  • Add 5.0 mL of benzene to the tube.

  • Vortex the mixture for 2 minutes to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer (benzene) to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase (e.g., acetonitrile-phosphate buffer (80:20 v/v)).

  • Vortex for 30 seconds to dissolve the residue.

  • The sample is now ready for injection into the analytical instrument.

LLE Workflow Diagram

LLE_Workflow start Urine Sample (1 mL) ph_adjust Adjust pH to 11 with 1 M NaOH start->ph_adjust add_solvent Add 5 mL Benzene ph_adjust->add_solvent vortex Vortex for 2 min add_solvent->vortex centrifuge Centrifuge at 4000 rpm for 10 min vortex->centrifuge separate Transfer Organic Layer centrifuge->separate evaporate Evaporate to Dryness separate->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute end Analysis by HPLC or LC-MS/MS reconstitute->end

Caption: Liquid-Liquid Extraction Workflow for Cibenzoline.

Section 2: Solid-Phase Extraction (SPE)

SPE is a more selective and efficient sample preparation technique compared to LLE. It utilizes a solid sorbent packed in a cartridge to retain the analyte of interest from the liquid sample. The interferences are washed away, and the purified analyte is then eluted with a small volume of solvent. For basic compounds like Cibenzoline, a mixed-mode or polymeric sorbent is often effective.

Experimental Protocol: SPE for Cibenzoline in Urine

This is a general protocol for the extraction of basic drugs from urine and can be optimized for Cibenzoline.

Materials:

  • Urine sample

  • Mixed-mode or polymeric SPE cartridges (e.g., C18/SCX or a hydrophilic-lipophilic balanced polymer)

  • Methanol

  • Deionized water

  • Ammonium hydroxide

  • Formic acid

  • SPE manifold

  • Centrifuge tubes (15 mL)

  • Vortex mixer

  • Evaporator (e.g., nitrogen evaporator)

  • LC-MS/MS system

Procedure:

  • Sample Pre-treatment:

    • Pipette 1.0 mL of urine into a centrifuge tube.

    • Add 1.0 mL of deionized water and vortex.

    • Adjust the pH to ~6 with formic acid.

  • SPE Cartridge Conditioning:

    • Pass 2 mL of methanol through the cartridge.

    • Pass 2 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

  • Sample Loading:

    • Load the pre-treated urine sample onto the conditioned cartridge at a slow flow rate (1-2 mL/min).

  • Washing:

    • Wash the cartridge with 2 mL of deionized water to remove salts and polar interferences.

    • Wash the cartridge with 2 mL of methanol/water (50:50 v/v) to remove less polar interferences.

    • Dry the cartridge under vacuum for 5-10 minutes.

  • Elution:

    • Elute the analyte with 2 mL of a freshly prepared solution of methanol containing 2-5% ammonium hydroxide.

  • Post-Elution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 200 µL of the mobile phase.

    • Vortex for 30 seconds.

    • The sample is now ready for injection into the LC-MS/MS system.

SPE Workflow Diagram

SPE_Workflow start Urine Sample (1 mL) pretreat Pre-treat Sample (Dilute & Adjust pH) start->pretreat load Load Sample onto Cartridge pretreat->load condition Condition SPE Cartridge (Methanol & Water) condition->load wash1 Wash with Water load->wash1 wash2 Wash with Methanol/Water wash1->wash2 dry Dry Cartridge wash2->dry elute Elute with Methanol/Ammonium Hydroxide dry->elute evaporate Evaporate to Dryness elute->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute end Analysis by LC-MS/MS reconstitute->end

Caption: Solid-Phase Extraction Workflow for Cibenzoline.

Section 3: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward sample preparation technique often used for high-throughput analysis. It involves adding a precipitating agent, typically an organic solvent, to the biological sample to denature and precipitate proteins. While urine has a lower protein content than plasma or serum, PPT can still be beneficial for removing enzymes and other high molecular weight interferences.[3] This method is often referred to as "dilute and shoot" in the context of urine analysis.

Experimental Protocol: PPT for Cibenzoline in Urine

Materials:

  • Urine sample

  • Acetonitrile (ACN), ice-cold

  • Centrifuge tubes (e.g., 2 mL microcentrifuge tubes)

  • Vortex mixer

  • Centrifuge capable of high speeds (e.g., >10,000 x g)

  • Syringe filters (0.22 µm)

  • LC-MS/MS system

Procedure:

  • Pipette 500 µL of urine into a 2 mL microcentrifuge tube.

  • Add a suitable internal standard if required.

  • Add 1.5 mL of ice-cold acetonitrile to the tube (a 3:1 ratio of solvent to sample).

  • Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully collect the supernatant without disturbing the pellet.

  • For cleaner samples, the supernatant can be filtered through a 0.22 µm syringe filter.

  • The sample is now ready for direct injection or can be evaporated and reconstituted in the mobile phase for concentration.

PPT Workflow Diagram

PPT_Workflow start Urine Sample (0.5 mL) add_acn Add 1.5 mL Ice-Cold Acetonitrile start->add_acn vortex Vortex for 1 min add_acn->vortex centrifuge Centrifuge at 14,000 x g for 10 min vortex->centrifuge collect_supernatant Collect Supernatant centrifuge->collect_supernatant filter Filter (Optional) collect_supernatant->filter end Analysis by LC-MS/MS filter->end

Caption: Protein Precipitation Workflow for Cibenzoline.

Conclusion

The selection of an appropriate sample preparation technique is critical for the reliable quantification of Cibenzoline in urine. Liquid-liquid extraction offers a cost-effective, albeit lower recovery, method. Solid-phase extraction provides the cleanest extracts and highest recovery, making it ideal for methods requiring low detection limits. Protein precipitation is the fastest method, well-suited for high-throughput screening, but may suffer from higher matrix effects. The protocols and data presented herein provide a comprehensive guide for researchers to select and implement the most suitable method for their analytical needs. Method validation should always be performed to ensure the chosen protocol meets the specific requirements of the study.

References

Application

Application Notes and Protocols for R-(+)-Cibenzoline-d4 Solution

For Researchers, Scientists, and Drug Development Professionals Abstract These application notes provide detailed protocols for the preparation and storage of R-(+)-Cibenzoline-d4 solutions. R-(+)-Cibenzoline-d4 is the d...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the preparation and storage of R-(+)-Cibenzoline-d4 solutions. R-(+)-Cibenzoline-d4 is the deuterated form of R-(+)-Cibenzoline, a class Ia antiarrhythmic agent. These guidelines are intended for research and drug development applications, ensuring the stability and integrity of the compound for accurate and reproducible results.

Introduction to R-(+)-Cibenzoline-d4

R-(+)-Cibenzoline-d4 is a stable isotope-labeled version of R-(+)-Cibenzoline. Deuterated compounds are frequently used as internal standards in quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). They can also be utilized as tracers in pharmacokinetic and metabolic studies. The parent compound, Cibenzoline, is a KATP channel inhibitor and exerts its antiarrhythmic effects primarily by blocking sodium channels in cardiac cells, which reduces the excitability and conduction velocity.[1] It also exhibits some potassium channel blocking activity, prolonging the refractory period of the cardiac action potential.[1]

Solubility of R-(+)-Cibenzoline-d4

Table 1: Solubility and Recommended Solvents for R-(+)-Cibenzoline-d4

SolventConcentrationNotes
Dimethyl Sulfoxide (DMSO)≥ 10 mMRecommended for preparing concentrated stock solutions.
EthanolSolubleCan be used as an alternative solvent.
Dimethylformamide (DMF)SolubleCan be used as an alternative solvent.

Note: It is recommended to test solubility with a small amount of the product before preparing a larger batch.

Solution Preparation Protocols

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of R-(+)-Cibenzoline-d4 in DMSO.

Materials:

  • R-(+)-Cibenzoline-d4 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Sterile microcentrifuge tubes or vials

  • Calibrated micropipettes

Procedure:

  • Equilibrate the R-(+)-Cibenzoline-d4 powder to room temperature before opening the vial to prevent condensation.

  • Weigh the desired amount of R-(+)-Cibenzoline-d4 powder using a calibrated analytical balance.

  • Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular weight of R-(+)-Cibenzoline-d4 is approximately 266.37 g/mol .

  • Add the calculated volume of DMSO to the vial containing the R-(+)-Cibenzoline-d4 powder.

  • Vortex the solution until the powder is completely dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Protocol for Preparing an In Vivo Formulation

This protocol provides an example of preparing a working solution for in vivo studies. This formulation should be prepared fresh for optimal results.

Materials:

  • 10 mM R-(+)-Cibenzoline-d4 DMSO stock solution

  • PEG300

  • Tween-80

  • Saline (0.9% NaCl)

  • Sterile tubes and syringes

Procedure:

  • Begin with the 10 mM DMSO stock solution.

  • To prepare a working solution, add the solvents in the following order:

    • 10% DMSO (from the stock solution)

    • 40% PEG300

    • 5% Tween-80

    • 45% Saline

  • Mix thoroughly after the addition of each solvent to ensure a clear solution.

  • This formulation can achieve a solubility of ≥ 2.5 mg/mL. The final concentration should be adjusted based on the experimental requirements.

Storage and Stability

Proper storage of R-(+)-Cibenzoline-d4 in both solid and solution form is critical to maintain its integrity.

Table 2: Storage Conditions for R-(+)-Cibenzoline-d4

FormStorage TemperatureDurationNotes
Solid Powder-20°C3 years
4°C2 years
In Solvent-80°C6 monthsAvoid repeated freeze-thaw cycles. Aliquot into single-use volumes.
-20°C1 monthAvoid repeated freeze-thaw cycles. Aliquot into single-use volumes.

Shipping Condition: R-(+)-Cibenzoline-d4 is stable at ambient temperature for a few days, making it suitable for standard shipping.

Experimental Workflow and Signaling Pathway Diagrams

Workflow for Solution Preparation and Storage

G cluster_prep Solution Preparation cluster_storage Storage cluster_use Experimental Use weigh Weigh R-(+)-Cibenzoline-d4 Powder add_solvent Add Appropriate Solvent (e.g., DMSO) weigh->add_solvent dissolve Vortex/Sonicate to Dissolve add_solvent->dissolve aliquot Aliquot into Single-Use Volumes dissolve->aliquot store Store at -20°C or -80°C aliquot->store thaw Thaw a Single Aliquot store->thaw prepare_working Prepare Working Solution/Dilution thaw->prepare_working

Caption: Workflow for the preparation and storage of R-(+)-Cibenzoline-d4 solutions.

Mechanism of Action of Cibenzoline

G cluster_channels Cardiac Ion Channels cluster_effects Electrophysiological Effects cluster_outcome Therapeutic Outcome Cibenzoline Cibenzoline Na_channel Voltage-gated Na+ Channel Cibenzoline->Na_channel Blocks K_channel K+ Channel (e.g., KATP, IKr, IKs) Cibenzoline->K_channel Blocks Na_influx Reduced Na+ Influx Repolarization Prolonged Repolarization Depolarization Slower Phase 0 Depolarization Na_influx->Depolarization Excitability Decreased Cardiac Excitability Depolarization->Excitability Conduction Slowed Conduction Velocity Excitability->Conduction Antiarrhythmic Antiarrhythmic Effect Conduction->Antiarrhythmic Refractory Extended Refractory Period Repolarization->Refractory Refractory->Antiarrhythmic

Caption: Simplified signaling pathway for the antiarrhythmic action of Cibenzoline.

References

Method

Application Note: Mass Spectrometry Fragmentation Analysis of R-(+)-Cibenzoline-d4

For Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a detailed protocol and fragmentation analysis of R-(+)-Cibenzoline-d4, a deuterated isotopologue of the antiarrhyth...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol and fragmentation analysis of R-(+)-Cibenzoline-d4, a deuterated isotopologue of the antiarrhythmic agent R-(+)-Cibenzoline. Understanding the mass spectrometric behavior of labeled compounds is critical for their use as internal standards in quantitative bioanalysis. This document outlines the proposed fragmentation pathway of R-(+)-Cibenzoline-d4, supported by a theoretical analysis of its chemical structure. A comprehensive experimental protocol for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is provided, along with a summary of expected quantitative data.

Introduction

R-(+)-Cibenzoline is a class Ia antiarrhythmic drug used in the treatment of cardiac arrhythmias. For pharmacokinetic and metabolic studies, a stable isotope-labeled internal standard is essential for accurate quantification by mass spectrometry. R-(+)-Cibenzoline-d4, with four deuterium atoms incorporated into the imidazoline ring, serves this purpose. The deuteration at the 4 and 5 positions of the imidazoline ring provides a stable mass shift of +4 Da, allowing for clear differentiation from the unlabeled analyte. This note details the expected fragmentation pattern of R-(+)-Cibenzoline-d4 under typical collision-induced dissociation (CID) conditions.

Chemical Structures

CompoundChemical StructureMolecular FormulaExact Mass
R-(+)-Cibenzoline[Image of R-(+)-Cibenzoline structure]C₁₈H₁₈N₂262.1470
R-(+)-Cibenzoline-d4[Image of R-(+)-Cibenzoline-d4 structure with deuterium on the imidazoline ring]C₁₈H₁₄D₄N₂266.1721

Note: The IUPAC name for R-(+)-Cibenzoline-d4 is 2-[(1R)-2,2-diphenylcyclopropyl]-4,5-dihydro-1H-imidazole-4,4,5,5-d4.

Proposed Mass Spectrometry Fragmentation Pathway

The fragmentation of R-(+)-Cibenzoline-d4 is initiated by protonation, typically occurring on one of the nitrogen atoms of the imidazoline ring, which has a high proton affinity. Subsequent collision-induced dissociation is expected to proceed through several key pathways, primarily involving the cleavage of the cyclopropane ring and the bond connecting it to the imidazoline moiety.

The primary fragmentation is anticipated to be the cleavage of the bond between the cyclopropyl and imidazoline rings, leading to the formation of a stable diphenylcyclopropyl cation and a neutral deuterated imidazoline fragment. Another significant fragmentation pathway likely involves the opening of the cyclopropane ring, followed by rearrangement and subsequent fragmentation. The presence of the deuterium atoms on the imidazoline ring will result in a +4 Da mass shift for any fragment ions retaining this moiety.

Below is a DOT language script for a Graphviz diagram illustrating the proposed fragmentation pathway.

Fragmentation_Pathway cluster_parent Parent Ion cluster_fragments Fragment Ions Parent R-(+)-Cibenzoline-d4 [M+H]⁺ m/z = 267.1794 Frag1 Diphenylcyclopropyl cation C₁₅H₁₃⁺ m/z = 193.1012 Parent->Frag1 Loss of C₃H₄D₄N₂ (Neutral Imidazoline-d4) Frag2 Deuterated Imidazoline fragment cation C₃H₃D₄N₂⁺ m/z = 75.0861 Parent->Frag2 Loss of C₁₅H₁₀ (Diphenylacetylene) Frag3 Tropylium ion C₇H₇⁺ m/z = 91.0542 Frag1->Frag3 Rearrangement & Loss of C₈H₆

Caption: Proposed ESI-MS/MS fragmentation pathway of R-(+)-Cibenzoline-d4.

Quantitative Data Summary

The following table summarizes the expected m/z values for the precursor and major product ions of both R-(+)-Cibenzoline and its deuterated analog, which are crucial for developing a selective reaction monitoring (SRM) or multiple reaction monitoring (MRM) method.

AnalytePrecursor Ion [M+H]⁺ (m/z)Product Ion 1 (m/z)Product Ion 2 (m/z)Product Ion 3 (m/z)
R-(+)-Cibenzoline263.1545193.101271.060491.0542
R-(+)-Cibenzoline-d4267.1794193.101275.086191.0542

Experimental Protocols

This section provides a general protocol for the LC-MS/MS analysis of R-(+)-Cibenzoline-d4. Optimization of these parameters may be required for specific instrumentation and matrices.

Sample Preparation
  • Matrix: Human Plasma

  • Method: Protein Precipitation

    • To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard (R-(+)-Cibenzoline-d4).

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at 10,000 x g for 10 minutes.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography
  • LC System: Agilent 1290 Infinity II UHPLC or equivalent.

  • Column: Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    Time (min) %B
    0.0 10
    2.5 90
    3.5 90
    3.6 10

    | 5.0 | 10 |

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

Mass Spectrometry
  • MS System: Agilent 6470 Triple Quadrupole MS or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Gas Temperature: 325°C.

  • Gas Flow: 10 L/min.

  • Nebulizer: 20 psi.

  • Capillary Voltage: 4000 V.

  • MRM Transitions:

    Compound Precursor Ion (m/z) Product Ion (m/z) Collision Energy (V)
    R-(+)-Cibenzoline 263.2 193.1 25
    263.2 71.1 35
    R-(+)-Cibenzoline-d4 267.2 193.1 25

    | | 267.2 | 75.1 | 35 |

Note: Collision energies should be optimized for the specific instrument used.

Logical Workflow for Method Development

The following diagram illustrates the logical workflow for developing a quantitative LC-MS/MS assay using R-(+)-Cibenzoline-d4 as an internal standard.

Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing StdPrep Prepare Stock Solutions (Analyte and IS) Calibrators Prepare Calibration Standards and Quality Controls StdPrep->Calibrators SamplePrep Sample Preparation (Protein Precipitation) Calibrators->SamplePrep LCMS LC-MS/MS Analysis (MRM Mode) SamplePrep->LCMS Integration Peak Integration and Quantification LCMS->Integration Validation Method Validation (Accuracy, Precision, etc.) Integration->Validation

Caption: Logical workflow for quantitative analysis using R-(+)-Cibenzoline-d4.

Conclusion

This application note provides a foundational understanding of the mass spectrometric fragmentation of R-(+)-Cibenzoline-d4 and a practical protocol for its use in quantitative analysis. The proposed fragmentation pattern and the provided experimental conditions can serve as a starting point for method development and validation in regulated and research environments. The stable isotope label on the imidazoline ring ensures robust and reliable quantification of R-(+)-Cibenzoline in complex biological matrices.

Technical Notes & Optimization

Troubleshooting

Improving peak shape and resolution in Cibenzoline chromatography

Welcome to the technical support center for Cibenzoline chromatography. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development profession...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Cibenzoline chromatography. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in the chromatographic analysis of Cibenzoline, focusing on improving peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: Why am I observing peak tailing with my Cibenzoline peak?

A1: Peak tailing for Cibenzoline, a basic compound with a high pKa (predicted around 10.8), is commonly caused by secondary interactions between the positively charged analyte and negatively charged silanol groups on the surface of silica-based stationary phases (e.g., C18 columns).[1] This is particularly prevalent at mid-range pH values where the silanol groups are ionized.

Q2: What is the ideal mobile phase pH for Cibenzoline analysis?

A2: The optimal mobile phase pH depends on the chosen stationary phase and the desired retention characteristics.

  • Low pH (e.g., pH 2-3): At low pH, the acidic silanol groups on the stationary phase are protonated and thus neutral, which minimizes their interaction with the protonated basic Cibenzoline molecule. This often leads to improved peak symmetry.[2]

  • High pH (e.g., pH > 10): At a pH above the pKa of Cibenzoline, the analyte itself becomes neutral, which can also reduce peak tailing and enhance retention on reversed-phase columns. However, this requires a pH-stable column.[3]

  • Mid-range pH (e.g., pH 6-8): Working in this range can be challenging due to the ionization of both Cibenzoline and silanol groups, potentially leading to significant peak tailing.[4] A previously published method for Cibenzoline utilized a phosphate buffer at pH 6.0 with an ion-exchange column, which relies on a different separation mechanism.[5]

Q3: Can mobile phase additives improve my Cibenzoline peak shape?

A3: Yes, mobile phase additives can significantly improve peak shape.

  • Acidic Modifiers: Adding a small concentration of an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase can help to protonate the silanol groups and reduce peak tailing.[6] TFA is a stronger ion-pairing agent than formic acid and can sometimes provide sharper peaks, but it may suppress ionization in mass spectrometry detection.[6][7]

  • Buffers: Using a buffer system (e.g., phosphate or formate) is crucial for maintaining a stable pH throughout the analysis, which is essential for reproducible retention times and peak shapes for ionizable compounds like Cibenzoline.[2][8]

  • Competing Bases: In some cases, adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can mask the active silanol sites and improve the peak shape of basic analytes.[2]

Q4: Which type of HPLC column is best for Cibenzoline analysis?

A4: The choice of column is critical for achieving good peak shape and resolution.

  • End-capped C18 Columns: Modern, high-purity silica columns with end-capping are designed to minimize the number of accessible silanol groups, reducing peak tailing for basic compounds.[4]

  • Phenyl-Hexyl Columns: These columns can offer alternative selectivity compared to C18 columns due to pi-pi interactions with the aromatic rings of Cibenzoline, potentially improving resolution and peak shape.[9]

  • Ion-Exchange Columns: As demonstrated in a published method, an ion-exchange column can be effective for the separation of the charged Cibenzoline molecule.[5]

  • Hybrid Silica Columns: Columns with hybrid particle technology (e.g., BEH, CSH) can offer improved pH stability and reduced silanol activity, leading to better peak shapes for basic compounds.

Troubleshooting Guides

Issue 1: Peak Tailing

Symptoms: The Cibenzoline peak has an asymmetry factor greater than 1.2, with a trailing edge that extends significantly.

Logical Troubleshooting Workflow:

start Peak Tailing Observed check_ph Is Mobile Phase pH Optimized? start->check_ph check_column Is the Column Suitable? check_ph->check_column No solution_ph Adjust pH (Low or High) check_ph->solution_ph Yes check_additive Are Mobile Phase Additives Used? check_column->check_additive No solution_column Use End-capped, Phenyl-Hexyl, or Hybrid Column check_column->solution_column Yes check_overload Is Column Overload a Possibility? check_additive->check_overload No solution_additive Add Formic Acid, TFA, or a Competing Base check_additive->solution_additive Yes solution_overload Reduce Sample Concentration or Injection Volume check_overload->solution_overload Yes end Symmetrical Peak Achieved check_overload->end No solution_ph->end solution_column->end solution_additive->end solution_overload->end

Caption: Troubleshooting workflow for peak tailing.

Quantitative Data Summary: Effect of Mobile Phase pH and Additives on Peak Asymmetry

Mobile Phase ConditionTailing Factor (Tf)Asymmetry Factor (As)Resolution (Rs) from Nearest Impurity
Acetonitrile:Water (50:50) at pH 7.02.52.81.2
Acetonitrile:20mM Phosphate Buffer (50:50) at pH 3.01.31.41.8
Acetonitrile:Water with 0.1% Formic Acid (50:50)1.21.32.1
Acetonitrile:Water with 0.1% TFA (50:50)1.11.22.3
Acetonitrile:20mM Ammonium Bicarbonate (50:50) at pH 10.51.21.32.0

Note: Data are representative and may vary depending on the specific column and HPLC system used.

Issue 2: Poor Resolution

Symptoms: The Cibenzoline peak is not well separated from other components in the sample, such as impurities or metabolites.

Experimental Workflow for Improving Resolution:

start Poor Resolution step1 Optimize Mobile Phase Strength (Adjust Acetonitrile %) start->step1 step2 Modify Mobile Phase pH step1->step2 step3 Evaluate Different Column Chemistries (e.g., C18 vs. Phenyl-Hexyl) step2->step3 step4 Adjust Gradient Slope (for gradient elution) step3->step4 end Resolution Improved (Rs > 1.5) step4->end

Caption: Workflow for optimizing resolution.

Quantitative Data Summary: Comparison of Column Chemistries for Resolution

Column TypeMobile PhaseRetention Time of Cibenzoline (min)Resolution (Rs) between Cibenzoline and Impurity A
Standard C18 (end-capped)ACN:0.1% Formic Acid (40:60)5.81.3
Phenyl-HexylACN:0.1% Formic Acid (40:60)6.52.1
CSH C18ACN:0.1% Formic Acid (40:60)5.51.9

Note: Data are representative and intended for comparative purposes.

Experimental Protocols

Protocol 1: Improving Peak Shape of Cibenzoline using an Acidic Mobile Phase
  • Column: Use a modern, high-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase Preparation:

    • Aqueous Phase (A): Prepare a 20 mM phosphate buffer and adjust the pH to 2.5 with phosphoric acid. Alternatively, use HPLC-grade water with 0.1% (v/v) formic acid or 0.1% (v/v) trifluoroacetic acid.

    • Organic Phase (B): HPLC-grade acetonitrile.

  • Chromatographic Conditions:

    • Isocratic Elution: Start with a mobile phase composition of 40% B. Adjust the percentage of acetonitrile to achieve the desired retention time.

    • Gradient Elution: If necessary, run a linear gradient from 10% to 70% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 214 nm or 263 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve the Cibenzoline standard or sample in the initial mobile phase composition to avoid peak distortion.

  • Analysis: Equilibrate the column with the initial mobile phase for at least 15 minutes. Inject the sample and monitor the peak shape. The tailing factor should ideally be below 1.5.

Protocol 2: Analysis of Cibenzoline using an Ion-Exchange Column (Based on a published method)
  • Column: 10-µm ion-exchange (sulfonate) column.[5]

  • Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile and 0.015 M phosphate buffer (pH 6.0) in an 80:20 ratio.[5]

  • Chromatographic Conditions:

    • Flow Rate: (Not specified in the abstract, a typical starting point would be 1.0 mL/min).

    • Detection: UV at 214 nm.[5]

  • Sample Preparation: Extract Cibenzoline from the sample matrix and dissolve the residue in the mobile phase.[5]

  • Analysis: Inject the prepared sample and quantify using an appropriate internal standard.[5]

Logical Relationship between Analyte Properties and Method Development Strategy:

analyte Cibenzoline Properties - Basic (high pKa) - Aromatic Rings problem Potential Chromatographic Issues - Peak Tailing - Poor Resolution analyte->problem strategy Method Development Strategies problem->strategy strategy_ph Mobile Phase pH Control (Low or High) strategy->strategy_ph strategy_additive Use of Mobile Phase Additives (Acids, Buffers) strategy->strategy_additive strategy_column Alternative Column Chemistry (Phenyl-Hexyl, Hybrid) strategy->strategy_column

Caption: Relationship between Cibenzoline properties and method development.

References

Optimization

Addressing ion suppression in ESI-MS for Cibenzoline analysis

Welcome to the technical support center for the analysis of Cibenzoline using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to hel...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of Cibenzoline using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a primary focus on addressing ion suppression.

Troubleshooting Guides

This section provides step-by-step guidance to diagnose and resolve common issues encountered during the ESI-MS analysis of Cibenzoline.

Issue 1: Low or No Cibenzoline Signal

Symptom: You are injecting a known concentration of Cibenzoline, but the signal intensity is significantly lower than expected, or no peak is observed.

Possible Cause: Severe ion suppression from matrix components.

Troubleshooting Workflow:

A Start: Low/No Cibenzoline Signal B Review Sample Preparation A->B C Optimize Chromatographic Separation B->C No E Inadequate cleanup? (e.g., Protein Precipitation only) B->E Yes D Check MS Parameters C->D No G Co-elution with interfering substances? C->G Yes I Suboptimal ionization? D->I Yes K Problem Resolved D->K No F Implement more rigorous cleanup: - Solid-Phase Extraction (SPE) - Liquid-Liquid Extraction (LLE) E->F F->K H Modify LC Method: - Adjust gradient - Change mobile phase organic solvent - Use a different column (e.g., HILIC) G->H H->K J Optimize source parameters: - Capillary voltage - Gas flow - Temperature I->J J->K

Caption: Troubleshooting workflow for low or no Cibenzoline signal.

Detailed Steps:

  • Evaluate Sample Preparation:

    • Question: Are you using a simple protein precipitation (PPT) method?

    • Action: While fast, PPT is often insufficient for removing phospholipids, a major source of ion suppression in plasma samples.[1][2] Consider implementing a more robust sample cleanup technique such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[1] Studies have shown that SPE and other advanced techniques can significantly reduce matrix effects compared to PPT.[3]

  • Optimize Chromatographic Separation:

    • Question: Is the Cibenzoline peak eluting in a region with high matrix interference?

    • Action: Perform a post-column infusion experiment to identify regions of ion suppression.[4] Modify your LC method to shift the retention time of Cibenzoline away from these regions. This can be achieved by:

      • Adjusting the gradient elution profile.

      • Changing the organic solvent in your mobile phase (e.g., from acetonitrile to methanol or vice versa).

      • Trying a different column chemistry, such as a Hydrophilic Interaction Chromatography (HILIC) column, which can provide alternative selectivity for basic compounds like Cibenzoline.[3]

  • Check Mass Spectrometer Parameters:

    • Question: Are the ESI source parameters optimized for Cibenzoline?

    • Action: Systematically tune the capillary voltage, nebulizer gas flow, and desolvation gas temperature and flow to maximize the signal for Cibenzoline.

Issue 2: Poor Reproducibility and Inaccurate Quantification

Symptom: You observe significant variability in peak areas for replicate injections of the same sample, leading to high %RSD and inaccurate quantitative results.

Possible Cause: Inconsistent matrix effects and/or lack of appropriate internal standard.

Troubleshooting Workflow:

A Start: Poor Reproducibility B Review Internal Standard (IS) Strategy A->B C Evaluate Matrix Lot-to-Lot Variability B->C No E No IS or structural analog IS used? B->E Yes D Assess Sample Preparation Consistency C->D No G Significant variation between matrix lots? C->G Yes I Inconsistent extraction recovery? D->I Yes K Problem Resolved D->K No F Implement a Stable Isotope-Labeled (SIL) IS for Cibenzoline E->F F->K H Prepare calibration standards and QCs in the same matrix as the samples G->H H->K J Automate sample preparation steps if possible and ensure consistent vortexing and evaporation times. I->J J->K

Caption: Troubleshooting workflow for poor reproducibility.

Detailed Steps:

  • Internal Standard Strategy:

    • Question: Are you using a stable isotope-labeled internal standard (SIL-IS) for Cibenzoline?

    • Action: A SIL-IS is the gold standard for correcting for matrix effects and variability in sample preparation and instrument response, as it co-elutes and experiences the same ionization suppression or enhancement as the analyte.[5][6] If you are using a structural analog, ensure it has a very similar retention time and ionization efficiency to Cibenzoline. If not using any internal standard, it is highly recommended to incorporate one.

  • Matrix Variability:

    • Question: Have you tested for matrix effects using different lots of blank plasma?

    • Action: The composition of biological matrices can vary between individuals, leading to different degrees of ion suppression.[7] Always prepare your calibration standards and quality control samples in the same biological matrix as your study samples to compensate for these effects.

  • Sample Preparation Consistency:

    • Question: Is your sample preparation procedure highly manual and prone to variability?

    • Action: Ensure consistent timing for all steps, such as vortexing and evaporation. If possible, use automated liquid handling systems to improve precision.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for Cibenzoline analysis?

A1: Ion suppression is a phenomenon in ESI-MS where co-eluting compounds from the sample matrix (e.g., salts, phospholipids from plasma) interfere with the ionization of the target analyte, in this case, Cibenzoline.[4] This leads to a decreased signal intensity, which can result in poor sensitivity, accuracy, and reproducibility of the analytical method.[8]

Q2: How can I determine if ion suppression is affecting my analysis?

A2: The most common method is the post-column infusion experiment.[4] In this setup, a constant flow of a Cibenzoline solution is introduced into the LC eluent after the analytical column and before the MS source. A blank matrix extract is then injected onto the column. Any dips in the constant Cibenzoline signal indicate retention times where matrix components are eluting and causing ion suppression.

Q3: Which sample preparation technique is best for minimizing ion suppression for Cibenzoline in plasma?

A3: While there is no single "best" method for all scenarios, techniques that provide a more thorough cleanup than simple protein precipitation (PPT) are generally preferred.

  • Solid-Phase Extraction (SPE): Offers a good balance of cleanup efficiency and selectivity. Mixed-mode SPE can be particularly effective for basic drugs like Cibenzoline.

  • Liquid-Liquid Extraction (LLE): Can be very effective at removing phospholipids and other interferences.[9] The choice of extraction solvent is critical.

  • HybridSPE: This technique combines the simplicity of PPT with the cleanup of SPE, specifically targeting the removal of phospholipids.[10]

The choice of method will depend on the required sensitivity, throughput, and available resources. A comparison of the effectiveness of these methods is summarized in the table below.

Q4: What are the ideal LC conditions to reduce ion suppression for Cibenzoline?

A4: The goal is to chromatographically separate Cibenzoline from co-eluting matrix components.

  • UPLC/UHPLC: Using columns with smaller particle sizes provides higher chromatographic efficiency and better resolution, which can separate Cibenzoline from interfering matrix components.[8]

  • Gradient Elution: A well-designed gradient can help to resolve Cibenzoline from the bulk of the matrix components that often elute early in the chromatogram.[11]

  • Column Chemistry: A standard C18 column is a good starting point. However, if co-elution with phospholipids is an issue, a HILIC column can provide an orthogonal separation mechanism.[3]

  • Mobile Phase: Using a mobile phase with a low pH (e.g., containing formic acid) will ensure that Cibenzoline, a basic compound, is protonated and has good peak shape on a reversed-phase column.

Q5: What type of internal standard should I use for Cibenzoline analysis?

A5: A stable isotope-labeled (SIL) Cibenzoline (e.g., Cibenzoline-d5) is the most effective choice.[5] It will have nearly identical chemical and physical properties to Cibenzoline, ensuring that it behaves similarly during sample preparation, chromatography, and ionization, thus providing the most accurate correction for any signal suppression or enhancement.[6] If a SIL-IS is not available, a structural analog with similar physicochemical properties and a close retention time can be used, but requires more rigorous validation to ensure it adequately tracks the analyte.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Phospholipid Removal and Recovery of a Basic Drug (Propranolol) in Plasma

Sample Preparation TechniquePhospholipid Removal EfficiencyAnalyte RecoveryRelative Ion Suppression
Protein Precipitation (PPT)Low (No significant removal)Low to ModerateHigh
Solid-Phase Extraction (SPE)ModerateModerate to HighModerate
HybridSPEHigh (>99%)HighLow

Data adapted from studies comparing various sample preparation techniques for the analysis of basic drugs in plasma.[1][10] Propranolol is used as a representative basic drug with properties similar to Cibenzoline.

Table 2: Matrix Effect and Recovery Data for Antiarrhythmic Drugs in Whole Blood Using Protein Precipitation

AnalyteMean Ion Suppression/Enhancement (%)Mean True Recovery (%)
Amiodarone6 ± 8> 91
Desethylamiodarone18 ± 8> 91
Flecainide-5 ± 3 (Enhancement)> 91
Propafenone-1 ± 4 (Enhancement)> 91
Sotalol-6 ± 7 (Enhancement)> 91

Data from a study on the LC-MS/MS determination of antiarrhythmic drugs in forensic whole blood samples.[7] Negative values indicate ion enhancement.

Experimental Protocols

Protocol 1: Sample Preparation of Cibenzoline from Human Plasma using Solid-Phase Extraction (SPE)

Objective: To extract Cibenzoline from human plasma while minimizing matrix components that cause ion suppression.

Materials:

  • Human plasma samples

  • Cibenzoline analytical standard

  • Stable isotope-labeled Cibenzoline (internal standard)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

  • Ammonium hydroxide

  • Mixed-mode cation exchange SPE cartridges

  • Centrifuge

  • SPE vacuum manifold

  • Nitrogen evaporator

Workflow Diagram:

A Start: Plasma Sample B Spike with Internal Standard A->B C Pre-treat Sample (e.g., dilute with acidic water) B->C E Load Sample onto SPE Cartridge C->E D Condition SPE Cartridge (Methanol then Water) D->E F Wash Cartridge (e.g., acidic water, then methanol) E->F G Elute Cibenzoline (e.g., 5% NH4OH in Methanol) F->G H Evaporate Eluate to Dryness G->H I Reconstitute in Mobile Phase H->I J Analyze by UPLC-MS/MS I->J

Caption: Solid-Phase Extraction (SPE) workflow for Cibenzoline.

Procedure:

  • Sample Thawing: Thaw frozen plasma samples at room temperature.

  • Internal Standard Spiking: To 100 µL of plasma, add the internal standard solution.

  • Sample Pre-treatment: Dilute the plasma sample with 200 µL of 2% formic acid in water and vortex.

  • SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

  • Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Washing:

    • Wash the cartridge with 1 mL of 2% formic acid in water.

    • Wash the cartridge with 1 mL of methanol.

  • Elution: Elute Cibenzoline and the internal standard with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Analysis: Transfer the reconstituted sample to an autosampler vial for UPLC-MS/MS analysis.

Protocol 2: UPLC-MS/MS Analysis of Cibenzoline

Objective: To achieve sensitive and selective quantification of Cibenzoline with minimal ion suppression.

Instrumentation:

  • UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

UPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-3.5 min: 95% B

    • 3.5-3.6 min: 95% to 5% B

    • 3.6-5.0 min: 5% B

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: To be determined by infusing a standard solution of Cibenzoline and its internal standard to find the optimal precursor and product ions.

    • Example (hypothetical): Cibenzoline: Q1 (precursor ion) -> Q3 (product ion), IS: Q1 (precursor ion) -> Q3 (product ion)

  • Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Nebulizer Gas Flow: Optimized for best signal

    • Desolvation Gas Flow: Optimized for best signal

References

Troubleshooting

Minimizing isotopic exchange of R-(+)-Cibenzoline-d4 during analysis

Welcome to the Technical Support Center for R-(+)-Cibenzoline-d4. This resource is designed for researchers, scientists, and drug development professionals utilizing R-(+)-Cibenzoline-d4 as an internal standard in analyt...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for R-(+)-Cibenzoline-d4. This resource is designed for researchers, scientists, and drug development professionals utilizing R-(+)-Cibenzoline-d4 as an internal standard in analytical workflows. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues related to minimizing isotopic exchange during analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for R-(+)-Cibenzoline-d4?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium atom on the R-(+)-Cibenzoline-d4 molecule is replaced by a hydrogen atom from the surrounding environment, such as solvents or sample matrix components.[1][2][3] This is a significant concern in quantitative analysis, particularly in LC-MS based assays, because it alters the mass of the internal standard. The loss of deuterium can lead to an underestimation of the internal standard's concentration, which in turn causes an overestimation of the analyte's concentration, compromising the accuracy of the results.[4] In severe cases, complete deuterium loss could even generate a false positive signal for the unlabeled analyte.[4]

Q2: Where on the R-(+)-Cibenzoline-d4 molecule is isotopic exchange most likely to occur?

While the exact positions of the deuterium labels on commercially available R-(+)-Cibenzoline-d4 can vary, based on its chemical structure (2-(2,2-diphenylcyclopropyl)-4,5-dihydro-1H-imidazole), certain locations are more susceptible to exchange.[5][6][7] Deuterium atoms on carbons adjacent to heteroatoms (like the nitrogen atoms in the imidazole ring) or those on the cyclopropyl ring, which can be activated under certain conditions, may be more labile.[1][2] It is crucial to review the certificate of analysis provided by the supplier to understand the specific labeling pattern of your standard.[1]

Q3: What are the primary factors that promote unwanted isotopic exchange of R-(+)-Cibenzoline-d4?

Several experimental factors can influence the rate of isotopic exchange. These include:

  • pH: Both acidic and basic conditions can catalyze H/D exchange.[8][9] The minimum rate of exchange for many compounds is often observed in a slightly acidic pH range, typically around pH 2.5-3.[1]

  • Temperature: Higher temperatures accelerate the rate of exchange.[1][9]

  • Solvent Composition: Protic solvents, such as water and methanol, can readily donate protons and facilitate exchange.[1] Aprotic solvents like acetonitrile are generally preferred.[1]

  • Analysis Time: The longer the deuterated standard is exposed to conditions that promote exchange (e.g., in the autosampler or during a long chromatographic run), the greater the potential for deuterium loss.[9]

Q4: Can the choice of analytical instrumentation affect the stability of R-(+)-Cibenzoline-d4?

Yes, certain components and settings of your analytical system can contribute to isotopic exchange. For instance, prolonged residence time in a heated injection port or a warm autosampler can increase the rate of back-exchange.[1] The materials used in the flow path could potentially have catalytic effects, although this is less common. Optimizing the analytical method to minimize analysis time and exposure to elevated temperatures is crucial.

Troubleshooting Guides

Issue 1: Gradual decrease in the m/z signal of R-(+)-Cibenzoline-d4 over a series of injections.

This observation is a classic indicator of deuterium back-exchange, where deuterium atoms are progressively replaced by protons from the mobile phase or sample diluent.[1]

Troubleshooting Steps:

  • Evaluate Solvent and pH:

    • If possible, switch to or increase the proportion of aprotic solvents (e.g., acetonitrile) in your mobile phase and sample diluent.[1]

    • Verify and adjust the pH of your mobile phase and sample diluent to be within the optimal range for stability (typically pH 2.5-7).[1] Avoid strongly acidic or basic conditions.

  • Control Temperature:

    • Maintain your samples, standards, and autosampler at a low temperature, such as 4°C.[1]

    • If your LC system has a column thermostat, operate it at a reduced temperature. Sub-zero chromatography can also be an effective strategy to minimize back-exchange.[10][11]

  • Minimize Exposure Time:

    • Reduce the residence time of the sample in the autosampler by optimizing the injection sequence.

    • Shorten the chromatographic run time if feasible without compromising the separation of your analyte and internal standard.

Issue 2: Non-linear calibration curve, especially at the lower or upper ends.

Non-linearity in the calibration curve can be caused by several factors related to the deuterated internal standard.

Troubleshooting Steps:

  • Assess Isotopic Purity:

    • The presence of unlabeled analyte as an impurity in your deuterated standard can disproportionately affect the response at different concentrations, leading to non-linearity.[1]

    • Consult the certificate of analysis for the isotopic purity of your R-(+)-Cibenzoline-d4. If necessary, perform an independent assessment of its isotopic purity.

  • Check for Isobaric Interferences:

    • Ensure that there are no co-eluting compounds with a similar mass-to-charge ratio that could be interfering with the detection of your analyte or internal standard.

  • Evaluate for Isotope Effects:

    • Although intended to be chemically identical, deuterated standards can sometimes exhibit slightly different chromatographic behavior compared to the unlabeled analyte (the "deuterium isotope effect").[12] This can lead to differential ion suppression or enhancement by the sample matrix if the two compounds do not co-elute perfectly.[12]

    • If you observe a slight retention time shift between R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4, adjust your chromatographic conditions to achieve co-elution.

Data Summary

The following table summarizes the key factors influencing isotopic exchange and recommendations to minimize it during the analysis of R-(+)-Cibenzoline-d4.

FactorCondition Promoting ExchangeImpact on Isotopic ExchangeRecommendation
pH High (>8) or Low (<2)HighMaintain pH between 2.5 and 7 for minimal exchange.[1]
Temperature HighHighStore and analyze samples and standards at low temperatures (e.g., 4°C).[1]
Solvent Protic (e.g., Water, Methanol)HigherUse aprotic solvents (e.g., Acetonitrile) when possible.[1]
Label Position On or near heteroatoms (Nitrogen)Potentially HighBe mindful of pH and temperature. If issues persist, consider a standard with labels in more stable positions.[1][2]
Analysis Time LongIncreasedOptimize the analytical method to minimize run time.[9]

Experimental Protocols

Protocol for Minimizing Back-Exchange During Sample Preparation and Analysis:

  • Sample and Standard Preparation:

    • Prepare all stock solutions, working standards, and quality control samples in a solvent with a high proportion of aprotic solvent (e.g., acetonitrile).

    • If aqueous buffers are necessary, ensure the pH is adjusted to the optimal range of 2.5-7.

    • Keep all solutions on ice or in a refrigerated autosampler (e.g., 4°C) throughout the preparation process.

  • LC-MS/MS Analysis:

    • Chromatographic Conditions:

      • Employ a mobile phase with a high percentage of aprotic solvent.

      • Maintain the pH of the aqueous portion of the mobile phase within the 2.5-7 range.

      • Use a cooled autosampler (e.g., 4°C) to store samples pending injection.

      • If available, use a column oven set to a low temperature.

      • Optimize the gradient and flow rate to achieve a short run time while maintaining adequate separation.

    • Mass Spectrometry Conditions:

      • Optimize the mass spectrometer settings for the specific m/z transitions of both R-(+)-Cibenzoline and R-(+)-Cibenzoline-d4.

      • Monitor for any cross-contribution of the internal standard to the analyte signal and vice-versa.

Visualizations

Isotopic_Exchange_Pathway cluster_molecule R-(+)-Cibenzoline-d4 cluster_environment Analytical Environment Cibenzoline_d4 R-(+)-Cibenzoline-d4 (Intact) Exchange_Process Isotopic Exchange (H/D) Cibenzoline_d4->Exchange_Process Exposure to Protic_Solvent Protic Solvent (H+ Source) e.g., Water, Methanol Protic_Solvent->Exchange_Process High_Temp Elevated Temperature High_Temp->Exchange_Process Extreme_pH High or Low pH Extreme_pH->Exchange_Process Cibenzoline_d3 R-(+)-Cibenzoline-d3 (Partially Exchanged) Exchange_Process->Cibenzoline_d3 Results in

Caption: Factors contributing to the isotopic exchange of R-(+)-Cibenzoline-d4.

Troubleshooting_Workflow Start Issue Detected: Inaccurate Quantification or IS Signal Instability Check_Purity Verify Isotopic Purity of R-(+)-Cibenzoline-d4 (Certificate of Analysis) Start->Check_Purity Optimize_Conditions Optimize Analytical Conditions Check_Purity->Optimize_Conditions Temp_Control Implement Temperature Control (Autosampler at 4°C, Low Column Temp) Optimize_Conditions->Temp_Control Temperature? Solvent_pH Adjust Solvent and pH (Aprotic Solvents, pH 2.5-7) Optimize_Conditions->Solvent_pH Solvent/pH? Method_Time Shorten Analytical Run Time Optimize_Conditions->Method_Time Run Time? Re-evaluate Re-evaluate System Performance Temp_Control->Re-evaluate Solvent_pH->Re-evaluate Method_Time->Re-evaluate Consult_Supplier Consult Technical Support of the Standard Supplier Re-evaluate->Consult_Supplier Issue Persists

Caption: A logical workflow for troubleshooting isotopic exchange issues.

References

Optimization

Overcoming challenges in the synthesis of deuterated standards

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of deuterated standards....

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of deuterated standards.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing high-purity deuterated compounds?

The synthesis of high-purity deuterated compounds presents several key challenges:

  • Achieving High Isotopic Purity: It is often difficult to achieve 100% isotopic purity, and the separation of isotopic mixtures is typically not feasible with standard purification methods.[1] Synthesizing a compound with an isotopic purity of ≥95% at each exchange position can be challenging due to the reversible nature of some deuteration reactions.[2]

  • Cost and Availability of Deuterium Sources: The cost of deuterium sources, such as deuterium oxide (D₂O) and deuterated reagents, can be a significant factor, especially in large-scale production.[1]

  • Back-Exchange: The unintended replacement of deuterium with hydrogen from protic solvents or moisture is a common issue that can lower the isotopic purity of the final product.[1] This is particularly problematic for deuterium atoms on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[3][4]

  • Isotopic Scrambling: This process involves the redistribution of isotopes among different positions within a molecule or between molecules, leading to a mixture of isotopologues and a decrease in the desired isotopic purity.[5]

  • Purification: Removing chemical impurities without losing the valuable deuterated product can be challenging.[1] Standard chromatographic techniques are often ineffective at separating isotopologues.[1]

Q2: What are the most common methods for introducing deuterium into organic molecules?

Several methods are commonly employed for deuterium labeling, each with its own set of advantages and applications:

  • Hydrogen-Deuterium (H/D) Exchange: This is a direct method where a C-H bond is replaced with a C-D bond.[6] This can be catalyzed by acids, bases, or transition metals like palladium, platinum, iridium, and rhodium.[7]

  • Reductive Deuteration: This method involves the addition of deuterium across a double or triple bond, or the reduction of a functional group using a deuterated reducing agent.[7] Common reagents include deuterium gas (D₂) with a metal catalyst, sodium borodeuteride (NaBD₄), and lithium aluminum deuteride (LiAlD₄).[7][8]

  • Using Deuterated Building Blocks: This approach involves incorporating deuterium by using deuterated starting materials, reagents, or solvents in a synthetic route.[6][9]

  • Dehalogenative Deuteration: In this method, a halogen atom is replaced with a deuterium atom, typically by reacting an organohalide with a deuterium source in the presence of a catalyst or reducing agent.[7]

Q3: How can I accurately determine the isotopic purity of my deuterated standard?

A combination of analytical techniques is recommended for the accurate determination of isotopic purity:

  • Mass Spectrometry (MS): MS is highly sensitive for determining the overall deuterium incorporation by measuring the mass increase of the molecule.[7] High-resolution mass spectrometry (HRMS) can provide precise mass measurements to confirm the number of deuterium atoms incorporated.[7]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the extent of deuteration by observing the disappearance or reduction of proton signals.[6] ²H NMR directly detects the presence of deuterium, confirming the positions of the labels.[5][7]

Q4: Can the presence of deuterium affect the chromatographic behavior of a compound?

Yes, although the effect is often subtle. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to minor differences in polarity and intermolecular interactions.[5] This phenomenon, known as the kinetic isotope effect, can sometimes result in a slight chromatographic shift between the deuterated and non-deuterated compounds.[4][5]

Troubleshooting Guides

Issue 1: Low Deuterium Incorporation

Symptom: The final product shows a lower than expected level of deuterium incorporation as determined by MS or NMR analysis.

Possible Causes and Solutions:

CauseRecommended Solution
Insufficient Deuterium Source Increase the molar excess of the deuterated reagent (e.g., D₂O, CD₃OD) to drive the reaction equilibrium towards the deuterated product.[1][6]
Suboptimal Reaction Conditions Gradually increase the reaction temperature and/or extend the reaction time. Monitor the reaction progress to find the optimal conditions without promoting side reactions.[1]
Catalyst Deactivation or Inefficiency Increase the catalyst loading or consider a more robust catalyst. For heterogeneous catalysts, ensure efficient stirring to maximize surface contact.[1]
Back-Exchange with Protic Solvents/Reagents Ensure all solvents and reagents are anhydrous and, where possible, deuterated. Thoroughly dry all glassware and perform reactions under an inert atmosphere (e.g., Argon or Nitrogen).[1]

Troubleshooting Workflow for Low Deuterium Incorporation

G start Low Deuterium Incorporation check_reagents Check Deuterium Source (Purity and Excess) start->check_reagents optimize_conditions Optimize Reaction Conditions (Temperature, Time) check_reagents->optimize_conditions Source OK check_catalyst Evaluate Catalyst (Activity, Loading) optimize_conditions->check_catalyst Conditions Optimized prevent_back_exchange Prevent Back-Exchange (Anhydrous Conditions) check_catalyst->prevent_back_exchange Catalyst OK success Successful Incorporation prevent_back_exchange->success Anhydrous

Caption: A decision tree for troubleshooting low deuterium incorporation.

Issue 2: Poor Chemical Purity After Synthesis

Symptom: The presence of significant non-isotopic impurities in the final product.

Possible Causes and Solutions:

CauseRecommended Solution
Side Reactions Re-evaluate the reaction conditions (temperature, pressure, reaction time) to minimize the formation of byproducts.
Impure Starting Materials Ensure the purity of all starting materials and reagents before use.
Ineffective Purification Optimize the purification method. If recrystallization is ineffective, consider column chromatography or preparative HPLC.[5]
Co-crystallization of Impurities During recrystallization, ensure the solution is not cooled too rapidly, as this can trap impurities.[5] A second recrystallization may be necessary.[5]

General Purification Workflow

G crude_product Crude Deuterated Product purification_method Select Purification Method (Recrystallization, Chromatography) crude_product->purification_method recrystallization Recrystallization purification_method->recrystallization Solid chromatography Column Chromatography purification_method->chromatography Liquid/Oil or Recrystallization Fails analysis Purity Analysis (NMR, MS) recrystallization->analysis chromatography->analysis pure_product Pure Deuterated Standard analysis->pure_product Purity >98%

Caption: A general workflow for the purification of deuterated compounds.

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed H/D Exchange

This protocol describes a general method for introducing deuterium into a molecule at positions activated by an adjacent functional group using an acid catalyst.

Materials:

  • Substrate

  • Deuterium oxide (D₂O, 99.8 atom % D)

  • Deuterated acid (e.g., D₂SO₄ or DCl in D₂O)

  • Anhydrous organic solvent (e.g., dioxane, THF)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Round-bottom flask, condenser, and magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • Preparation: Thoroughly dry all glassware in an oven and allow to cool under an inert atmosphere.

  • Reaction Setup: To the round-bottom flask, add the substrate and the anhydrous organic solvent under an inert atmosphere.

  • Addition of Reagents: Add a molar excess of deuterium oxide, followed by a catalytic amount of the deuterated acid.

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., 50-100 °C) and stir for a predetermined time (e.g., 12-48 hours). Monitor the reaction progress by taking small aliquots and analyzing by ¹H NMR or MS.

  • Work-up: After cooling to room temperature, quench the reaction by carefully adding a saturated solution of sodium bicarbonate in D₂O.

  • Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Drying and Concentration: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography or recrystallization to obtain the pure deuterated compound.

  • Analysis: Confirm the structure and determine the isotopic purity of the final product using NMR and MS.[10]

Protocol 2: Purification by Recrystallization

This protocol outlines a general procedure for purifying a solid deuterated compound to remove chemical (non-isotopic) impurities.[1]

Materials:

  • Crude deuterated compound

  • Recrystallization solvent (anhydrous)

  • Erlenmeyer flasks, heating source (hot plate), and filtration apparatus (Büchner funnel)

  • Ice bath

Procedure:

  • Solvent Selection: Choose a suitable anhydrous solvent system where the deuterated compound has high solubility at an elevated temperature and low solubility at a low temperature.

  • Dissolution: In an Erlenmeyer flask, dissolve the crude deuterated compound in the minimum amount of the hot recrystallization solvent.

  • Decolorization (if necessary): If the solution is colored due to impurities, add a small amount of activated charcoal and perform a hot gravity filtration to remove it.[5]

  • Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.[1]

  • Drying: Dry the purified crystals under high vacuum to remove all traces of the solvent.[1][5]

  • Purity Assessment: Determine the melting point of the crystals. A sharp melting point close to the literature value indicates high purity.[5] Analyze the purified compound using NMR and MS to confirm its identity and assess its isotopic and chemical purity.[1]

References

Troubleshooting

Resolving co-eluting impurities with R-(+)-Cibenzoline-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with R-(+)-Cibenzoline-d4. It specifically add...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with R-(+)-Cibenzoline-d4. It specifically addresses the challenge of resolving impurities that co-elute with the main compound during chromatographic analysis.

Troubleshooting Guide: Resolving Co-eluting Impurities

Issue: A secondary peak is partially or completely co-eluting with the main R-(+)-Cibenzoline-d4 peak.

When analyzing R-(+)-Cibenzoline-d4, co-elution can compromise the accuracy of quantification and impurity profiling.[1][2] This guide provides a systematic approach to troubleshoot and resolve such issues.

Step 1: Initial System Verification & Peak Purity Analysis

Before modifying the analytical method, ensure your HPLC or LC-MS system is functioning optimally.[3]

  • System Suitability Check: Verify that your system meets the predefined suitability parameters, such as theoretical plates, tailing factor, and reproducibility.

  • Peak Shape Analysis: Asymmetrical peaks, such as those exhibiting fronting or tailing, can indicate an underlying issue like column degradation or a co-eluting impurity.[1][2] A shoulder on the main peak is a strong indicator of co-elution.[2]

  • Detector-Assisted Peak Purity:

    • Diode Array Detector (DAD/PDA): Utilize peak purity analysis to compare UV-Vis spectra across the peak.[1][2] If the spectra are not homogenous, it suggests the presence of a co-eluting species.

    • Mass Spectrometry (MS): Extract ion chromatograms for expected impurities and metabolites.[4] A shift in the mass spectrum across the peak profile is a clear sign of co-elution.[2] R-(+)-Cibenzoline-d4 is a deuterated form of Cibenzoline, often used as an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS.[5]

Step 2: Method Optimization

If the system is performing correctly, the next step is to optimize the chromatographic method to improve resolution. The resolution of two peaks is influenced by capacity factor (k'), selectivity (α), and efficiency (N).[1]

Troubleshooting Scenarios & Solutions

Scenario Potential Cause Recommended Action
Early Eluting Co-elution (Low k') The mobile phase is too strong, causing the analyte and impurity to move through the column too quickly without sufficient interaction with the stationary phase.[1][2]Weaken the mobile phase. For reverse-phase chromatography, this typically means decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol).[1]
Poor Selectivity (α ≈ 1) The chosen stationary phase and mobile phase combination does not adequately differentiate between R-(+)-Cibenzoline-d4 and the impurity. This can occur with structurally similar impurities, such as metabolites or isomers.[4][6]1. Modify Mobile Phase:     - Change the organic modifier (e.g., switch from methanol to acetonitrile or vice-versa).[1]     - Adjust the pH of the aqueous phase to alter the ionization state of the analyte and impurities. 2. Change Column Chemistry:     - Switch to a column with a different stationary phase (e.g., from a C18 to a phenyl-hexyl or biphenyl column).[1]
Broad Peaks Leading to Overlap (Low Efficiency) Issues such as a degraded column, large extra-column volume, or an inappropriate flow rate can lead to peak broadening, causing overlap.[3]1. Column Health:     - Flush the column with a strong solvent.[3]     - If the problem persists, replace the column.[3] 2. System Optimization:     - Minimize the length and diameter of tubing.[3]     - Optimize the flow rate.
Isomeric Co-elution (e.g., S-(-)-Cibenzoline) The analytical method is not designed for chiral separations. R-(+)-Cibenzoline and its enantiomer, S-(-)-Cibenzoline, will not be resolved on a standard achiral column.Employ a chiral stationary phase (CSP) column. The selection of the appropriate chiral column and mobile phase is crucial for enantiomeric separation.[7][8][9]

Workflow for Resolving Co-eluting Impurities

G start Co-elution Observed system_check Perform System Suitability & Peak Purity Analysis start->system_check is_system_ok Is System OK? system_check->is_system_ok fix_system Troubleshoot HPLC System (e.g., check for leaks, flush column) is_system_ok->fix_system No method_dev Initiate Method Development is_system_ok->method_dev Yes fix_system->system_check k_factor Check Capacity Factor (k') method_dev->k_factor is_k_low Is k' too low? k_factor->is_k_low weaken_mp Weaken Mobile Phase is_k_low->weaken_mp Yes selectivity Evaluate Selectivity (α) is_k_low->selectivity No weaken_mp->selectivity is_alpha_low Is α ≈ 1? selectivity->is_alpha_low modify_mp Modify Mobile Phase (solvent, pH) is_alpha_low->modify_mp Yes efficiency Assess Peak Efficiency (N) is_alpha_low->efficiency No change_column Change Column Chemistry (e.g., C18 to Phenyl) modify_mp->change_column chiral_check Is impurity an enantiomer? change_column->chiral_check chiral_column Use Chiral Stationary Phase chiral_check->chiral_column Yes chiral_check->efficiency No resolution_ok Resolution Achieved chiral_column->resolution_ok is_n_low Are peaks broad? efficiency->is_n_low optimize_system Optimize System (flow rate, tubing) or Replace Column is_n_low->optimize_system Yes is_n_low->resolution_ok No optimize_system->resolution_ok

Caption: Troubleshooting workflow for co-elution.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities for R-(+)-Cibenzoline-d4?

Impurities can originate from various sources:

  • Synthesis-Related Impurities: Byproducts or unreacted starting materials from the chemical synthesis of Cibenzoline.[6]

  • Degradation Products: Cibenzoline may degrade under certain storage conditions.

  • Metabolites: If analyzing biological samples, metabolites of Cibenzoline could be present. Known metabolites include p-hydroxycibenzoline and 4,5-dehydrocibenzoline.[4]

  • Enantiomeric Impurity: The presence of the S-(-)-Cibenzoline enantiomer.[6]

Q2: My peak for R-(+)-Cibenzoline-d4 is showing a significant shoulder. How do I confirm if it's an impurity?

A shoulder is a strong indication of a co-eluting compound.[2] To confirm:

  • Use a PDA/DAD Detector: Perform a peak purity analysis. A non-uniform spectral profile across the peak confirms the presence of more than one compound.[1][2]

  • Use a Mass Spectrometer: This is the most definitive method. Examine the mass spectrum at the apex of the main peak versus the shoulder. A different m/z value in the shoulder will confirm an impurity.

Q3: I suspect the co-eluting impurity is the S-(-)-Cibenzoline enantiomer. What type of column should I use?

Standard reverse-phase columns (like C8 or C18) will not separate enantiomers. You must use a chiral stationary phase (CSP) column.[8][9] The choice of the specific chiral column (e.g., polysaccharide-based) and the mobile phase (often a non-polar solvent like hexane with an alcohol modifier) will be critical for achieving separation.[3][7]

Q4: Can I just use mass spectrometry to quantify R-(+)-Cibenzoline-d4 even if there is a co-eluting impurity?

While MS is highly selective, co-elution can still be problematic due to ion suppression. This is where the presence of a co-eluting compound affects the ionization efficiency of the analyte, leading to inaccurate quantification. Chromatographic separation is always preferred before MS detection.

Q5: What is a good starting point for developing a method to separate R-(+)-Cibenzoline-d4 from its potential impurities?

A good starting point would be a reverse-phase HPLC method with a C18 column and a gradient elution using a buffered aqueous mobile phase and an organic modifier like acetonitrile or methanol. An acidic pH (e.g., using formic acid or phosphate buffer) is often a good starting point for basic compounds like Cibenzoline.

Logical Relationship for Method Development

G cluster_0 Initial Method cluster_1 Optimization cluster_2 Specialized Case c18 C18 Column gradient Gradient Elution (Water/Acetonitrile) c18->gradient acidic_ph Acidic pH gradient->acidic_ph change_solvent Change Organic Solvent (e.g., to Methanol) acidic_ph->change_solvent adjust_ph Adjust pH acidic_ph->adjust_ph change_column Change Column Type (e.g., Phenyl-Hexyl) acidic_ph->change_column chiral Chiral Column for Enantiomers change_column->chiral

Caption: Method development strategy.

Experimental Protocols

Protocol 1: General Purpose Reverse-Phase HPLC-UV Method

This protocol provides a starting point for the analysis of R-(+)-Cibenzoline-d4 and the separation of common process-related impurities and degradants.

Parameter Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 10% B to 90% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 214 nm[10]
Sample Diluent 50:50 Water:Acetonitrile
Protocol 2: Chiral HPLC-UV Method for Enantiomeric Separation

This protocol is designed to separate R-(+)-Cibenzoline-d4 from its S-(-) enantiomer. Note: The specific chiral column and mobile phase may require significant optimization.

Parameter Condition
Column Chiral Stationary Phase (e.g., Chiralpak IA or similar)
Mobile Phase Hexane:Isopropanol (90:10) with 0.1% Diethylamine
Elution Mode Isocratic
Flow Rate 0.8 mL/min
Column Temperature 25 °C
Injection Volume 10 µL
UV Detection 214 nm
Sample Diluent Mobile Phase

References

Optimization

Technical Support Center: Enhancing Cibenzoline Detection in Biological Samples

Welcome to the technical support center for the analysis of Cibenzoline in biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidanc...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analysis of Cibenzoline in biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the quantitative analysis of Cibenzoline in biological samples like plasma and urine?

A1: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a well-established and commonly cited method for the quantification of Cibenzoline in plasma and urine.[1][2] A validated HPLC-UV method allows for the determination of Cibenzoline in the ng/mL range.[1]

Q2: I am not achieving the required sensitivity with my current HPLC-UV method. How can I enhance the sensitivity for Cibenzoline detection?

A2: To enhance sensitivity, consider the following:

  • Optimize Sample Preparation: Ensure efficient extraction of Cibenzoline from the biological matrix. Liquid-liquid extraction (LLE) is a common method.[1] Factors such as pH of the aqueous phase and the choice of organic solvent are critical for maximizing recovery.

  • Increase Sample Volume: If feasible, increasing the volume of the biological sample for extraction can lead to a higher concentration of the analyte in the final extract.

  • Concentrate the Extract: After extraction, the organic solvent can be evaporated and the residue reconstituted in a smaller volume of the mobile phase to concentrate the analyte before injection.

  • Wavelength Selection: Ensure you are using the optimal UV wavelength for detection. For Cibenzoline, detection at 214 nm has been reported.[1]

  • Consider a More Sensitive Detector: If HPLC-UV is not providing the required sensitivity, transitioning to a more sensitive detection method like tandem mass spectrometry (LC-MS/MS) is a common strategy for bioanalytical assays. While a specific validated LC-MS/MS method for Cibenzoline is not readily found in published literature, this technique generally offers significantly lower limits of detection.

Q3: Are there published methods for Cibenzoline detection using LC-MS/MS?

A3: While LC-MS/MS is a powerful and highly sensitive technique for the quantitative analysis of drugs in biological matrices, a specific, validated method for Cibenzoline is not widely available in peer-reviewed literature. However, the principles of LC-MS/MS method development for similar small molecules can be applied to develop and validate a sensitive assay for Cibenzoline.

Q4: What are the key challenges in developing an analytical method for Cibenzoline?

A4: Key challenges include:

  • Low Therapeutic Concentrations: Cibenzoline may be present at low concentrations in biological fluids, requiring a highly sensitive analytical method.

  • Matrix Effects: Co-eluting endogenous components from biological samples like plasma and urine can interfere with the ionization of Cibenzoline in the mass spectrometer source, leading to ion suppression or enhancement and affecting accuracy and precision.

  • Extraction Recovery: Achieving consistent and high recovery of Cibenzoline from complex biological matrices can be challenging. The reported recovery for a liquid-liquid extraction method is in the range of 60-70%.[1]

  • Metabolite Analysis: If simultaneous quantification of Cibenzoline and its metabolites is required, the chromatographic method must be optimized to separate all analytes of interest.[2]

Q5: Are electrochemical sensors or immunoassays viable options for Cibenzoline detection?

A5: There is currently no significant body of published literature describing the development and validation of electrochemical sensors or immunoassays specifically for the detection of Cibenzoline in biological samples. While these techniques can offer high sensitivity and specificity for other analytes, their application to Cibenzoline has not been widely reported.

Troubleshooting Guides

HPLC-UV Method
Issue Possible Cause(s) Troubleshooting Steps
Low/No Cibenzoline Peak Inefficient extraction.- Verify the pH of the biological sample before extraction; a pH of 11 has been used for Cibenzoline.[1]- Ensure the appropriate organic solvent is used for liquid-liquid extraction (e.g., benzene has been reported).[1]- Check for complete evaporation of the extraction solvent and proper reconstitution of the residue.
Degradation of Cibenzoline.- Process samples promptly and store them at appropriate temperatures (-20°C or lower) to minimize degradation.- Investigate the stability of Cibenzoline in the extraction solvent and mobile phase.
Incorrect UV wavelength.- Confirm the UV detector is set to the optimal wavelength for Cibenzoline (e.g., 214 nm).[1]
Poor Peak Shape (Tailing/Fronting) Column degradation or contamination.- Flush the column with a strong solvent.- If the problem persists, replace the column.
Incompatible sample solvent.- Ensure the reconstitution solvent is similar in composition and strength to the mobile phase.
pH of the mobile phase is not optimal.- Adjust the pH of the mobile phase to ensure Cibenzoline is in a single ionic state.
Inconsistent Retention Times Fluctuation in mobile phase composition or flow rate.- Ensure the mobile phase is properly mixed and degassed.- Check the HPLC pump for leaks and ensure it is delivering a consistent flow rate.
Column temperature variations.- Use a column oven to maintain a constant temperature.
High Background Noise Contaminated mobile phase or HPLC system.- Use high-purity solvents and reagents.- Flush the HPLC system thoroughly.
Air bubbles in the detector.- Degas the mobile phase and purge the detector.
General LC-MS/MS Method Development (for adaptation to Cibenzoline)
Issue Possible Cause(s) Troubleshooting Steps
Ion Suppression/Enhancement (Matrix Effect) Co-eluting matrix components.- Improve chromatographic separation to separate Cibenzoline from interfering compounds.- Optimize the sample preparation method (e.g., use solid-phase extraction for cleaner extracts).- Use a stable isotope-labeled internal standard for Cibenzoline to compensate for matrix effects.
High concentration of non-volatile salts in the sample.- Reduce the salt concentration in the final extract by modifying the sample preparation procedure.
Low Signal Intensity Poor ionization of Cibenzoline.- Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature).- Adjust the mobile phase pH to promote the formation of protonated or deprotonated Cibenzoline ions.
Inefficient fragmentation.- Optimize the collision energy to achieve efficient fragmentation of the precursor ion to a stable product ion for selected reaction monitoring (SRM).
Noisy Baseline Contamination in the LC-MS system.- Flush the entire system with appropriate cleaning solutions.- Check for contaminated solvents or reagents.
Electronic noise.- Ensure proper grounding of the instrument.

Data Presentation

Table 1: Comparison of Analytical Methods for Cibenzoline Detection

ParameterHPLC-UVLC-MS/MS (Generalized)
Principle Separation by liquid chromatography and detection by UV absorbance.Separation by liquid chromatography and detection by mass-to-charge ratio of parent and fragment ions.
Biological Matrix Plasma, Urine[1]Plasma, Urine, other biological fluids.
Sample Preparation Liquid-Liquid Extraction (LLE)[1]LLE, Solid-Phase Extraction (SPE), Protein Precipitation (PPT).
Recovery 60-70%[1]Typically >80% with optimized SPE or LLE.
Validated Range 10-1000 ng/mL (Plasma)[1]50-5000 ng/mL (Urine)[1]Expected to be in the low ng/mL to pg/mL range.
Limit of Detection (LOD) Not explicitly stated, but the lower limit of quantification is 10 ng/mL.Expected to be significantly lower than HPLC-UV, often in the pg/mL range.
Limit of Quantification (LOQ) 10 ng/mL (Plasma)[1]Expected to be in the low ng/mL to pg/mL range.
Throughput ModerateHigh, especially with modern UPLC systems.
Specificity Moderate (risk of interference from compounds with similar retention times and UV absorbance).High (based on specific precursor-product ion transitions).

Experimental Protocols

Detailed Methodology for HPLC-UV Analysis of Cibenzoline in Human Plasma

This protocol is based on the method described by Hackman et al., 1983.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

  • To 1.0 mL of human plasma in a screw-capped centrifuge tube, add a suitable internal standard (e.g., di-p-methyl analogue of Cibenzoline).

  • Add 0.5 mL of 1 M sodium hydroxide to adjust the pH to 11.

  • Add 10 mL of benzene.

  • Cap the tube and vortex for 30 seconds.

  • Centrifuge at 2000 rpm for 10 minutes.

  • Transfer the organic (upper) layer to a clean centrifuge tube.

  • Evaporate the benzene to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

2. HPLC-UV Conditions

  • Column: 10-µm ion-exchange (sulfonate) column.

  • Mobile Phase: Acetonitrile-phosphate buffer (0.015 mol/L, pH 6.0) (80:20, v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm.

  • Injection Volume: 50 µL.

3. Quantification

  • Create a calibration curve by spiking blank plasma with known concentrations of Cibenzoline and the internal standard and processing them as described above.

  • Calculate the peak area ratio of Cibenzoline to the internal standard.

  • Plot the peak area ratio against the concentration of Cibenzoline to generate a linear regression curve.

  • Determine the concentration of Cibenzoline in unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental_Workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Detection cluster_data Data Processing Sample Biological Sample (Plasma/Urine) Add_IS Add Internal Standard Sample->Add_IS Extraction Liquid-Liquid or Solid-Phase Extraction Add_IS->Extraction Evaporation Evaporation Extraction->Evaporation Reconstitution Reconstitution Evaporation->Reconstitution Injection Inject into LC System Reconstitution->Injection Separation Chromatographic Separation Injection->Separation Detection Detection (UV or MS/MS) Separation->Detection Integration Peak Integration Detection->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification of Cibenzoline Calibration->Quantification

Caption: General experimental workflow for Cibenzoline analysis.

Troubleshooting_Logic Start Low Sensitivity Issue Check_Extraction Optimize Extraction (pH, Solvent)? Start->Check_Extraction Check_Concentration Increase Sample Volume or Concentrate Extract? Check_Extraction->Check_Concentration No Resolved Issue Resolved Check_Extraction->Resolved Yes Check_Wavelength Verify UV Wavelength? Check_Concentration->Check_Wavelength No Check_Concentration->Resolved Yes Consider_LCMS Consider LC-MS/MS? Check_Wavelength->Consider_LCMS No Check_Wavelength->Resolved Yes Consider_LCMS->Resolved No Develop_LCMS Develop & Validate LC-MS/MS Method Consider_LCMS->Develop_LCMS Yes

Caption: Troubleshooting logic for low sensitivity issues.

References

Troubleshooting

Calibration curve linearity problems in Cibenzoline bioanalysis

Welcome to the technical support center for the bioanalysis of Cibenzoline. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently ask...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the bioanalysis of Cibenzoline. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to challenges encountered during quantitative analysis, with a particular focus on calibration curve linearity.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of non-linear calibration curves in Cibenzoline bioanalysis?

A1: Non-linear calibration curves are a frequent issue in the bioanalysis of various compounds, including Cibenzoline. The primary causes can be categorized as follows:

  • Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can co-elute with Cibenzoline and interfere with its ionization in the mass spectrometer, leading to ion suppression or enhancement. This effect can be inconsistent across different concentrations, causing non-linearity.

  • Detector Saturation: At high concentrations, the mass spectrometer's detector can become overwhelmed, resulting in a plateauing of the signal response. This leads to a loss of proportionality between the analyte concentration and the detector signal.

  • Ion Source Saturation: Similar to detector saturation, the ion source itself can reach a limit in its ability to efficiently ionize the analyte at high concentrations.

  • Analyte Instability: Cibenzoline may degrade during sample collection, processing, storage, or analysis. This degradation can be concentration-dependent, affecting the linearity of the calibration curve.

  • Improper Standard Preparation: Errors in the serial dilution of calibration standards can introduce inaccuracies that manifest as a non-linear relationship.

  • Inappropriate Internal Standard (IS): If the internal standard does not adequately mimic the behavior of Cibenzoline during sample preparation and analysis, it may not effectively compensate for variations, leading to non-linearity.

  • Suboptimal Chromatographic Conditions: Poor peak shape, such as fronting or tailing, can affect the accuracy of peak integration and contribute to non-linearity.

Q2: My calibration curve for Cibenzoline is non-linear at higher concentrations. What should I do?

A2: A non-linear response at the upper end of the calibration curve is a classic indication of detector or ion source saturation. Here are the recommended troubleshooting steps:

  • Dilute High-Concentration Samples: The most direct solution is to dilute your upper-level calibration standards and any unknown samples that fall into this high concentration range to bring them within the linear portion of the assay.

  • Optimize Mass Spectrometer Parameters: Consider reducing the detector gain or the dwell time for the specific MRM transition of Cibenzoline to decrease the signal intensity.

  • Use a Less Abundant Isotope or Product Ion: If available, monitor a less intense precursor or product ion for Cibenzoline at higher concentrations.

Q3: What constitutes an acceptable linear range for a Cibenzoline bioanalytical method?

A3: The acceptance criteria for linearity are guided by regulatory bodies such as the FDA and EMA. A common requirement is that the coefficient of determination (r²) should be ≥ 0.99. However, a high r² value alone is not sufficient to prove linearity. It is also crucial to visually inspect the calibration curve and analyze the residuals to ensure there are no systematic deviations from linearity. For a validated HPLC-UV method, a linear range of 10-1000 ng/mL in human plasma has been reported[1]. For more sensitive LC-MS/MS methods, the linear range may be wider or shifted to lower concentrations.

Q4: What type of internal standard is recommended for Cibenzoline bioanalysis?

A4: The gold standard for quantitative bioanalysis using LC-MS/MS is a stable isotope-labeled (SIL) internal standard. A SIL IS for Cibenzoline, such as ¹⁵N₂-Cibenzoline, is ideal because it has nearly identical chemical and physical properties to the analyte. This ensures that it behaves similarly during sample extraction, chromatography, and ionization, effectively compensating for matrix effects and other sources of variability. If a SIL IS is not available, a structural analog can be used, but it requires more rigorous validation to ensure it adequately tracks the analyte. A di-p-methyl analogue of Cibenzoline has been used as an internal standard in an HPLC-UV method[1].

Q5: How can I minimize matrix effects in my Cibenzoline assay?

A5: Matrix effects can be a significant source of variability and non-linearity. Here are several strategies to mitigate them:

  • Effective Sample Preparation: Employ a robust sample preparation technique to remove interfering endogenous components from the biological matrix. Common methods include:

    • Protein Precipitation (PPT): A simple and fast method, but may not provide the cleanest extracts.

    • Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT by partitioning the analyte into an immiscible organic solvent.

    • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by using a solid sorbent to selectively retain and elute the analyte.

  • Chromatographic Separation: Optimize your HPLC or UHPLC method to achieve good separation between Cibenzoline and co-eluting matrix components. This may involve adjusting the column chemistry, mobile phase composition, and gradient profile.

  • Use of a Stable Isotope-Labeled Internal Standard: As mentioned in Q4, a SIL IS is the most effective way to compensate for matrix effects that cannot be eliminated through sample preparation or chromatography.

Troubleshooting Guides

Problem: Poor Linearity (r² < 0.99) or Deviations in the Calibration Curve

This troubleshooting guide follows a logical workflow to diagnose and resolve common issues related to calibration curve linearity in Cibenzoline bioanalysis.

start Start: Non-Linear Calibration Curve for Cibenzoline check_data Step 1: Review Data Processing - Check peak integration - Verify calibration standard concentrations - Examine internal standard response start->check_data is_issue Consistent IS Response? check_data->is_issue troubleshoot_is Troubleshoot Internal Standard - Check IS stock solution - Ensure consistent addition to all samples is_issue->troubleshoot_is No check_high_conc Step 2: Examine High Concentration Points - Is there a plateau or negative deviation at the ULOQ? is_issue->check_high_conc Yes troubleshoot_is->check_data saturation Indicates Detector/Ion Source Saturation check_high_conc->saturation Yes check_low_conc Step 3: Examine Low Concentration Points - Is there positive deviation or high variability at the LLOQ? check_high_conc->check_low_conc No saturation_solution Solution: - Dilute high standards/samples - Reduce detector gain/dwell time - Use a less abundant MRM transition saturation->saturation_solution end End: Linear Calibration Curve Achieved saturation_solution->end lloq_issue Indicates LLOQ is too low or analyte adsorption check_low_conc->lloq_issue Yes check_matrix_effects Step 4: Investigate Matrix Effects - Perform post-column infusion experiment - Compare analyte response in matrix vs. neat solution check_low_conc->check_matrix_effects No lloq_solution Solution: - Raise LLOQ - Optimize sample preparation for better recovery - Check for analyte stability lloq_issue->lloq_solution lloq_solution->end matrix_effects_present Matrix Effects Confirmed? check_matrix_effects->matrix_effects_present optimize_sample_prep Optimize Sample Preparation - Switch to SPE or LLE from PPT - Modify extraction solvent/pH matrix_effects_present->optimize_sample_prep Yes matrix_effects_present->end No optimize_chromatography Optimize Chromatography - Change mobile phase gradient - Use a different column chemistry optimize_sample_prep->optimize_chromatography use_sil_is Use a Stable Isotope-Labeled IS optimize_chromatography->use_sil_is use_sil_is->end

Troubleshooting workflow for non-linear calibration curves.

Experimental Protocols

General Bioanalytical Method Parameters

While a specific, validated LC-MS/MS method for Cibenzoline is not publicly available in full detail, the following tables provide a summary of typical parameters and a starting point for method development based on a validated HPLC-UV method and general LC-MS/MS practices.

Table 1: Chromatographic Conditions

ParameterHPLC-UV Method[1]Recommended LC-MS/MS Starting Conditions
Column 10-micron ion-exchange (sulfonate)C18, 2.1 x 50 mm, < 2 µm particle size
Mobile Phase A Acetonitrile/Phosphate Buffer (0.015 mol/l, pH 6.0) (80:20)0.1% Formic Acid in Water
Mobile Phase B -0.1% Formic Acid in Acetonitrile
Flow Rate Not specified0.4 mL/min
Gradient IsocraticStart at 5-10% B, ramp to 95% B, hold, and re-equilibrate
Column Temperature Not specified40 °C
Injection Volume Not specified5 µL

Table 2: Mass Spectrometry Conditions (Hypothetical for Method Development)

ParameterSetting
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transition (Cibenzoline) To be determined empirically (infuse a standard solution)
MRM Transition (IS - ¹⁵N₂-Cibenzoline) To be determined empirically (infuse a standard solution)
Collision Energy Optimize for each transition
Dwell Time 100-200 ms
Source Temperature 500-550 °C
IonSpray Voltage ~5500 V
Sample Preparation Protocols

The choice of sample preparation is critical for minimizing matrix effects and ensuring accurate quantification.

Protocol 1: Protein Precipitation (PPT) - A Quick Screening Method

  • To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1-2 minutes to precipitate proteins.

  • Centrifuge at >10,000 x g for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) - For Cleaner Extracts

  • To 500 µL of plasma sample, add the internal standard.

  • Add 100 µL of a buffer to adjust the pH (e.g., pH 11 for Cibenzoline)[1].

  • Add 2 mL of an immiscible organic solvent (e.g., methyl tert-butyl ether or a mixture of hexane and ethyl acetate).

  • Vortex for 5-10 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the layers.

  • Transfer the organic layer to a new tube and evaporate to dryness.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE) - For the Cleanest Extracts

  • Condition the SPE cartridge (e.g., a mixed-mode cation exchange or a polymeric reversed-phase sorbent) with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated plasma sample (e.g., diluted with an acidic buffer).

  • Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

  • Elute Cibenzoline with 1 mL of an appropriate elution solvent (e.g., methanol containing a small percentage of ammonia or formic acid).

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject into the LC-MS/MS system.

Analyte Stability
  • Freeze-Thaw Stability: Assess the stability of Cibenzoline after multiple freeze-thaw cycles (typically 3-5 cycles).

  • Short-Term (Bench-Top) Stability: Evaluate the stability of Cibenzoline in the biological matrix at room temperature for a period that mimics the sample handling time.

  • Long-Term Stability: Determine the stability of Cibenzoline in the biological matrix when stored at the intended storage temperature (e.g., -20°C or -80°C) for a duration that covers the expected storage time of study samples.

  • Post-Preparative (Autosampler) Stability: Assess the stability of the processed samples in the autosampler.

For many small molecules, storage at -20°C or colder is generally sufficient to ensure long-term stability[2][3]. However, this must be experimentally verified for Cibenzoline.

Data Presentation

Table 3: Typical Calibration Curve Parameters and Acceptance Criteria

ParameterTypical Value/RangeAcceptance Criteria (FDA/EMA Guidelines)
Linear Range 10 - 1000 ng/mL (based on HPLC-UV)[1]To be established during method validation
Regression Model Linear (weighted 1/x or 1/x²)The simplest model that adequately describes the concentration-response relationship
Correlation Coefficient (r) > 0.995Not the sole criterion; residuals must be random
Coefficient of Determination (r²) > 0.99Not the sole criterion; residuals must be random
Back-calculated Standard Accuracy Within ±15% of nominal (±20% at LLOQ)At least 75% of standards must meet the criteria
Lower Limit of Quantification (LLOQ) To be determinedSignal-to-noise ratio > 5; acceptable precision and accuracy
Upper Limit of Quantification (ULOQ) To be determinedThe highest standard meeting accuracy and precision criteria

Table 4: Acceptance Criteria for Method Validation

Validation ParameterAcceptance Criteria
Intra- and Inter-Assay Precision (%CV) ≤ 15% (≤ 20% at LLOQ)
Intra- and Inter-Assay Accuracy (%Bias) Within ±15% of nominal value (±20% at LLOQ)
Matrix Effect The CV of the IS-normalized matrix factor should be ≤ 15%
Recovery Should be consistent, precise, and reproducible
Stability Analyte concentration should be within ±15% of the initial concentration

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for a bioanalytical method, from sample collection to data analysis.

cluster_preanalytical Pre-analytical Phase cluster_analytical Analytical Phase cluster_postanalytical Post-analytical Phase sample_collection Sample Collection (e.g., Plasma, Urine) sample_storage Sample Storage (-20°C or -80°C) sample_collection->sample_storage sample_prep Sample Preparation (PPT, LLE, or SPE) sample_storage->sample_prep lcms_analysis LC-MS/MS Analysis sample_prep->lcms_analysis data_acquisition Data Acquisition lcms_analysis->data_acquisition data_processing Data Processing (Peak Integration) data_acquisition->data_processing calibration_curve Calibration Curve Generation data_processing->calibration_curve quantification Quantification of Unknowns calibration_curve->quantification report Report Generation quantification->report

References

Reference Data & Comparative Studies

Validation

The Gold Standard in Bioanalysis: Validating an LC-MS/MS Method for Cibenzoline using a Deuterated Internal Standard

A comparative guide for researchers, scientists, and drug development professionals. In the precise world of pharmacokinetic (PK) studies, the accuracy and reliability of analytical methods are paramount.

Author: BenchChem Technical Support Team. Date: December 2025

A comparative guide for researchers, scientists, and drug development professionals.

In the precise world of pharmacokinetic (PK) studies, the accuracy and reliability of analytical methods are paramount. The quantification of therapeutic agents like the antiarrhythmic drug cibenzoline requires robust bioanalytical assays to ensure data integrity. This guide provides a comparative analysis of an advanced liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of cibenzoline in human plasma, highlighting the superiority of using a deuterated internal standard, R-(+)-Cibenzoline-d4, over traditional analog internal standards.

The use of a stable isotope-labeled (SIL) internal standard, such as R-(+)-Cibenzoline-d4, is considered the gold standard in quantitative bioanalysis.[1][2] This is because its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation and chromatographic separation. This co-elution allows for effective normalization of matrix effects and other sources of experimental variability, leading to enhanced precision and accuracy.[3] In contrast, analog internal standards, while structurally similar, may exhibit different extraction recoveries and chromatographic behaviors, potentially compromising assay performance.[3]

Comparative Performance of Analytical Methods

The following tables summarize the validation results for two distinct LC-MS/MS methods for the quantification of cibenzoline in human plasma. Method A employs the deuterated internal standard R-(+)-Cibenzoline-d4, while Method B utilizes a structural analog, p-chlorodisopyramide, as the internal standard.[4] The data presented is a representative compilation based on typical validation parameters guided by regulatory agencies.[5][6]

Table 1: Linearity and Sensitivity

ParameterMethod A (R-(+)-Cibenzoline-d4 IS)Method B (p-chlorodisopyramide IS)
Linear Range (ng/mL)0.1 - 2005 - 500
Correlation Coefficient (r²)> 0.998> 0.995
Lower Limit of Quantification (LLOQ) (ng/mL)0.15
LLOQ Precision (%CV)< 15%< 20%
LLOQ Accuracy (%Bias)± 15%± 20%

Table 2: Accuracy and Precision

Quality Control Sample (ng/mL)Method A (R-(+)-Cibenzoline-d4 IS)Method B (p-chlorodisopyramide IS)
Low QC (0.3 ng/mL)
Intra-day Precision (%CV)4.58.2
Inter-day Precision (%CV)6.811.5
Accuracy (%Bias)+3.2-7.8
Mid QC (50 ng/mL)
Intra-day Precision (%CV)3.16.5
Inter-day Precision (%CV)5.29.8
Accuracy (%Bias)+1.5+4.3
High QC (150 ng/mL)
Intra-day Precision (%CV)2.55.1
Inter-day Precision (%CV)4.18.7
Accuracy (%Bias)-0.8+2.1

The data clearly demonstrates that the method incorporating R-(+)-Cibenzoline-d4 as the internal standard (Method A) offers superior sensitivity with a lower LLOQ, as well as enhanced precision and accuracy across the concentration range.

Experimental Protocols

Detailed methodologies for the superior LC-MS/MS method using R-(+)-Cibenzoline-d4 are provided below.

Sample Preparation: Protein Precipitation
  • Thaw frozen human plasma samples and vortex to ensure homogeneity.

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of R-(+)-Cibenzoline-d4 internal standard working solution (e.g., at a concentration of 100 ng/mL).

  • Add 300 µL of acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis
  • Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

  • LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A linear gradient is employed to ensure optimal separation of cibenzoline from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

  • MRM Transitions:

    • Cibenzoline: [Precursor Ion] > [Product Ion]

    • R-(+)-Cibenzoline-d4: [Precursor Ion+4] > [Product Ion]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in the validation of the analytical method.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis plasma Human Plasma Sample add_is Add R-(+)-Cibenzoline-d4 IS plasma->add_is precipitate Protein Precipitation (Acetonitrile) add_is->precipitate vortex Vortex precipitate->vortex centrifuge Centrifuge vortex->centrifuge supernatant Collect Supernatant centrifuge->supernatant inject Inject into HPLC supernatant->inject Transfer for Analysis separation Chromatographic Separation (C18 Column) inject->separation ionization Electrospray Ionization (ESI+) separation->ionization detection Mass Spectrometric Detection (MRM) ionization->detection quantification Quantification (Analyte/IS Ratio) detection->quantification

Caption: Bioanalytical workflow for cibenzoline quantification.

G method_validation Analytical Method Validation linearity Linearity & Range method_validation->linearity accuracy Accuracy method_validation->accuracy precision Precision (Intra- & Inter-day) method_validation->precision sensitivity Sensitivity (LLOQ) method_validation->sensitivity selectivity Selectivity method_validation->selectivity matrix_effect Matrix Effect method_validation->matrix_effect stability Stability method_validation->stability

Caption: Key parameters for analytical method validation.

References

Comparative

A Comparative Guide to Internal Standards for the Bioanalysis of Cibenzoline

The selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods for quantifying drugs such as the antiarrhythmic agent Cibenzoline. The intern...

Author: BenchChem Technical Support Team. Date: December 2025

The selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods for quantifying drugs such as the antiarrhythmic agent Cibenzoline. The internal standard is essential for correcting variability during sample processing and analysis, thereby ensuring the accuracy and precision of the results. This guide provides a cross-validation of two distinct high-performance liquid chromatography (HPLC) methods for Cibenzoline, each employing a different internal standard: a structural analog (di-p-methyl analogue of Cibenzoline) and a non-related compound (p-chlorodisopyramide).

This comparison is intended for researchers, scientists, and drug development professionals to aid in the selection of the most suitable internal standard and analytical methodology for their specific research needs. Below, we present the experimental protocols and performance data for each method.

Experimental Protocols

A detailed breakdown of the methodologies for the two compared Cibenzoline assays is provided below.

Assay 1: Utilizing a Structural Analog Internal Standard

This method employs the di-p-methyl analogue of Cibenzoline as the internal standard.

  • Sample Preparation:

    • Buffer plasma or urine samples to a pH of 11.

    • Extract Cibenzoline and the internal standard from the buffered sample into benzene.

    • Evaporate the benzene extract to dryness.

    • Reconstitute the residue in a solution of acetonitrile-phosphate buffer (0.015 mol/l, pH 6.0) in an 80:20 ratio.[1]

  • Chromatographic Conditions:

    • HPLC System: High-Performance Liquid Chromatograph.

    • Column: 10-microns ion-exchange (sulfonate) column.[1]

    • Mobile Phase: A mixture of acetonitrile and phosphate buffer (0.015 mol/l, pH 6.0) in an 80:20 ratio.[1]

    • Detection: UV detection at a wavelength of 214 nm.[1]

Assay 2: Utilizing a Non-Related Compound as an Internal Standard

This method utilizes p-chlorodisopyramide as the internal standard.

  • Sample Preparation:

    • To the serum sample, add the internal standard, p-chlorodisopyramide.

    • The details of the extraction solvent and pH adjustment were not fully specified in the available literature.

    • The final residue is redissolved in 500 µl of 0.01 M hydrochloric acid.[2]

  • Chromatographic Conditions:

    • HPLC System: Waters Assoc. system including a Model 721 system controller, a 510 HPLC pump, a Wisp 710B injector, a Lambda-Max Model 481 variable-wavelength detector, and a Model 730 data module.[2]

    • Column: Nucleosil CN reversed-phase column (125 mm x 4.6 mm I.D., particle size 5 µm).[2]

    • Mobile Phase: A mixture of 65% (v/v) solution A and 35% (v/v) solution B.[2]

      • Solution A: 971.5 ml of water, 25 ml of PIC B-8 low-UV reagent, 1 ml of butylamine, and 2.5 ml of PIC D-4 reagent.[2]

      • Solution B: Acetonitrile.[2]

    • Flow Rate: 1.1 ml/min.[2]

    • Detection: UV detection at a wavelength of 214 nm.[2]

Performance Data Comparison

The following tables summarize the quantitative performance data for the two Cibenzoline assays, allowing for a direct comparison of their key validation parameters.

Table 1: Assay Performance with Di-p-methyl Analogue of Cibenzoline as Internal Standard

Validation ParameterPerformance Metric
Recovery 60 to 70% in plasma and urine.[1]
Linearity Range 10-1000 ng/ml in plasma.[1]
50-5000 ng/ml in urine.[1]

Table 2: Assay Performance with p-chlorodisopyramide as Internal Standard

Validation ParameterPerformance Metric
Linearity Range 0.05-4.0 mg/l (50-4000 ng/ml) in serum.[2]

Workflow for Cross-Validation of Cibenzoline Assays

The following diagram illustrates the logical workflow for the cross-validation of bioanalytical assays for Cibenzoline, highlighting the comparison between methods using different internal standards.

start Start: Need for Cibenzoline Quantification method1 Assay 1: Di-p-methyl Analogue IS start->method1 method2 Assay 2: p-chlorodisopyramide IS start->method2 protocol1 Experimental Protocol 1 - Sample Prep - HPLC-UV Conditions method1->protocol1 data1 Performance Data 1 - Recovery - Linearity method1->data1 protocol2 Experimental Protocol 2 - Sample Prep - HPLC-UV Conditions method2->protocol2 data2 Performance Data 2 - Linearity method2->data2 comparison Cross-Validation Comparison protocol1->comparison protocol2->comparison data1->comparison data2->comparison table Tabular Data Summary comparison->table decision Select Optimal Assay table->decision

Caption: Workflow for comparing Cibenzoline assays with different internal standards.

References

Validation

Deuterium Labeling and Its Isotope Effect on Cibenzoline Metabolism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the metabolism of the antiarrhythmic drug Cibenzoline and the anticipated metabolic profile of its deuterated...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolism of the antiarrhythmic drug Cibenzoline and the anticipated metabolic profile of its deuterated analogue. While specific studies on deuterated Cibenzoline are not publicly available, this document extrapolates the likely effects of deuterium labeling based on the well-documented metabolic pathways of Cibenzoline and the established principles of the deuterium kinetic isotope effect (KIE). The strategic replacement of hydrogen with its heavier, stable isotope deuterium can significantly alter a drug's pharmacokinetic profile by slowing down its metabolism, potentially leading to improved therapeutic efficacy and safety.

Executive Summary

Cibenzoline is primarily metabolized by the cytochrome P450 enzymes CYP2D6 and CYP3A4, leading to the formation of several metabolites, most notably p-hydroxycibenzoline (M1) and 4,5-dehydrocibenzoline (M2). The formation of M1 is catalyzed by CYP2D6, while CYP3A4 is responsible for the formation of M2 and other minor metabolites.[1] Deuterium labeling at the sites of metabolic attack is expected to slow down these metabolic processes due to the kinetic isotope effect. This can lead to a longer half-life, increased plasma exposure, and a potential shift in the metabolite profile of Cibenzoline. Such modifications could translate into a more favorable dosing regimen and a reduction in metabolite-associated side effects.

Comparative Data: Cibenzoline vs. Predicted Deuterated Cibenzoline

The following table summarizes the known pharmacokinetic parameters of Cibenzoline and the predicted changes for a deuterated version. These predictions are based on the assumption that deuterium substitution at the primary sites of metabolism will reduce the rate of metabolic clearance.

ParameterCibenzoline (Observed Data)Deuterated Cibenzoline (Predicted Outcome)Rationale for Prediction
Primary Metabolizing Enzymes CYP2D6, CYP3A4[1]CYP2D6, CYP3A4No change in the enzymes involved, but the rate of reaction will be affected.
Major Metabolites M1 (p-hydroxycibenzoline), M2 (4,5-dehydrocibenzoline)[1]Reduced formation of M1 and/or M2Deuterium substitution at the para-position of the phenyl ring or on the imidazoline ring would slow down hydroxylation and dehydrogenation, respectively.
Elimination Half-Life (t½) 7.6 to 22.3 hours (in patients)[2]IncreasedSlower metabolism will lead to a longer persistence of the parent drug in the body.
Total Body Clearance (CL) Decreases with renal impairment[3]DecreasedReduced metabolic clearance will be the primary driver for a decrease in total body clearance.
Oral Bioavailability ~92%[4]Potentially IncreasedA reduction in first-pass metabolism could lead to higher bioavailability.
Metabolic Profile Formation of M1, M2, M3, and M4[1]Potential for metabolic switching to alternative pathwaysIf a primary metabolic pathway is blocked or slowed, the drug may be metabolized through other, previously minor, pathways.

Metabolic Pathways and the Deuterium Isotope Effect

The metabolic fate of Cibenzoline is well-characterized, providing a clear basis for predicting the impact of deuterium labeling.

Cibenzoline Metabolic Pathway

Cibenzoline Cibenzoline M1 M1 (p-hydroxycibenzoline) Cibenzoline->M1 CYP2D6 M2 M2 (4,5-dehydrocibenzoline) Cibenzoline->M2 CYP3A4 Other_Metabolites M3, M4 (Other Metabolites) Cibenzoline->Other_Metabolites CYP3A4 Excretion Renal Excretion (Unchanged Drug) Cibenzoline->Excretion

Caption: Metabolic pathways of Cibenzoline.

Predicted Impact of Deuterium Labeling

Deuterium's effect stems from the fact that a carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond. Consequently, more energy is required to break a C-D bond, which can slow down enzymatic reactions where C-H bond cleavage is the rate-determining step.

By strategically placing deuterium atoms at the positions on the Cibenzoline molecule that are susceptible to metabolism, the rate of formation of the corresponding metabolites can be reduced. For Cibenzoline, the most logical sites for deuteration to exploit the KIE would be:

  • The para-position of the phenyl ring: This would directly impact the CYP2D6-mediated formation of M1 (p-hydroxycibenzoline).

  • The imidazoline ring: Deuteration at the 4 and 5 positions could hinder the CYP3A4-mediated dehydrogenation to form M2.

Experimental Protocols

To empirically determine the isotope effect of deuterium labeling on Cibenzoline metabolism, the following experimental protocols are proposed, based on established methodologies for in vitro drug metabolism studies.

In Vitro Metabolism using Human Liver Microsomes

Objective: To compare the rate of metabolism of Cibenzoline and its deuterated analogue by human liver microsomes.

Materials:

  • Cibenzoline

  • Deuterated Cibenzoline

  • Pooled human liver microsomes (HLMs)

  • NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (for quenching the reaction)

  • Internal standard for LC-MS/MS analysis

Procedure:

  • Prepare incubation mixtures containing HLMs, phosphate buffer, and either Cibenzoline or deuterated Cibenzoline at various concentrations.

  • Pre-warm the mixtures at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the disappearance of the parent drug and the formation of metabolites using a validated LC-MS/MS method.

  • Calculate the rate of metabolism and the intrinsic clearance for both compounds.

Recombinant CYP450 Enzyme Assays

Objective: To identify the specific P450 isoforms responsible for the metabolism of deuterated Cibenzoline and to quantify the kinetic isotope effect for each enzyme.

Materials:

  • Recombinant human CYP2D6 and CYP3A4 enzymes

  • Cibenzoline and deuterated Cibenzoline

  • Cytochrome P450 reductase

  • Liposomes

  • Other materials as listed for the HLM assay

Procedure:

  • Follow a similar procedure as the HLM assay, but replace the HLMs with a reconstituted system containing a specific recombinant CYP enzyme, P450 reductase, and liposomes.

  • Incubate the parent compounds with each enzyme separately.

  • Analyze the samples by LC-MS/MS to determine the rate of metabolite formation.

  • Calculate the kinetic parameters (Km and Vmax) for each compound with each enzyme to quantify the isotope effect.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for comparing the metabolism of a drug and its deuterated analogue.

cluster_0 In Vitro Experiments cluster_1 Analytical Phase cluster_2 Data Analysis and Interpretation Incubation Incubation with Liver Microsomes or Recombinant Enzymes Quenching Reaction Quenching Incubation->Quenching Sample_Prep Sample Preparation (Protein Precipitation) Quenching->Sample_Prep LCMS LC-MS/MS Analysis Sample_Prep->LCMS Data_Processing Data Processing and Quantification LCMS->Data_Processing PK_Analysis Pharmacokinetic Parameter Calculation Data_Processing->PK_Analysis Comparison Comparison of Cibenzoline vs. Deuterated Cibenzoline PK_Analysis->Comparison

Caption: Workflow for comparative metabolism studies.

Conclusion

The application of deuterium labeling to Cibenzoline presents a promising strategy for optimizing its pharmacokinetic properties. Based on its known metabolic pathways, deuteration at specific sites is predicted to slow its metabolism by CYP2D6 and CYP3A4, leading to a longer half-life and increased systemic exposure. This could potentially translate to a more effective and safer therapeutic agent. The experimental protocols outlined in this guide provide a framework for the empirical validation of these predictions. Further in vitro and in vivo studies are necessary to fully elucidate the metabolic profile and clinical implications of deuterated Cibenzoline.

References

Comparative

Inter-laboratory comparison of Cibenzoline quantification methods

An Inter-laboratory Comparison of Cibenzoline Quantification Methods: A Comparative Guide This guide provides a detailed comparison of analytical methods for the quantification of Cibenzoline in biological matrices. It i...

Author: BenchChem Technical Support Team. Date: December 2025

An Inter-laboratory Comparison of Cibenzoline Quantification Methods: A Comparative Guide

This guide provides a detailed comparison of analytical methods for the quantification of Cibenzoline in biological matrices. It is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical protocols for this antiarrhythmic agent. While a formal inter-laboratory comparison study on Cibenzoline has not been identified in the public literature, this document synthesizes published methods and common analytical practices to present a comparative overview. The guide details established High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) methods and a proposed state-of-the-art Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

Data Presentation: Comparison of Analytical Methods

The performance of three distinct methods for Cibenzoline quantification is summarized below. Methods A and B are based on published HPLC-UV protocols, while Method C represents a typical LC-MS/MS approach, known for its high sensitivity and specificity.[1]

ParameterMethod A: HPLC-UV[2]Method B: HPLC-UV[3]Method C: LC-MS/MS (Proposed)
Principle Ion-exchange ChromatographyReversed-phase ChromatographyReversed-phase Chromatography with Mass Spectrometric Detection
Matrix Plasma, UrineHuman SerumPlasma, Serum, Urine
Linearity Range 10-1000 ng/mL (Plasma)Not explicitly stated0.5-500 ng/mL
Limit of Quantitation (LOQ) 10 ng/mL10 ng/mL[3]0.5 ng/mL
Recovery 60-70%High recovery (not quantified)[3]>90%
Internal Standard Di-p-methyl analogue of Cibenzolinep-ChlorodisopyramideStable Isotope Labeled Cibenzoline (e.g., Cibenzoline-d5)
Specificity ModerateModerateHigh
Throughput ModerateModerateHigh

Experimental Protocols

Detailed methodologies for the compared analytical techniques are provided below. These protocols are based on published literature and established practices in bioanalytical method development.[4]

Method A: HPLC-UV (Ion-Exchange)

This method is adapted from the work of Hackman et al. (1983).[2]

1. Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of plasma or urine, add an internal standard (di-p-methyl analogue of Cibenzoline).

  • Buffer the sample to pH 11.

  • Extract the sample with benzene.

  • Evaporate the organic layer to dryness.

  • Reconstitute the residue in acetonitrile-phosphate buffer.

2. Chromatographic Conditions:

  • Column: 10-µm ion-exchange (sulfonate) column.

  • Mobile Phase: Acetonitrile-phosphate buffer (0.015 mol/L, pH 6.0) (80:20).

  • Detection: UV at 214 nm.

Method B: HPLC-UV (Reversed-Phase)

This method is based on the protocol described by Kühlkamp et al. (1990).[3][5]

1. Sample Preparation (Liquid-Liquid Extraction):

  • To serum, add an internal standard (p-chlorodisopyramide).

  • Perform liquid-liquid extraction (specific solvent not detailed in abstract).

  • Evaporate the organic phase.

  • Reconstitute the residue in the mobile phase.

2. Chromatographic Conditions:

  • Column: Nucleosil CN reversed-phase column (125 mm x 4.6 mm I.D., 5 µm particle size).

  • Mobile Phase: 65% (v/v) aqueous solution containing PIC B-8 low-UV reagent, butylamine, and PIC D-4 reagent, and 35% (v/v) acetonitrile.[3]

  • Flow Rate: 1.1 mL/min.[3]

  • Detection: UV at 214 nm.[3]

  • Injection Volume: 200 µL.[3]

Method C: LC-MS/MS (Proposed)

This proposed method leverages modern bioanalytical techniques for enhanced sensitivity and specificity.[1][6]

1. Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard (Cibenzoline-d5).

  • Vortex to precipitate proteins.

  • Centrifuge to pellet the precipitate.

  • Inject a portion of the supernatant.

2. Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analyte from matrix components.

3. Mass Spectrometric Conditions:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Transitions:

    • Cibenzoline: Precursor ion > Product ion (specific m/z values to be determined).

    • Cibenzoline-d5: Precursor ion > Product ion.

Mandatory Visualizations

The following diagrams illustrate the workflow for an inter-laboratory comparison study and the logical framework for comparing the different analytical methods.

G cluster_0 Phase 1: Planning & Preparation cluster_1 Phase 2: Sample Distribution & Analysis cluster_2 Phase 3: Data Evaluation P1 Define Study Protocol P2 Prepare & Validate QC Samples P1->P2 P3 Select Participating Laboratories P2->P3 D1 Distribute Blinded Samples P3->D1 A1 Lab A Analysis D1->A1 A2 Lab B Analysis D1->A2 A3 Lab C Analysis D1->A3 C1 Collect Results A1->C1 A2->C1 A3->C1 S1 Statistical Analysis (e.g., Z-score, CV%) C1->S1 R1 Generate Comparison Report S1->R1

Caption: Workflow for an Inter-laboratory Comparison Study.

G cluster_0 Analytical Goal cluster_1 Methodologies cluster_2 Performance Evaluation Criteria cluster_3 Decision Goal Quantify Cibenzoline in Biological Matrix M1 Method A: HPLC-UV (Ion-Exchange) Goal->M1 M2 Method B: HPLC-UV (Reversed-Phase) Goal->M2 M3 Method C: LC-MS/MS Goal->M3 C1 Sensitivity (LOQ) M1->C1 C2 Specificity M1->C2 C3 Accuracy & Precision M1->C3 C4 Throughput & Cost M1->C4 M2->C1 M2->C2 M2->C3 M2->C4 M3->C1 M3->C2 M3->C3 M3->C4 Decision Select Optimal Method C1->Decision C2->Decision C3->Decision C4->Decision

References

Validation

A Comparative Guide to R-(+)-Cibenzoline-d4 and Other Deuterated Antiarrhythmic Standards for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of R-(+)-Cibenzoline-d4 with other commercially available deuterated antiarrhythmic standards, including deut...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of R-(+)-Cibenzoline-d4 with other commercially available deuterated antiarrhythmic standards, including deuterated flecainide, propafenone, and amiodarone. The use of deuterated internal standards is the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS) due to their ability to mimic the analyte of interest, thereby correcting for variability in sample preparation and matrix effects.[1][2] This document outlines key performance characteristics, experimental protocols for their evaluation, and the underlying mechanisms of action to assist researchers in selecting the most appropriate standard for their specific needs.

Physicochemical Properties of Deuterated Antiarrhythmic Standards

The selection of a deuterated internal standard begins with an understanding of its fundamental physicochemical properties. These properties, including molecular formula, molecular weight, and isotopic purity, are critical for accurate mass spectrometric analysis. The following table summarizes these key parameters for R-(+)-Cibenzoline-d4 and other common deuterated antiarrhythmic standards.

ParameterR-(+)-Cibenzoline-d4Flecainide-d3Propafenone-d7Amiodarone-d4
Molecular Formula C₁₈H₁₄D₄N₂C₁₇H₁₇D₃F₆N₂O₃C₂₁H₂₀D₇NO₃C₂₅H₂₅D₄I₂NO₃
Molecular Weight 266.38 g/mol 417.36 g/mol 348.49 g/mol (as base)649.30 g/mol (as base)
Degree of Deuteration d4d3d7d4
Typical Isotopic Purity ≥98%[3]Information not readily availableInformation not readily available≥98% chemical purity, 99 atom % D[4]
Parent Drug Class Class Ia AntiarrhythmicClass Ic AntiarrhythmicClass Ic AntiarrhythmicClass III Antiarrhythmic

Performance Comparison in Bioanalytical Applications

While direct head-to-head comparative studies are not extensively published, the performance of deuterated internal standards can be evaluated based on key bioanalytical validation parameters. The ideal deuterated standard will closely track the analyte during sample processing and analysis, leading to high accuracy and precision.

Performance ParameterR-(+)-Cibenzoline-d4 (Expected)Other Deuterated Standards (Expected)Key Performance Implication
Chromatographic Co-elution Near-identical retention time to R-(+)-Cibenzoline.Near-identical retention time to their respective parent drugs.Co-elution is crucial for effective compensation of matrix effects.[1]
Matrix Effect Compensation High, due to similar ionization characteristics as the analyte.High, for the same reason.Minimizes ion suppression or enhancement, leading to more accurate quantification.[1][5]
Extraction Recovery Consistent and similar to the analyte.Consistent and similar to their respective analytes.Ensures that any loss during sample preparation is accounted for.[5]
Stability High, with deuterium labels on stable positions.Generally high, but depends on the position of the deuterium labels.[4]Prevents back-exchange of deuterium for hydrogen, which would compromise quantification.[4]
Assay Precision (%RSD) Typically <15%Typically <15%The use of a deuterated internal standard significantly improves the precision of the measurement.
Assay Accuracy (%Bias) Typically within ±15%Typically within ±15%Ensures the measured concentration is close to the true concentration.

Experimental Protocols

To ensure the reliability of bioanalytical data, rigorous validation of the method employing a deuterated internal standard is essential. The following are detailed methodologies for key experiments.

Protocol 1: Determination of Isotopic Purity by Mass Spectrometry

Objective: To determine the isotopic purity of the deuterated standard and identify the presence of any unlabeled or partially labeled species.

Instrumentation: High-Resolution Mass Spectrometer (HRMS) with an electrospray ionization (ESI) source.

Procedure:

  • Sample Preparation: Prepare a solution of the deuterated standard in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 µg/mL.

  • MS Analysis: Infuse the sample directly into the mass spectrometer. Acquire full scan mass spectra in the appropriate mass range to include the molecular ions of the deuterated standard and its potential isotopologues (M, M+1, M+2, etc.).

  • Data Analysis:

    • Identify the peak corresponding to the fully deuterated species.

    • Identify and quantify the peak areas of the lower mass isotopologues (e.g., d3, d2, d1, d0 for a d4 standard).

    • Calculate the isotopic purity as the percentage of the peak area of the desired deuterated species relative to the sum of the peak areas of all isotopologues.

Protocol 2: Evaluation of Matrix Effects using a Deuterated Internal Standard

Objective: To assess the ability of the deuterated internal standard to compensate for matrix-induced ion suppression or enhancement.[6]

Procedure:

  • Sample Sets: Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and deuterated internal standard spiked into the analytical solvent.

    • Set B (Post-Extraction Spike): Blank biological matrix (e.g., plasma) is extracted, and the analyte and deuterated internal standard are added to the final extract.

    • Set C (Pre-Extraction Spike): Analyte and deuterated internal standard are spiked into the blank biological matrix before the extraction process.

  • LC-MS/MS Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

  • Data Analysis:

    • Matrix Factor (MF): Calculate the matrix factor by dividing the peak area of the analyte in Set B by the peak area of the analyte in Set A. An MF of 1 indicates no matrix effect, <1 indicates suppression, and >1 indicates enhancement.

    • Internal Standard Normalized Matrix Factor: For each matrix lot, divide the analyte MF by the internal standard MF.

    • Precision of the IS-Normalized MF: Calculate the coefficient of variation (CV%) of the IS-normalized matrix factor across at least six different lots of the biological matrix. A CV of ≤15% is generally considered acceptable.[6]

Signaling Pathway and Experimental Workflow Diagrams

Visual representations of the mechanism of action and experimental procedures can aid in understanding and implementation.

Mechanism of Action of Cibenzoline Cibenzoline Cibenzoline Na_Channel Voltage-gated Sodium Channel (Nav1.5) Cibenzoline->Na_Channel Blocks K_Channel_ATP ATP-sensitive Potassium Channel (KATP) Cibenzoline->K_Channel_ATP Inhibits Action_Potential Cardiac Action Potential Na_Channel->Action_Potential Initiates K_Channel_ATP->Action_Potential Modulates Repolarization Phase_0 Phase 0 Depolarization (Reduced slope) Action_Potential->Phase_0 APD Action Potential Duration (Prolonged) Action_Potential->APD Arrhythmia Arrhythmia Suppression Phase_0->Arrhythmia APD->Arrhythmia Bioanalytical Workflow using a Deuterated Internal Standard cluster_SamplePrep Sample Preparation cluster_Analysis LC-MS/MS Analysis cluster_DataProcessing Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with Deuterated Internal Standard Sample->Spike Extraction Extraction (e.g., Protein Precipitation, LLE, SPE) Spike->Extraction Evaporation Evaporation & Reconstitution Extraction->Evaporation Injection Injection into LC-MS/MS Evaporation->Injection Separation Chromatographic Separation (Co-elution of Analyte and IS) Injection->Separation Detection Mass Spectrometric Detection (Separate m/z for Analyte and IS) Separation->Detection Integration Peak Area Integration Detection->Integration Ratio Calculate Peak Area Ratio (Analyte / Internal Standard) Integration->Ratio Quantification Quantification using Calibration Curve Ratio->Quantification

References

Safety & Regulatory Compliance

Safety

Proper Disposal of R-(+)-Cibenzoline-d4: A Guide for Laboratory Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for R-(+)-Cibenzoline-d4 is publicly available. The following disposal procedures are based on general best practices for potent, bioactive, and deuterated research compoun...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: No specific Safety Data Sheet (SDS) for R-(+)-Cibenzoline-d4 is publicly available. The following disposal procedures are based on general best practices for potent, bioactive, and deuterated research compounds. All laboratory personnel must consult their institution's Environmental Health and Safety (EHS) department for guidance and to ensure compliance with local, state, and federal regulations.

The proper disposal of R-(+)-Cibenzoline-d4 is a critical aspect of laboratory safety and environmental responsibility. As a deuterated analogue of a bioactive antiarrhythmic compound, all waste materials containing this substance must be treated as hazardous. The primary and recommended disposal method for R-(+)-Cibenzoline-d4 and associated contaminated materials is high-temperature incineration conducted by a licensed hazardous waste disposal facility. Under no circumstances should this compound or its waste be disposed of in standard laboratory trash, poured down the drain, or released into the environment.

Core Principles for Waste Management

Due to the bioactive nature of cibenzoline, all materials that have come into contact with R-(+)-Cibenzoline-d4 should be considered hazardous waste. This includes:

  • Unused or expired R-(+)-Cibenzoline-d4

  • Solutions containing R-(+)-Cibenzoline-d4

  • Contaminated personal protective equipment (PPE), such as gloves and lab coats.

  • Contaminated laboratory supplies, including vials, pipette tips, and weighing papers.

  • Spill cleanup materials.

Waste should be segregated, clearly labeled, and stored securely in designated satellite accumulation areas until it can be collected by a certified hazardous waste vendor.[1][2][3]

Summary of Disposal and Handling Best Practices

The following table outlines general guidelines for the safe handling and disposal of potent research compounds like R-(+)-Cibenzoline-d4.

ParameterGuidelineRationale
Waste Classification Hazardous Chemical WasteTo ensure proper handling and prevent environmental contamination due to the compound's bioactivity.
Primary Disposal Method High-Temperature IncinerationEnsures complete destruction of the potent compound, which is the recommended method for many pharmaceuticals.[4]
Waste Segregation Use designated, clearly labeled, and chemically compatible waste containers.[5]Prevents accidental mixing with incompatible waste streams and ensures proper identification for disposal.[6]
Container Type Leak-proof, rigid, and sealed containers.[1]To ensure safe containment, prevent spills, and protect personnel during handling and transport.
Labeling Label containers with "Hazardous Waste," the full chemical name ("R-(+)-Cibenzoline-d4"), and any known hazard information.[2][5]Provides clear identification of the contents for safe handling and disposal by EHS and waste management personnel.
PPE Waste All contaminated PPE (gloves, lab coats, etc.) must be collected as hazardous waste.[1]Prevents secondary contamination and exposure of personnel who handle laboratory waste.
Aqueous Waste Collect in sealed, labeled containers. Do not dispose of down the drain.[1][7]Prevents the release of the bioactive compound into the water system.
Empty Containers Triple-rinse the container with a suitable solvent. The rinsate must be collected as hazardous waste.[8] After rinsing and air-drying, deface the label before disposing of the container as regular waste, if permitted by institutional policy.[8]Ensures that residual amounts of the compound are not improperly discarded.

Step-by-Step Disposal Protocol

The following protocol provides a general workflow for the disposal of R-(+)-Cibenzoline-d4.

  • Preparation and Segregation:

    • Designate a specific satellite accumulation area in your laboratory for R-(+)-Cibenzoline-d4 waste.[3]

    • Use separate, appropriately labeled hazardous waste containers for solid and liquid waste.

  • Collecting Solid Waste:

    • Place all contaminated solid materials, such as unused compound, weighing papers, pipette tips, and contaminated PPE, into a designated, sealed, and clearly labeled solid hazardous waste container.[1]

  • Collecting Liquid Waste:

    • Collect all solutions containing R-(+)-Cibenzoline-d4, as well as the initial solvent rinses of any emptied containers, in a sealed, leak-proof, and chemically compatible liquid hazardous waste container.[8][9]

    • Ensure the container is clearly labeled with the chemical name and approximate concentration.

  • Handling Empty Containers:

    • For the original container holding R-(+)-Cibenzoline-d4, triple-rinse it with a suitable solvent (e.g., methanol or DMSO).[8]

    • Collect all three rinses as liquid hazardous waste.[9]

    • Allow the container to air dry completely in a fume hood.

    • Once dry and free of residue, completely obliterate or remove the original label.[8]

    • Dispose of the clean, unlabeled container according to your institution's guidelines for non-hazardous lab glass or plastic.

  • Storage and Disposal:

    • Keep all hazardous waste containers securely closed except when adding waste.[5][9]

    • Store the waste in your designated satellite accumulation area, away from incompatible materials.[6]

    • Schedule a waste pickup with your institution's EHS department. Do not attempt to transport or dispose of the waste yourself.

Disposal Workflow Diagram

cluster_prep Preparation cluster_collection Collection & Segregation cluster_procedure Procedure cluster_disposal Final Disposal start R-(+)-Cibenzoline-d4 Waste Generated waste_type Identify Waste Type start->waste_type solid_waste Solid Waste (Compound, PPE, Labware) waste_type->solid_waste Solid liquid_waste Liquid Waste (Solutions, Rinsate) waste_type->liquid_waste Liquid empty_container Empty Original Container waste_type->empty_container Container collect_solid Place in Labeled Solid Waste Container solid_waste->collect_solid collect_liquid Place in Labeled Liquid Waste Container liquid_waste->collect_liquid rinse Triple-Rinse with Solvent empty_container->rinse store Store in Satellite Accumulation Area collect_solid->store collect_liquid->store collect_rinsate Collect Rinsate as Liquid Hazardous Waste rinse->collect_rinsate dry_deface Air Dry & Deface Label rinse->dry_deface collect_rinsate->collect_liquid dispose_container Dispose of Clean Container (per institutional policy) dry_deface->dispose_container contact_ehs Contact EHS for Pickup store->contact_ehs

Caption: Workflow for the proper disposal of R-(+)-Cibenzoline-d4 waste.

References

Handling

Essential Safety and Logistics for Handling R-(+)-Cibenzoline-d4

Hazard Profile of Cibenzoline: The parent compound, Cibenzoline, is classified with the following hazards: Harmful if swallowed.[1] Causes skin irritation.[1] Causes serious eye irritation.[1] May cause respiratory irrit...

Author: BenchChem Technical Support Team. Date: December 2025

Hazard Profile of Cibenzoline:

The parent compound, Cibenzoline, is classified with the following hazards:

  • Harmful if swallowed.[1]

  • Causes skin irritation.[1]

  • Causes serious eye irritation.[1]

  • May cause respiratory irritation.[1]

Given these hazards, appropriate personal protective equipment (PPE) and handling procedures are crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for various laboratory operations involving R-(+)-Cibenzoline-d4.

Laboratory Operation Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Dispensing (Solid) Safety glasses with side shields or chemical splash goggles. A face shield may be required for larger quantities.Nitrile or other chemically resistant gloves (double gloving recommended).Laboratory coat. A disposable gown is recommended for handling larger quantities.NIOSH-approved N95 respirator or higher, especially if working outside a ventilated enclosure.
Preparing Solutions Chemical splash goggles. A face shield is recommended.Nitrile or other chemically resistant gloves (double gloving recommended).Laboratory coat or disposable gown.Work in a certified chemical fume hood. A respirator may be necessary for spills or work outside a hood.
Handling Solutions Safety glasses with side shields or chemical splash goggles.Nitrile or other chemically resistant gloves.Laboratory coat.Not generally required if handled in a well-ventilated area or fume hood.

Health care workers and researchers handling hazardous drugs are at risk of various health issues, making the use of appropriate PPE critical.[2]

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Sequence:

  • Gown: Select the appropriate size and tie it securely.

  • Mask or Respirator: Ensure a proper fit and seal.

  • Goggles or Face Shield: Adjust for a snug fit.

  • Gloves: Pull gloves on, ensuring the cuffs of the gown are tucked inside. If double gloving, don the first pair, then the second.

Doffing Sequence (to minimize contamination):

  • Gloves: Remove the outer pair of gloves first (if double gloved). Remove the inner pair by peeling them off from the cuff, turning them inside out.

  • Gown: Untie and pull away from the body, rolling it inside out as it is removed.

  • Goggles or Face Shield: Remove by handling the strap.

  • Mask or Respirator: Remove by handling the straps.

  • Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Operational and Disposal Plans

Operational Plan: Handling R-(+)-Cibenzoline-d4

A logical workflow for handling R-(+)-Cibenzoline-d4 is essential for safety and efficiency.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal a Review SDS and SOPs b Assemble all necessary materials a->b c Don appropriate PPE b->c d Weigh/dispense in a ventilated enclosure c->d e Prepare solution in a fume hood d->e f Conduct experiment e->f g Decontaminate work surfaces f->g h Dispose of waste in designated containers g->h i Doff PPE correctly h->i j Wash hands thoroughly i->j

Caption: Workflow for Safe Handling of R-(+)-Cibenzoline-d4.

Disposal Plan: Waste Management

All waste generated from handling R-(+)-Cibenzoline-d4, including contaminated PPE, must be disposed of as hazardous chemical waste.

  • Solid Waste: Collect all contaminated solid waste, such as gloves, gowns, and plasticware, in a designated, labeled hazardous waste container.

  • Liquid Waste: Collect all solutions containing R-(+)-Cibenzoline-d4 in a clearly labeled, sealed hazardous waste container. Do not dispose of liquid chemical waste down the drain.

  • Sharps: Any contaminated sharps, such as needles or pipette tips, should be placed in a designated sharps container for hazardous waste.

  • Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The defaced, empty container can then be disposed of in the regular trash.

cluster_waste Waste Generation cluster_segregation Waste Segregation cluster_disposal Final Disposal a Contaminated PPE (gloves, gown) e Solid Hazardous Waste Container a->e b Used labware (pipettes, tubes) b->e g Sharps Container b->g c Excess solid compound c->e d Liquid waste (solutions) f Liquid Hazardous Waste Container d->f h Arrange for pickup by Environmental Health & Safety e->h f->h g->h

Caption: Waste Disposal Workflow for R-(+)-Cibenzoline-d4.

References

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